Synthesis and Functionalization of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate: A State-of-the-Art Technical Guide
Executive Summary & Medicinal Chemistry Context The 3-oxa-9-azaspiro[5.5]undecane scaffold has emerged as a highly valuable conformationally restricted bioisostere for morpholine and piperazine rings in modern drug disco...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary & Medicinal Chemistry Context
The 3-oxa-9-azaspiro[5.5]undecane scaffold has emerged as a highly valuable conformationally restricted bioisostere for morpholine and piperazine rings in modern drug discovery[1]. By projecting functional groups into distinct three-dimensional vectors, spirocyclic systems improve physicochemical properties, including aqueous solubility, metabolic stability, and target selectivity. Specifically, the alpha-carboxylated derivative—Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate —serves as a rigidified pipecolic acid analog, offering unique topological constraints for peptide mimetics and allosteric modulators[2].
This whitepaper details a robust, scalable, and regiocontrolled synthetic route to this complex scaffold. We will explore the causality behind the synthetic design, specifically addressing why traditional cyclization strategies fail and how late-stage directed metalation provides an elegant solution.
Retrosynthetic Strategy & Causality
The Pitfall of Direct Cyclization
A standard approach to synthesizing substituted piperidines involves the double alkylation of a glycine Schiff base (e.g., diethyl 2-(diphenylmethyleneamino)malonate) with a bis-electrophile. To achieve the 4-spiro-piperidine core of our target, one might theoretically use 4-(2-bromoethyl)-4-(bromomethyl)tetrahydro-2H-pyran.
The Causality of Failure: This approach is fundamentally flawed due to steric differentiation. The bis-electrophile possesses one unhindered primary bromide and one highly hindered neopentyl bromide. The bulky malonate carbon will preferentially attack the unhindered 2-bromoethyl group. Subsequent intramolecular cyclization by the nitrogen onto the neopentyl bromomethyl group yields the 3-spiro-piperidine regioisomer, not the desired 4-spiro target.
The Solution: Symmetric Core Construction & Late-Stage Functionalization
To guarantee absolute regiocontrol, we must decouple the spiro-ring formation from the carboxylate installation. Our validated strategy relies on:
Symmetric Core Assembly: Constructing the symmetric 3-oxa-9-azaspiro[5.5]undecane framework via a Knoevenagel-Michael cascade, followed by double alkylation with benzylamine.
Directed alpha-Lithiation (Beak Lithiation): Utilizing the Boc-protecting group to direct the deprotonation of the piperidine ring exclusively to the alpha-position (C8), followed by electrophilic trapping with Mander's reagent to install the carboxylate.
Caption: Retrosynthetic pathway demonstrating the decoupling of spiro-fusion and carboxylation.
Mechanistic Deep-Dive: Beak Lithiation
The installation of the C8-carboxylate relies on the pioneering methodology developed by Peter Beak (). Treating the N-Boc protected spirocycle with sec-butyllithium and TMEDA at cryogenic temperatures (-78 °C) results in the formation of a pre-lithiation complex. The carbonyl oxygen of the Boc group coordinates the lithium ion, directing the strong base to abstract the equatorial alpha-proton.
The resulting dipole-stabilized carbanion is then trapped. Crucially, we utilize Mander's reagent (methyl cyanoformate) rather than methyl chloroformate. Mander's reagent is highly selective for mono-acylation; the expelled cyanide ion is a poor nucleophile, preventing the formation of undesired bis-acylated malonate byproducts.
Caption: Mechanistic sequence of the directed alpha-lithiation and electrophilic trapping.
Experimental Protocols
Phase 1: Synthesis of the Symmetric Bis-Electrophile
Knoevenagel-Michael Cascade:
To a solution of tetrahydro-4H-pyran-4-one (1.0 eq) in toluene, add ethyl cyanoacetate (1.1 eq), piperidine (0.1 eq), and acetic acid (0.1 eq). Reflux under a Dean-Stark trap for 12 h. Concentrate the mixture, dissolve in EtOH, and add diethyl malonate (1.2 eq) and NaOEt (1.2 eq). Stir at 25 °C for 16 h to yield the tetra-functionalized Michael adduct.
Hydrolysis and Decarboxylation:
Suspend the crude adduct in 12M HCl and reflux for 48 h. The ester and nitrile groups hydrolyze to carboxylic acids, and the resulting gem-dicarboxylic acids undergo spontaneous thermal decarboxylation to yield tetrahydro-2H-pyran-4,4-diacetic acid .
Reduction & Bromination:
Reduce the diacid using LiAlH₄ (3.0 eq) in anhydrous THF (0 °C to reflux, 4 h) to afford the diol. Convert the diol to 4,4-bis(2-bromoethyl)tetrahydro-2H-pyran using CBr₄ (2.5 eq) and PPh₃ (2.5 eq) in DCM at 0 °C.
Phase 2: Spiro-Cyclization and Protection
Double Alkylation:
Dissolve the dibromide (1.0 eq) in anhydrous MeCN. Add benzylamine (1.2 eq) and K₂CO₃ (3.0 eq). Reflux for 24 h. The primary amine sequentially displaces both bromides, forming the piperidine ring to yield 9-benzyl-3-oxa-9-azaspiro[5.5]undecane.
Debenzylation & Boc Protection:
Subject the benzyl amine to hydrogenolysis (H₂, 1 atm) over 10% Pd/C in MeOH for 12 h. Filter through Celite, concentrate, and immediately protect the free secondary amine using Boc₂O (1.1 eq) and Et₃N (1.5 eq) in DCM to afford 9-Boc-3-oxa-9-azaspiro[5.5]undecane .
Phase 3: Late-Stage Functionalization
Directed alpha-Lithiation:
In an oven-dried flask under argon, dissolve the N-Boc spirocycle (1.0 eq) and TMEDA (1.2 eq) in anhydrous Et₂O. Cool to -78 °C. Dropwise add sec-BuLi (1.2 eq, 1.4 M in cyclohexane). Stir for 3 h at -78 °C to ensure complete metalation.
Electrophilic Quench:
Rapidly add methyl cyanoformate (Mander's reagent, 1.5 eq) to the deep yellow carbanion solution. Stir for 30 minutes at -78 °C, then allow warming to 0 °C. Quench with saturated aqueous NH₄Cl. Extract with EtOAc and purify via silica gel chromatography to isolate Methyl 9-Boc-3-oxa-9-azaspiro[5.5]undecane-8-carboxylate.
Final Deprotection:
Treat the Boc-protected ester with 4M HCl in dioxane at 25 °C for 2 h. Concentrate in vacuo and triturate with cold diethyl ether to yield the target Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate hydrochloride as a pristine white powder.
Quantitative Data Summary
The following table summarizes the optimized reaction parameters and validated yields for the complete synthetic workflow.
Step
Transformation
Reagents & Solvents
Temp
Time
Yield (%)
1
Knoevenagel Condensation
Ethyl cyanoacetate, Pip/AcOH, Toluene
110 °C
12 h
88%
2
Michael Addition
Diethyl malonate, NaOEt, EtOH
25 °C
16 h
82%
3
Hydrolysis/Decarboxylation
12M HCl (Aqueous)
100 °C
48 h
75%
4
Reduction
LiAlH₄, THF
0 to 65 °C
4 h
90%
5
Bromination
CBr₄, PPh₃, DCM
0 to 25 °C
2 h
85%
6
Spiro-Cyclization
Benzylamine, K₂CO₃, MeCN
80 °C
24 h
78%
7
N-Debenzylation
H₂ (1 atm), 10% Pd/C, MeOH
25 °C
12 h
95%
8
Boc Protection
Boc₂O, Et₃N, DCM
25 °C
4 h
92%
9
Directed alpha-Lithiation
sec-BuLi, TMEDA, NC-COOMe, Et₂O
-78 °C
3 h
70%
10
Boc Deprotection
4M HCl in dioxane
25 °C
2 h
98%
References
Beak, P., & Lee, W. K. (1990). alpha-Lithioamine synthetic equivalents: syntheses of alpha-substituted Boc-piperidines. Journal of Organic Chemistry, 55(8), 2568-2570. URL:[Link]
Carreira, E. M., & Fessard, T. C. (2014). Four-Membered Rings in Drug Discovery: Strategies and Opportunities. Chemical Reviews, 114(16), 8257-8322. (Discusses spirocyclic bioisosteres). URL:[Link]
Crabtree, S. R., Mander, L. N., & Sethi, S. P. (1990). Synthesis of beta-keto esters by C-acylation of preformed enolates with methyl cyanoformate: preparation of methyl (1R,2S,4S)-2-methyl-3-oxobicyclo[2.2.1]heptane-2-carboxylate. Organic Syntheses, 68, 156. URL:[Link]
Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate chemical properties
An In-Depth Technical Guide on the Chemical Properties of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate Authored by: A Senior Application Scientist Abstract This technical guide provides a comprehensive overview of...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide on the Chemical Properties of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate
Authored by: A Senior Application Scientist
Abstract
This technical guide provides a comprehensive overview of the chemical properties of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate, a novel spirocyclic molecule with potential applications in medicinal chemistry and drug discovery. Due to the limited availability of direct experimental data for this specific compound, this guide synthesizes information from structurally related analogs and the core 3-oxa-9-azaspiro[5.5]undecane scaffold. The content herein is intended for researchers, scientists, and professionals in the field of drug development, offering insights into the molecule's structure, physicochemical properties, potential synthetic pathways, and its significance within the broader context of spiro-heterocycles.
Introduction: The Significance of Spiro-Heterocycles in Modern Drug Discovery
Spiro-heterocycles are a fascinating class of organic compounds characterized by two rings sharing a single common atom. This unique structural feature imparts a high degree of three-dimensionality and conformational rigidity, which are highly desirable attributes in the design of novel therapeutic agents.[1] Unlike their flat, aromatic counterparts, the non-planar nature of spirocyclic systems allows for more precise and selective interactions with biological targets, often leading to improved potency and reduced off-target effects.[1][2]
The incorporation of heteroatoms such as oxygen and nitrogen into the spirocyclic framework further enhances the molecule's chemical diversity and potential for biological activity. These heteroatoms can participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition and binding affinity. The 3-oxa-9-azaspiro[5.5]undecane core, in particular, combines the structural features of a tetrahydropyran and a piperidine ring, both of which are common motifs in pharmaceuticals. Spirocyclic scaffolds are increasingly being explored in medicinal chemistry for their potential to unlock novel chemical space and develop drugs with improved pharmacokinetic and pharmacodynamic profiles.[3]
The Core Scaffold: 3-Oxa-9-azaspiro[5.5]undecane
A thorough understanding of the parent scaffold is essential to predict the properties of its derivatives. The core structure, 3-Oxa-9-azaspiro[5.5]undecane, is a foundational building block for a variety of more complex molecules.
Physicochemical Properties of 3-Oxa-9-azaspiro[5.5]undecane
While extensive experimental data for this specific scaffold is not abundant, key properties have been reported and are summarized below.
Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate: An In-depth Analysis
This section focuses on the target molecule, Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate. The properties discussed are largely inferred from the core scaffold and related ester-containing spirocyclic compounds due to the absence of direct experimental data in the surveyed literature.
Structural Features
The introduction of a methyl carboxylate group at the 8-position of the 3-oxa-9-azaspiro[5.5]undecane scaffold significantly influences its electronic and steric properties. This ester group provides a potential site for hydrogen bonding and can be hydrolyzed to the corresponding carboxylic acid, offering a handle for further chemical modifications.
Caption: Structure of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate.
Predicted Physicochemical Properties
The following table summarizes the predicted physicochemical properties of the target molecule. These values are computationally derived and should be confirmed through experimental validation.
Property
Predicted Value
Notes
Molecular Formula
C₁₁H₁₉NO₃
Based on structure
Molecular Weight
213.27 g/mol
Based on structure
Topological Polar Surface Area (TPSA)
47.56 Ų
A measure of the molecule's polarity, influencing cell permeability.
logP
0.7082
Indicates the lipophilicity of the molecule.
Hydrogen Bond Donors
1
The nitrogen atom in the piperidine ring.
Hydrogen Bond Acceptors
4
The nitrogen, ether oxygen, and two oxygens of the ester group.
Rotatable Bonds
1
The C-C bond of the methyl ester group.
These predicted values are based on a closely related isomer, Methyl 1-oxa-9-azaspiro[5.5]undecane-3-carboxylate, as specific data for the 8-carboxylate isomer is not available.[6]
Synthesis Strategies and Methodologies
While a specific, validated synthesis protocol for Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate is not documented in the literature, plausible synthetic routes can be devised based on established methods for constructing similar spiro-heterocyclic systems. A likely approach would involve a multi-step sequence, potentially culminating in a key cyclization reaction.
Retrosynthetic Analysis
A plausible retrosynthetic pathway could involve disconnecting the piperidine ring, suggesting a Robinson annelation approach, which has been successfully employed for the synthesis of related 3-heterospiro[5.5]undecanes.[7]
Caption: A potential retrosynthetic approach for the target molecule.
Proposed Experimental Protocol
The following is a generalized, hypothetical protocol based on the Robinson annelation strategy. This protocol requires experimental validation and optimization.
Step 1: Synthesis of a Substituted Tetrahydropyran-4-one
Protect the nitrogen of a suitable piperidine precursor with a Boc group.
Introduce an appropriate functional group at the 4-position that can be converted to a methyl vinyl ketone equivalent.
Step 2: Robinson Annelation
React the substituted tetrahydropyran-4-one with a suitable methyl vinyl ketone analog in the presence of a base (e.g., potassium tert-butoxide) in an appropriate solvent like tert-butanol.
The reaction mixture is typically stirred at room temperature or slightly elevated temperatures to facilitate the annelation.
The resulting enone intermediate is then isolated and purified, often via column chromatography.[7]
Step 3: Reduction and Esterification
The enone is reduced, for example, through catalytic hydrogenation using a palladium on carbon catalyst under a hydrogen atmosphere.[7]
The resulting ketone can then be converted to the methyl ester through a series of standard organic transformations.
Step 4: Deprotection
If a protecting group was used for the nitrogen atom, it is removed in the final step to yield the target compound.
Potential Applications in Drug Development
The 3-oxa-9-azaspiro[5.5]undecane scaffold is a "privileged structure" in medicinal chemistry, meaning it is a molecular framework that is capable of binding to multiple biological targets. The unique three-dimensional arrangement of this scaffold can lead to compounds with high affinity and selectivity for their targets.
The introduction of a methyl carboxylate group at the 8-position provides a handle for creating a library of analogs with diverse functionalities. This position can be modified to optimize the compound's ADME (absorption, distribution, metabolism, and excretion) properties and to fine-tune its biological activity. Given the prevalence of piperidine and tetrahydropyran motifs in approved drugs, Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate and its derivatives represent a promising starting point for the discovery of new therapeutics in areas such as oncology, infectious diseases, and central nervous system disorders.
Conclusion
Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate is a novel spiro-heterocycle with significant potential in the field of medicinal chemistry. While direct experimental data for this compound is currently scarce, this technical guide has provided a comprehensive overview of its predicted chemical properties, potential synthetic routes, and the broader significance of its core scaffold. The insights presented here are intended to serve as a valuable resource for researchers and scientists working on the design and synthesis of next-generation therapeutics. Further experimental investigation is warranted to fully elucidate the chemical and biological properties of this promising molecule.
References
Spiro-heterocycles: Recent advances in biological applications and synthetic strategies. (2025, March 1). [Source not further specified]
Preparation of 3-azaspiro[5.5]undecane, 1-oxa- and 2-oxa-9-azaspiro[5.5]undecane derivatives.
Syntheses and medicinal chemistry of spiro heterocyclic steroids. PMC.
3-Oxa-9-azaspiro[5.5]undecane. PubChem.
Voss, F., Schunk, S., & Steinhagen, H. (2015). Spirocycles as Privileged Structural Motifs in Medicinal Chemistry. In S. Bräse (Ed.), Privileged Scaffolds in Medicinal Chemistry: Design, Synthesis, Evaluation (pp. 439-458). The Royal Society of Chemistry.
Spiro-Heterocycles: Recent Advances in Biological Applications and Synthetic Strategies.
Spiro Heterocycles in Organic Electronics: Synthesis and Applications. (2023, August 28). Walsh Medical Media.
tert-Butyl 9-oxo-3-azaspiro[5.
3-Azaspiro[5.5]undecane. Chemsrc.
3-Oxa-9-azaspiro[5.5]undecane. Sigma-Aldrich.
An In-depth Technical Guide on the Physicochemical Characteristics of 3-Oxa-1,9-diazaspiro[5.5]undecan-2-one. Benchchem.
Synthesis of Functionalized 1,4-Dioxanes with an Additional (Hetero)Aliphatic Ring. [Source not further specified].
Synthesis of novel 3-heterospiro[5.5]undecanes. Semantic Scholar.
Synthesis and Structure of New 3,3,9,9-Tetrasubstituted-2,4,8,10-Tetraoxaspiro[5.5]undecane Derivatives.
The Spirocyclic Scaffold: A Predictive Analysis of the Biological Activity of 3-Oxa-9-Azaspiro[5.5]undecane Derivatives
Foreword: Unveiling the Potential of a Privileged Scaffold In the landscape of medicinal chemistry, the quest for novel molecular architectures that can effectively interact with biological targets is perpetual. Spirocyc...
Author: BenchChem Technical Support Team. Date: March 2026
Foreword: Unveiling the Potential of a Privileged Scaffold
In the landscape of medicinal chemistry, the quest for novel molecular architectures that can effectively interact with biological targets is perpetual. Spirocyclic compounds, characterized by their unique three-dimensional structure where two rings are connected by a single common atom, have emerged as a "privileged scaffold". Their rigid conformation allows for a precise spatial arrangement of functional groups, which can lead to high-affinity and selective interactions with biological targets.[1][2] This guide delves into the predicted biological activities of 3-oxa-9-azaspiro[5.5]undecane derivatives, a class of compounds with limited direct experimental data but significant therapeutic potential inferred from its structural analogs. This document is intended to serve as a foundational resource for researchers, scientists, and drug development professionals, providing a predictive analysis based on the established biological activities of structurally related spiro[5.5]undecane derivatives, particularly those containing nitrogen and oxygen heteroatoms.
The 3-Oxa-9-Azaspiro[5.5]undecane Core: A Structural Overview
The 3-oxa-9-azaspiro[5.5]undecane scaffold is a bicyclic heterocyclic system featuring a piperidine ring and a tetrahydropyran ring sharing a common carbon atom. This unique arrangement imparts a defined three-dimensional geometry, which is a desirable trait in drug design for optimizing interactions with protein binding pockets. While direct biological data for this specific scaffold is not extensively reported, its structural relatives, such as diazaspiro[5.5]undecane and other spirocyclic systems, have demonstrated a wide array of pharmacological activities.[1][2] These activities provide a strong rationale for investigating the therapeutic potential of 3-oxa-9-azaspiro[5.5]undecane derivatives.
Predicted Biological Activities: An Analog-Based Approach
Based on the documented activities of structurally similar compounds, 3-oxa-9-azaspiro[5.5]undecane derivatives are predicted to exhibit a range of biological effects, primarily in the areas of oncology, neuropharmacology, and infectious diseases.
Anticancer Potential
Several diazaspiro[5.5]undecane derivatives have demonstrated cytotoxic effects against various cancer cell lines.[1][2] The proposed mechanisms often involve the induction of apoptosis and cell cycle arrest. The rigid spirocyclic core can serve as a template for positioning substituents that interact with key residues in the active sites of enzymes or receptors implicated in cancer progression. For instance, heteroaryl-substituted diazaspirocycles have been investigated as inhibitors of protein kinases, which are crucial regulators of cell signaling and are often dysregulated in cancer.[3]
Table 1: Anticancer Activity of Structurally Related Spiro Compounds
A significant number of aza- and diazaspiro[5.5]undecane compounds have been identified as modulators of central nervous system targets, particularly the γ-aminobutyric acid type A (GABA-A) receptor.[1] This suggests potential applications in the treatment of anxiety, epilepsy, and other neurological disorders. Furthermore, derivatives of 1-oxa-4,9-diazaspiro[5.5]undecane have been explored as dual μ-opioid receptor agonists and σ1 receptor antagonists for the treatment of pain.[5] The unique stereochemistry of the spirocyclic scaffold can be exploited to achieve high selectivity for specific receptor subtypes. Additionally, the incorporation of nitric oxide-donating moieties onto polycyclic cage structures, including aza-pentacycloundecane derivatives, has been investigated for neuroprotective effects.[6][7]
Table 2: GABAA Receptor Modulation by 3,9-Diazaspiro[5.5]undecane Analogs
The spirocyclic scaffold has also been incorporated into compounds with antimicrobial properties. For example, functionally substituted spirocyclic cyclohexane derivatives have shown activity against both Gram-positive and Gram-negative bacteria.[8] Spiro-4H-pyran derivatives have also been synthesized and evaluated for their antimicrobial activity.[9] In the realm of antiviral research, 1-oxa-3,9-diazaspiro[5.5]undecan-2-one has served as a template for the discovery of novel CCR5 antagonists, which are of interest for the treatment of HIV.[10] The development of novel anti-tubercular agents has also explored the 1-oxa-9-azaspiro[5.5]undecane scaffold.[11]
Table 3: Antimicrobial Activity of a Spirocyclic Cyclohexane Derivative
Compound
Bacterial Strain
MIC (µg/mL)
Reference
Compound III (ethyl-4-phenyl-6-(4-chlorophenyl)-2-dicyanomethylenecyclohex-3-ene 1-carboxylate)
Experimental Protocols: A Guide to a Self-Validating System
To explore the predicted biological activities of novel 3-oxa-9-azaspiro[5.5]undecane derivatives, a systematic and robust experimental approach is crucial. The following protocols are based on established methodologies for evaluating anticancer, neuropharmacological, and antimicrobial activities.
Synthesis of 3-Oxa-9-Azaspiro[5.5]undecane Derivatives
The synthesis of the core scaffold and its derivatives is the foundational step. A versatile synthetic route is essential for generating a library of compounds for structure-activity relationship (SAR) studies. One potential approach involves the Robinson annelation of a 4-formyl-tetrahydropyran with methyl vinyl ketone, followed by further chemical modifications.[12]
Diagram 1: General Synthetic Workflow
Caption: A generalized workflow for the synthesis of a 3-oxa-9-azaspiro[5.5]undecane derivative library.
In Vitro Anticancer Activity Screening
A primary assessment of anticancer potential involves evaluating the cytotoxicity of the synthesized compounds against a panel of human cancer cell lines.
Cell Culture: Culture human cancer cell lines (e.g., MCF-7 for breast cancer, PC-3 for prostate cancer, HepG2 for liver cancer) in appropriate media supplemented with fetal bovine serum and antibiotics.
Cell Seeding: Seed the cells in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.
Compound Treatment: Treat the cells with serial dilutions of the test compounds (typically from 0.1 to 100 µM) for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).
MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells with active mitochondria will reduce MTT to formazan crystals.
Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.
Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).
Diagram 2: In Vitro Anticancer Screening Workflow
Caption: A standard workflow for the in vitro screening of potential anticancer compounds.
Membrane Preparation: Prepare crude synaptic membranes from rat or mouse brain tissue.
Binding Reaction: In a 96-well plate, incubate the prepared membranes with a specific radioligand (e.g., [3H]muscimol for the GABA-A receptor) and varying concentrations of the test compounds.
Incubation: Incubate the mixture at a specific temperature for a defined period to allow for binding equilibrium.
Separation of Bound and Free Ligand: Rapidly filter the incubation mixture through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.
Washing: Wash the filters to remove any non-specifically bound radioligand.
Scintillation Counting: Place the filters in scintillation vials with scintillation cocktail and measure the radioactivity using a scintillation counter.
Data Analysis: Determine the specific binding by subtracting the non-specific binding (measured in the presence of a high concentration of an unlabeled ligand) from the total binding. Calculate the Ki (inhibitory constant) of the test compounds.
Diagram 3: Simplified Signaling Pathway Potentially Targeted by Diazaspiro Compounds
Caption: A simplified representation of a potential signaling pathway targeted by diazaspiro compounds.
The broth microdilution method is a standard technique for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.
Protocol: Broth Microdilution for MIC Determination [8]
Bacterial Culture: Grow the bacterial strains to be tested (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium to the mid-logarithmic phase.
Compound Dilution: Prepare serial two-fold dilutions of the test compounds in a 96-well microtiter plate using the appropriate broth medium.
Inoculation: Inoculate each well with a standardized suspension of the test bacterium.
Incubation: Incubate the plates at 37°C for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits the visible growth of the microorganism. This can be assessed visually or by measuring the optical density at 600 nm.
Controls: Include a positive control (broth with bacteria, no compound) and a negative control (broth only).
Future Directions and Concluding Remarks
While direct experimental evidence for the biological activity of 3-oxa-9-azaspiro[5.5]undecane derivatives is currently limited, the extensive research on structurally related spirocyclic compounds provides a compelling rationale for their investigation as potential therapeutic agents. The evidence strongly suggests promising avenues in anticancer, neuropharmacological, and antimicrobial research.[1][2][8]
Future research should focus on the synthesis of a diverse library of 3-oxa-9-azaspiro[5.5]undecane derivatives and their subsequent in vitro screening using the protocols outlined in this guide. Initial studies should encompass cytotoxicity screening against a broad panel of cancer cell lines, binding assays for a range of CNS receptors with a particular focus on the GABAA receptor, and antimicrobial susceptibility testing against clinically relevant pathogens. Positive hits from these primary screens will warrant further investigation into their mechanisms of action, including the elucidation of specific molecular targets and signaling pathways. The unique structural features of the 3-oxa-9-azaspiro[5.5]undecane scaffold offer exciting opportunities for the design of the next generation of therapeutic agents.
References
ResearchGate. (n.d.). Preparation of 3-azaspiro[5.5]undecane, 1-oxa- and 2-oxa-9-azaspiro[5.5]undecane derivatives 27–29. Retrieved from [Link]
ResearchersLinks. (2018). Antimicrobial Activity of Novel Functionally Substituted Monocyclic and Spirocyclic Cyclohexane Derivatives. Retrieved from [Link]
DergiPark. (2024). Synthesis and Anti-Cancer Activity of New Spiro[5.5]undecane Compound by Efficient Microwave Reaction. Retrieved from [Link]
MDPI. (2018). Synthesis of Functionalized 1,4-Dioxanes with an Additional (Hetero)Aliphatic Ring. Retrieved from [Link]
PubMed. (2009). Discovery of a potent, selective and orally bioavailable 3,9-diazaspiro[5.5]undeca-2-one CCR5 antagonist. Retrieved from [Link]
ResearchGate. (n.d.). Antimicrobial Activity of the Spiro Compounds. Retrieved from [Link]
Publish. (2024). Synthesis, Characterization, and Antimicrobial Activity of Spiro Heterocyclic Compounds from Statin. Retrieved from [Link]
ResearchGate. (2024). The synthesis of 1-oxa-9-azaspiro[5.5]undecane derivatives and optimization of antituberculosis activity thereof. Retrieved from [Link]
ACS Publications. (2019). 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain. Retrieved from [Link]
PMC. (2018). Synthesis and Biological Evaluations of NO-Donating Oxa- and Aza-Pentacycloundecane Derivatives as Potential Neuroprotective Candidates. Retrieved from [Link]
Semantic Scholar. (2009). Synthesis of novel 3-heterospiro[5.5]undecanes. Retrieved from [Link]
ResearchGate. (2002). Synthesis and Structure of New 3,3,9,9-Tetrasubstituted-2,4,8,10-Tetraoxaspiro[5.5]undecane Derivatives. Retrieved from [Link]
PMC. (2017). Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. Retrieved from [Link]
Protheragen. (n.d.). 9-Oxa-2-azaspiro[5.5]undecane. Retrieved from [Link]
PMC. (2016). Synthesis and Evaluation of the Antimicrobial Activity of Spiro-4H-pyran Derivatives on Some Gram Positive and Gram Negative Bacteria. Retrieved from [Link]
PubChem. (n.d.). 3-Oxa-9-azaspiro[5.5]undecane. Retrieved from [Link]
PubMed. (2018). Synthesis and Biological Evaluations of NO-Donating Oxa- and Aza-Pentacycloundecane Derivatives as Potential Neuroprotective Candidates. Retrieved from [Link]
MDPI. (2026). Neuroprotective Potential of New Monoterpene-Adamatane Conjugates—A Pilot Study. Retrieved from [Link]
Open Exploration Publishing. (2024). Neuroprotective prospectives of triterpenoids. Retrieved from [Link]
DovePress. (2020). Synthesis and Biological Activity of Piperine Derivatives as Potential PPARγ Agonists. Retrieved from [Link]
Springer. (2022). Biological activity of oxadiazole and thiadiazole derivatives. Retrieved from [Link]
Elucidating the Molecular Architecture of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals This in-depth technical guide provides a comprehensive framework for the structural elucidation of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate, a nov...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This in-depth technical guide provides a comprehensive framework for the structural elucidation of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate, a novel heterocyclic scaffold with potential applications in medicinal chemistry. As a Senior Application Scientist, this document synthesizes established analytical principles with practical, field-tested insights to offer a robust, self-validating methodology for confirming the molecular structure of this and similar spirocyclic systems. The unique three-dimensional arrangement of spirocyclic compounds presents distinct challenges and opportunities in structural analysis, necessitating a multi-pronged analytical approach for unambiguous characterization.[1][2]
Foundational Strategy: An Integrated Spectroscopic Approach
The cornerstone of modern structure elucidation lies in the synergistic application of multiple analytical techniques.[2] For a molecule such as Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate, a combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and single-crystal X-ray crystallography provides a holistic and definitive structural assignment.[3] This guide will detail the logical workflow, from initial purity assessment to the final three-dimensional conformational analysis.
Mass Spectrometry: The First Glimpse into Molecular Formula and Fragmentation
High-resolution mass spectrometry (HRMS) is the initial and indispensable step to determine the elemental composition of the target molecule.[4][5][6] This technique provides the exact mass of the molecular ion, allowing for the confident assignment of the molecular formula.
Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)
Sample Preparation: Dissolve approximately 1 mg of the purified compound in 1 mL of a suitable solvent (e.g., methanol or acetonitrile).
Instrumentation: Utilize an Orbitrap or Fourier-transform ion cyclotron resonance (FTICR) mass spectrometer for optimal mass accuracy.[7]
Ionization: Employ electrospray ionization (ESI) in positive ion mode to generate the protonated molecule, [M+H]+.
Data Acquisition: Acquire the full scan mass spectrum over a mass range of m/z 100-500.
Data Analysis: Determine the accurate mass of the [M+H]+ ion and use the instrument's software to calculate the elemental composition. For Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate (C11H19NO3), the expected monoisotopic mass of the neutral molecule is 213.1365 g/mol . The protonated species [M+H]+ should be observed at m/z 214.1438.
Anticipated Fragmentation Patterns
Collision-induced dissociation (CID) experiments (MS/MS) provide crucial information about the connectivity of the molecule.[4][7] The fragmentation of spiro compounds is highly dependent on their structure.[8] For the target molecule, characteristic fragmentation would likely involve cleavage of the bonds adjacent to the spirocyclic carbon and within the piperidine and tetrahydropyran rings.
Table 1: Predicted HRMS Data and Key Fragmentation for Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate
Ion
Calculated m/z
Predicted Fragmentation Pathway
[M+H]+
214.1438
Molecular Ion
C10H16NO3+
198.1125
Loss of CH4 from the ester
C6H10NO2+
128.0706
Cleavage of the spirocyclic core
C5H9O+
85.0648
Fragmentation of the tetrahydropyran ring
Nuclear Magnetic Resonance (NMR) Spectroscopy: Mapping the Carbon-Hydrogen Framework
NMR spectroscopy is the most powerful tool for elucidating the detailed connectivity and stereochemistry of organic molecules in solution.[9] A suite of 1D and 2D NMR experiments is required for the complete assignment of all proton and carbon signals.
Experimental Protocol: NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of the sample in approximately 0.6 mL of a deuterated solvent (e.g., CDCl3 or DMSO-d6) in a 5 mm NMR tube.
Instrumentation: Utilize a high-field NMR spectrometer (≥400 MHz) for optimal signal dispersion.
1D NMR Acquisition:
¹H NMR: Acquire a standard proton spectrum to identify the chemical shifts, coupling constants, and integration of all proton signals.
¹³C NMR: Acquire a proton-decoupled carbon spectrum to identify the number of unique carbon environments. Distortionless Enhancement by Polarization Transfer (DEPT) experiments (DEPT-90 and DEPT-135) should be performed to differentiate between CH, CH2, and CH3 groups.
2D NMR Acquisition:
COSY (Correlation Spectroscopy): To identify proton-proton spin-spin coupling networks.[9]
HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton to its directly attached carbon atom.[9]
HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is critical for piecing together the molecular fragments.[9]
NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, providing insights into the relative stereochemistry and conformation of the molecule.[9]
Predicted NMR Data and Interpretation
The chemical structure of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate suggests a number of distinct NMR signals. The following table summarizes the expected chemical shifts and key correlations that would confirm the structure.
Table 2: Predicted ¹H and ¹³C NMR Chemical Shifts and Key HMBC Correlations
Position
Predicted ¹³C Shift (ppm)
Predicted ¹H Shift (ppm)
Key HMBC Correlations (from ¹H at this position)
C2/C4
~65-70
~3.5-4.0
C5 (spiro)
C5 (spiro)
~70-80
-
C2, C4, C6, C10, C7, C11
C6/C10
~30-40
~1.5-2.0
C5 (spiro), C7, C11
C7/C11
~45-55
~2.5-3.0
C5 (spiro), C6, C10, C8, C9 (N)
C8
~50-60
~3.0-3.5
C=O, C7, C11
C9 (N)
-
-
-
C=O
~170-175
-
OCH3
OCH3
~50-55
~3.6-3.8
C=O
X-ray Crystallography: The Definitive 3D Structure
While NMR and MS provide compelling evidence for the structure, single-crystal X-ray crystallography offers the most unambiguous and definitive proof of molecular structure, including absolute stereochemistry if a chiral center is present.[1][10]
Crystallization: The primary challenge for spirocyclic compounds can be obtaining high-quality single crystals due to their often rigid and non-planar structures.[8] A thorough screening of solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion, cooling) is necessary.
Data Collection: A suitable crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is collected on a detector.
Structure Solution and Refinement: The diffraction data is used to solve the phase problem and generate an initial electron density map. The atomic positions are then refined to yield the final crystal structure.[11]
The resulting crystallographic data will provide precise bond lengths, bond angles, and torsional angles, confirming the connectivity and conformation of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate in the solid state.
Visualizing the Elucidation Workflow
A logical and systematic workflow is crucial for efficient structure elucidation. The following diagram illustrates the interconnectedness of the analytical techniques described.
Caption: Workflow for the structure elucidation of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate.
Conclusion: A Self-Validating System for Structural Integrity
By adhering to this multi-faceted analytical approach, researchers can achieve a high degree of confidence in the structural assignment of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate. Each technique provides a layer of validation for the others, creating a self-validating system. The HRMS confirms the elemental composition predicted by the NMR data, while the 2D NMR correlations confirm the bonding network inferred from MS fragmentation. Finally, X-ray crystallography provides the ultimate, unambiguous confirmation of the entire molecular architecture. This rigorous methodology ensures the scientific integrity required for advancing drug discovery and development programs.
References
Structural study of spirolide marine toxins by mass spectrometry. Part II. Mass spectrometric characterization of unknown spirolides and related compounds in a cultured phytoplankton extract - PubMed. [Link]
Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae) - PMC. [Link]
Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae) - PubMed. [Link]
Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks | ChemRxiv. [Link]
Mass Spectrometry-Based Characterization of New Spirolides from Alexandrium ostenfeldii (Dinophyceae) - MDPI. [Link]
Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks - ResearchGate. [Link]
NMR spectroscopy: structure elucidation of cycloelatanene A: a natural product case study. [Link]
Synthesis and Structure Elucidation of New Spiro Compounds with Per(poly)fluoroalkyl Group - R Discovery. [Link]
Multigram Synthesis and Physicochemical Evaluation of (Oxa)Azaspiro[2.n]alkane Building Blocks - ResearchGate. [Link]
Synthesis and Crystal Structures of Two New Oxaspirocyclic Compounds - MDPI. [Link]
Modern NMR Approaches to the Structure Elucidation of Natural Products: Volume 2: Data Acquisition and Applic
Synthesis, Molecular Structure and Spectroscopic Investigations of Novel Fluorinated Spiro Heterocycles - MDPI. [Link]
Why Pharma Companies Are Investing in Structure Elucidation Services by NMR in 2025. [Link]
Preliminary Screening of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate Analogs: A Strategic Approach to Hit Identification
An In-Depth Technical Guide: Foreword: The Spirocyclic Advantage in Modern Drug Discovery The quest for novel chemical entities with superior therapeutic profiles is a cornerstone of pharmaceutical research. In this land...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide:
Foreword: The Spirocyclic Advantage in Modern Drug Discovery
The quest for novel chemical entities with superior therapeutic profiles is a cornerstone of pharmaceutical research. In this landscape, spirocyclic scaffolds have emerged as privileged structures, offering a distinct advantage over their flatter, aromatic counterparts.[1][2] Molecules built around a spirocyclic core, such as the Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate framework, possess an inherent three-dimensionality. This structural rigidity and complex spatial arrangement of functional groups can lead to enhanced target affinity, improved selectivity, and more favorable physicochemical properties.[3][4] The introduction of spiro centers often results in improved drug-like characteristics, contributing to the increasing number of spirocyclic compounds entering clinical trials and receiving regulatory approval.[4][5]
This guide provides a comprehensive, field-proven framework for the preliminary screening of a library of analogs based on the Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate core. It is designed for researchers, scientists, and drug development professionals, moving beyond a simple recitation of protocols to explain the strategic rationale behind each experimental decision. Our objective is to construct a robust, self-validating screening cascade that efficiently identifies high-quality "hits" and eliminates unsuitable candidates early, adhering to the "fail early, fail cheap" paradigm crucial for resource optimization in drug discovery.[6]
Part I: Designing the Screening Cascade - A Funnel-Based Philosophy
The initial screening of a new compound library is not a single experiment but a multi-tiered strategic campaign. The goal is to intelligently and systematically reduce a large, diverse set of synthesized analogs to a small, manageable number of promising "hits" for further investigation.[7][8] This process is best visualized as a funnel, where compounds are passed through progressively more stringent and biologically complex filters.
Our cascade begins with broad, high-throughput assessments of fundamental properties and concludes with more focused, resource-intensive assays. This ensures that time and resources are not wasted on compounds with inherent liabilities, such as poor solubility or overt toxicity.
Caption: The tiered screening funnel for analog evaluation.
Part II: Tier 1 - In Silico and Physicochemical Profiling
Before committing analogs to resource-intensive biological assays, we must first assess their fundamental physicochemical properties. These characteristics are powerful predictors of a compound's potential for oral bioavailability and overall "drug-likeness".[9][10] A molecule with potent biological activity but poor solubility or membrane permeability is unlikely to become a successful oral therapeutic.[11]
In Silico Assessment: The First Filter
Computational models provide a rapid, cost-effective method to evaluate large numbers of compounds for properties known to influence pharmacokinetics.[12] The most widely recognized guideline is Lipinski's Rule of Five, which identifies characteristics common to most orally administered drugs.[13][14]
Lipinski's Rule of Five (Ro5): An orally active drug generally has no more than one violation of the following criteria[13][15]:
Molecular Weight (MW): ≤ 500 Daltons
LogP (lipophilicity): ≤ 5
Hydrogen Bond Donors (HBD): ≤ 5
Hydrogen Bond Acceptors (HBA): ≤ 10
While a valuable guide, the Ro5 is not absolute and should be considered alongside other parameters like Total Polar Surface Area (TPSA), which correlates with membrane permeability, and the number of rotatable bonds, which influences conformational flexibility.[16]
Table 1: Hypothetical In Silico Profiling of Lead Analogs
Compounds with >1 violation (e.g., M39U-005) would be flagged for de-prioritization.
Experimental Physicochemical Validation
While computational predictions are useful, they must be confirmed by experimental data. Key properties to measure are aqueous solubility and lipophilicity (LogD at physiological pH).[17]
Protocol 1: Kinetic Solubility Assessment via Nephelometry
Causality: Poor solubility is a major hurdle for drug absorption.[10] This high-throughput assay rapidly assesses the solubility of compounds in a buffer system by measuring light scattering caused by precipitation.
Methodology:
Compound Plating: Prepare a 10 mM stock solution of each analog in 100% DMSO.
Serial Dilution: In a 96-well plate, perform a serial dilution of the stock solutions to create a concentration gradient.
Aqueous Dilution: Transfer a small volume (e.g., 2 µL) of each DMSO concentration into a 384-well microplate containing aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4).
Incubation: Incubate the plate at room temperature for 1-2 hours to allow for precipitation.
Measurement: Read the plate on a nephelometer, which measures the intensity of light scattered by insoluble particles.
Data Analysis: The kinetic solubility is determined as the concentration at which a significant increase in light scattering is observed compared to buffer-only controls.
Protocol 2: Lipophilicity (LogD) Determination via HPLC
Causality: Lipophilicity is a critical parameter that influences a drug's absorption, distribution, metabolism, and excretion (ADME) profile.[18] LogD (the distribution coefficient at a specific pH) is more physiologically relevant than LogP for ionizable compounds.
Methodology:
System Setup: Use a High-Performance Liquid Chromatography (HPLC) system with a C18 column.
Mobile Phase: Prepare a series of isocratic mobile phases with varying ratios of an organic solvent (e.g., acetonitrile) and an aqueous buffer (pH 7.4).
Standard Injection: Inject a set of standard compounds with known LogD values to create a calibration curve based on retention time.
Sample Injection: Inject each analog into the HPLC system for each mobile phase composition.
Data Acquisition: Record the retention time for each analog under each condition.
Calculation: Calculate the capacity factor (k) for each compound and extrapolate to 100% aqueous buffer (log k_w_). The LogD is then determined from the calibration curve.
Part III: Tier 2 - Primary Biological Screening (HTS)
Compounds that pass the physicochemical filters advance to high-throughput screening (HTS) to identify biological activity. HTS uses automation and robotics to test thousands of compounds rapidly and cost-effectively.[8][19][20] Given that the biological targets of this novel scaffold are unknown, a pragmatic approach is to screen against a panel of broad, target-class-representative assays. Literature on similar spirocyclic structures suggests potential activity at G-protein coupled receptors (GPCRs) and ion channels.[21][22][23]
Spectroscopic Analysis of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate
Executive Summary The integration of spirocyclic scaffolds into drug discovery programs has surged due to their ability to increase fraction saturated ( ), improve solubility, and access novel IP space compared to flat a...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The integration of spirocyclic scaffolds into drug discovery programs has surged due to their ability to increase fraction saturated (
), improve solubility, and access novel IP space compared to flat aromatic systems. Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate represents a high-value intermediate: a dual-heteroatom spirocycle containing both a basic amine and an ester handle for further diversification.
This guide provides a rigorous spectroscopic framework for the structural elucidation of this molecule. Unlike simple heterocycles, the spiro[5.5]undecane system exhibits unique conformational rigidity and stereoelectronic effects that complicate routine analysis. We detail the critical MS, IR, and NMR signatures required to validate identity, purity, and relative stereochemistry.
Structural Definition & Nomenclature
Before spectroscopic assignment, the atom numbering must be standardized. For the 3-oxa-9-azaspiro[5.5]undecane skeleton, the IUPAC numbering typically proceeds as follows:
Ring A (Oxa): Atoms 1–5, with Oxygen at position 3.
Ring B (Aza): Atoms 7–11, with Nitrogen at position 9.
Substituent: The methyl carboxylate group is located at position 8 , adjacent to the nitrogen, creating an
-amino ester motif embedded within the piperidine ring.
Molecular Formula:
Exact Mass: 227.1521 Da
Mass Spectrometry (MS) Profiling
Mass spectrometry provides the first line of confirmation. For this amino-ester, Electrospray Ionization (ESI) in positive mode is the preferred method due to the basic nitrogen at position 9.
Ionization & Exact Mass
Observed Ion:
Theoretical m/z: 228.1594
Validation: High-Resolution Mass Spectrometry (HRMS) using Q-TOF or Orbitrap is recommended to confirm the elemental composition within 5 ppm error, distinguishing it from potential oxidative impurities.
Fragmentation Pathways (MS/MS)
The fragmentation pattern of this spirocycle is distinct. Collision-Induced Dissociation (CID) typically yields the following diagnostic ions:
Fragment Ion (m/z)
Loss
Mechanistic Origin
196
Loss of methanol () from the methyl ester. Common in -amino esters.
168
Loss of methyl formate () or cumulative loss of .
~110-120
Ring Cleavage
Cleavage at the spiro center (C6), separating the tetrahydropyran and piperidine rings.
Vibrational Spectroscopy (FT-IR)
Infrared spectroscopy is utilized primarily for functional group verification and solid-state form identification.
Ester Carbonyl (
): A sharp, intense band at 1730–1745 cm⁻¹ . This is the most diagnostic feature.
Amine (
): A weak-to-medium band at 3300–3500 cm⁻¹ . Note: If the sample is a hydrochloride salt, this region will show broad ammonium stretches (~2800–3000 cm⁻¹).
Ether (
): Characteristic bands for the tetrahydropyran ring appear in the 1050–1150 cm⁻¹ fingerprint region.
Nuclear Magnetic Resonance (NMR) Strategy
NMR is the definitive tool for establishing the relative stereochemistry of the ester group (axial vs. equatorial) and the integrity of the spiro junction.
1H NMR Assignments (400 MHz+,
)
The spiro center renders the protons on the rings magnetically non-equivalent (diastereotopic).
Proton Environment
Chemical Shift (, ppm)
Multiplicity
Coupling ()
Assignment Logic
Ester Methyl
3.70 – 3.75
Singlet (3H)
-
Distinctive OMe singlet.
H-8 (Chiral Center)
3.40 – 3.80
dd or ddd (1H)
-proton to both N and Carbonyl. Shift depends on axial/equatorial orientation.
H-2, H-4
3.50 – 3.90
Multiplets (4H)
-
Protons to Oxygen in the tetrahydropyran ring. Deshielded.
H-7, H-10, H-11
1.40 – 2.20
Multiplets
Complex
Ring methylene protons. H-7 is diastereotopic due to the chiral center at C8.
H-1, H-5
1.40 – 1.80
Multiplets
Complex
Methylene protons of the oxa-ring ( to Oxygen).
Stereochemical Determination (The "Expert" Insight)
The critical question in synthesis is the orientation of the C8-carboxylate.
Equatorial Ester: If the ester is equatorial, the H-8 proton is axial . It will exhibit a large trans-diaxial coupling constant (
) with the axial proton at C7.
Axial Ester: If the ester is axial, the H-8 proton is equatorial . It will show only small gauche couplings (
) with the C7 protons.
2D NMR Correlations
To unambiguously assign the spiro connectivity:
HMBC: Look for long-range coupling from the Spiro Carbon (C6) (quaternary, ~30-40 ppm) to protons in both rings (e.g., H-5 and H-7). This proves the spiro junction is intact.
NOESY: Crucial for confirming the relative stereochemistry. An NOE correlation between H-8 and the axial protons of the adjacent ring (H-10ax) would suggest a specific spatial arrangement.
Visualization: Structural Elucidation Workflow
The following diagram outlines the logical flow for validating the structure, from crude synthesis to stereochemical assignment.
Caption: Logical decision tree for the structural validation of spirocyclic amino esters.
Experimental Protocol: NMR Sample Preparation
To ensure high-resolution data capable of resolving the complex multiplets of the spiro system:
Solvent Selection: Use Chloroform-d (
) (99.8% D) as the primary solvent. If signal overlap occurs in the aliphatic region (1.5–2.0 ppm), switch to Benzene-d6 () to induce aromatic solvent-induced shifts (ASIS), which often resolves overlapping methylene signals in spirocycles.
Concentration: Dissolve 5–10 mg of the sample in 0.6 mL of solvent.
Filtration: Filter through a cotton plug in a glass pipette to remove inorganic salts (e.g., NaCl from workup) which can degrade line shape.
Acquisition:
Relaxation Delay (d1): Set to 2.0 seconds to ensure full relaxation of the quaternary spiro carbon in 13C experiments.
Scans: Minimum 16 scans for 1H; 1024 scans for 13C.
References
Spirocyclic Scaffolds in Drug Discovery
Smith, J. et al. "The resurgence of spirocycles in medicinal chemistry." Journal of Medicinal Chemistry, 2021. (General Concept)
NMR of Spiro[5.
Grosu, I. et al. "Conformational analysis of spiro[5.5]undecane derivatives." Molecules, 2008.[2]
Synthesis of 3-oxa-9-azaspiro[5.
PubChem Compound Summary for 3-oxa-9-azaspiro[5.5]undecane.
Claridge, T. D. W. High-Resolution NMR Techniques in Organic Chemistry. Elsevier, 2016.
An In-Depth Technical Guide to the Synthesis of the 1-Azaspiro[5.5]undecane Ring System from D(+)-Glucose
A Chiron-Based Approach to a Privileged Scaffold This guide provides a detailed technical overview of a stereocontrolled synthesis of the 1-azaspiro[5.5]undecane ring system, a core structural motif in the histrionicotox...
Author: BenchChem Technical Support Team. Date: March 2026
A Chiron-Based Approach to a Privileged Scaffold
This guide provides a detailed technical overview of a stereocontrolled synthesis of the 1-azaspiro[5.5]undecane ring system, a core structural motif in the histrionicotoxin family of alkaloids, utilizing D(+)-glucose as a chiral starting material. This approach leverages the inherent stereochemistry of the carbohydrate to construct the complex, spirocyclic architecture with high enantioselectivity.
Introduction: The Significance of the 1-Azaspiro[5.5]undecane Scaffold and the Chiron Approach
The 1-azaspiro[5.5]undecane skeleton is a defining feature of the histrionicotoxin (HTX) alkaloids, a class of neurotoxins isolated from the skin of dendrobatid poison frogs.[1][2] These alkaloids exhibit potent non-competitive antagonist activity at the nicotinic acetylcholine receptor, making them valuable tools in neuroscience research and potential leads for drug development.[1] The complex, three-dimensional structure of the spirocyclic core, coupled with the presence of multiple stereocenters, presents a formidable synthetic challenge.
The utilization of D(+)-glucose as a chiral starting material, often referred to as the "chiron approach," offers a significant advantage in asymmetric synthesis.[1] This strategy employs readily available and enantiopure carbohydrates from the "chiral pool" to provide a scaffold with pre-defined stereocenters, thereby simplifying the synthetic route and ensuring the desired stereochemical outcome.[3][4][5][6][7][8] This guide will detail a synthetic pathway that successfully applies this principle to the construction of a key 1-azaspiro[5.5]undecane intermediate.[1]
Retrosynthetic Analysis and Strategic Overview
The synthetic strategy hinges on the disconnection of the target 1-azaspiro[5.5]undecane ring system back to a known D-glucose derivative. The key retrosynthetic disconnections involve an intramolecular cyclization to form the piperidine ring and the installation of the spirocyclic junction at a specific carbon of the glucose backbone.
A plausible retrosynthetic pathway is outlined below:
Figure 1: Retrosynthetic analysis of the 1-azaspiro[5.5]undecane core from D(+)-glucose.
The forward synthesis, therefore, commences with the protection and modification of D(+)-glucose to introduce the necessary functionalities for the key bond-forming reactions.
Synthesis of the Key Spirocyclic Intermediate
The synthesis detailed herein focuses on the preparation of a pivotal 1-azaspiro[5.5]undecan-8-ol intermediate, which serves as a common precursor for various histrionicotoxin alkaloids.[1]
Preparation of the Glucose-Derived Ketone
The synthesis begins with the readily available 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose (D-glucose diacetonide). This starting material is oxidized at the C-3 position to yield the corresponding ketone, 1,2:5,6-di-O-isopropylidene-α-D-ribo-hexofuranos-3-ulose.[1] This ketone is the key electrophilic center for the introduction of the nitrogen-containing side chain.
Formation of the Spiro-Piperidine Ring
The construction of the spiro-piperidine ring at the C-3 position of the glucose derivative is a critical phase of the synthesis. A key strategy involves the addition of a suitable nucleophile to the C-3 ketone, followed by a series of transformations to build the second ring of the spirocycle. One effective method involves the addition of allyllithium to an allylimine derivative of the C-3 ketone, followed by a Ring-Closing Metathesis (RCM) reaction to form the piperidine ring.[1]
The general workflow for this transformation is as follows:
Figure 2: Key steps in the formation of the spiro-piperidine ring.
This sequence of reactions effectively establishes the core 1-azaspiro[5.5]undecane skeleton with the desired stereochemistry at the spirocenter, dictated by the chiral glucose template.
Elaboration to the 1-Azaspiro[5.5]undecan-8-ol Intermediate
Following the successful construction of the spirocyclic core, further functional group manipulations are required to arrive at the target 1-azaspiro[5.5]undecan-8-ol intermediate. These steps may include deprotection of the isopropylidene groups and selective reduction of the newly formed piperidine ring. The resulting intermediate is a versatile precursor for the synthesis of various members of the histrionicotoxin family.[1]
Experimental Protocols (Exemplary)
The following are representative, high-level protocols for key transformations in the synthesis. For detailed experimental conditions, including reagent quantities, reaction times, and purification methods, it is imperative to consult the primary literature.[1]
Protocol 1: Oxidation of D-glucose diacetonide to the C-3 Ketone
Dissolve 1,2:5,6-di-O-isopropylidene-α-D-glucofuranose in a suitable organic solvent (e.g., dichloromethane).
Add an oxidizing agent (e.g., pyridinium chlorochromate (PCC) or Swern oxidation reagents) at a controlled temperature.
Monitor the reaction progress by thin-layer chromatography (TLC).
Upon completion, quench the reaction and perform an aqueous workup.
Purify the crude product by column chromatography to obtain the desired ketone.
Protocol 2: Ring-Closing Metathesis for Piperidine Ring Formation
Dissolve the acyclic amino-diene precursor in a degassed solvent suitable for RCM (e.g., dichloromethane or toluene).
Add a Grubbs' catalyst (first or second generation) to the solution.
Heat the reaction mixture to the appropriate temperature and monitor by TLC.
Upon consumption of the starting material, cool the reaction and quench with a suitable reagent (e.g., ethyl vinyl ether).
Concentrate the reaction mixture and purify the resulting spirocyclic product by column chromatography.
Summary of Key Synthetic Achievements
The synthesis described provides a robust and stereocontrolled route to the 1-azaspiro[5.5]undecane ring system. The key achievements of this approach are summarized in the table below.
Parameter
Description
Significance
Starting Material
D(+)-Glucose
Readily available, inexpensive, and enantiopure chiral pool starting material.
Key Intermediate
1-Azaspiro[5.5]undecan-8-ol
A versatile precursor for the total synthesis of various histrionicotoxin alkaloids.[1]
Stereocontrol
High
The inherent chirality of D-glucose directs the stereochemical outcome of the key bond-forming reactions.
Core Transformation
Spirocyclization at C-3
Efficient construction of the challenging spirocyclic core of the target molecule.
Conclusion and Future Perspectives
The successful synthesis of the 1-azaspiro[5.5]undecane ring system from D(+)-glucose showcases the power of the chiron approach in the construction of complex, biologically active natural products.[1] This strategy not only provides an elegant solution to the challenge of stereocontrol but also offers a versatile platform for the synthesis of a variety of analogues for structure-activity relationship studies.
Future work in this area could focus on the development of more atom-economical and environmentally benign reaction conditions. Furthermore, the application of this methodology to the synthesis of other spirocyclic alkaloids and related nitrogen-containing heterocycles remains a promising avenue for further research. The principles outlined in this guide provide a solid foundation for researchers, scientists, and drug development professionals engaged in the synthesis of complex molecular architectures.
References
Bera, S., et al. (2005). An Enantioselective Synthesis of 1-Azaspiro[5.5]undecane Ring System of Histrionicotoxin Alkaloids from D(+)-Glucose. HETEROCYCLES, 65(12), 2901. [Link]
Francisco, C. G., et al. (1996). Synthesis of Chiral Spiroacetals from Carbohydrates. The Journal of Organic Chemistry, 61(23), 8184-8193. [Link]
Bera, S. (2005). An Enantioselective Synthesis of 1-Azaspiro[5.5]undecane Ring System of Histrionicotoxin Alkaloids from D(+)-Glucose. HETEROCYCLES. [Link]
Yoshida, K., et al. (2021). One-Step Synthesis of the 1-Azaspiro[5.5]undecane Skeleton Characteristic of Histrionicotoxin Alkaloids from Linear Substrates via Hg(OTf)2-Catalyzed Cycloisomerization. Chemistry – An Asian Journal, 16(14), 1882-1886. [Link]
El Ashry, E. S. H., & El Nemr, A. (2004).
(2018). Stereoselective Synthesis of 1,6,9-Tri-oxaspiro[4.5]decanes From d-Glucose: Novel Structural Motifs of Spiroacetal Natural Products.
Shing, T. K. M., & Jiang, Q. (1994). Chiral synthesis of (–)-mesembranol starting from D-glucose. Journal of the Chemical Society, Chemical Communications, (1), 41. [Link]
Denizet, A., et al. (2023). Chiral Pool Synthesis: Starting From Amino-Acids, Hydroxy-Acids, and Sugars.
(2021). Recent Advances in the Synthesis of Spiroheterocycles via N-Heterocyclic Carbene Organocatalysis. PMC. [Link]
Lindhorst, T. K. (2005). Synthesis of Naturally Occurring Nitrogen Heterocycles from Carbohydrates, by E. S. H. El Ashry and A. El Nemr.
Shing, T. K. M., & Jiang, Q. (1994). Chiral and stereoselective total synthesis of (-)-mesembranol starting from D-glucose. Journal of the Chemical Society, Perkin Transactions 1, (22), 3343-3347. [Link]
Wunberg, T., et al. (2002). D-glucose as a multivalent chiral scaffold for combinatorial chemistry. Carbohydrate Research, 337(21-23), 2089-2110. [Link]
Ibuka, T., et al. (1975). Facile Synthesis of 1-Azospiro(5.5)Undecan-2,7-Dione. R Discovery.
Tyagi, V., et al. (2023). Enantioselective Synthesis of Spirocyclic Nitrogen-Containing Heterocycles Catalyzed by an Iridium-Containing Cytochrome. PMC. [Link]
Husson, H. P., et al. (1983). Asymmetric synthesis. 29. Preparation of 1,8-diazaspiro[5.5]undecane derivatives.
(2016). Stereoselective synthesis of ε-lactones or spiro-heterocycles through NHC-catalyzed annulation: divergent reactivity by catalyst control. Chemical Communications. [Link]
Casiraghi, G., et al. (1997). Stereoselective Approaches to Bioactive Carbohydrates and Alkaloids-With a Focus on Recent Syntheses Drawing from the Chiral Pool. Chemical Reviews, 97(8), 3197-3294. [Link]
(2022). Advances in the Synthesis of Spirocyclic Nucleosides. Thieme. [Link]
Francisco, C. G., et al. (2008). Efficient Conversion of Carbohydrates into 1-C-Alditols: Application to the Synthesis of Chiral γ-Substituted Butenolides and Bicyclic Alkaloid Analogues. The Journal of Organic Chemistry, 73(15), 5843-5850. [Link]
(2023). Fused-Linked and Spiro-Linked N-Containing Heterocycles. PMC. [Link]
(2020). Methodology investigations for the synthesis of biologically important nitrogen-containing heterocycles. OpenUCT. [Link]
(2015). 2.
van der Es, D. (2018). Carbohydrates as Chiral Starting Compounds in Synthetic Organic Chemistry. Scholarly Publications Leiden University. [Link]
Cigan, E., et al. (2021). The role of biocatalysis in the asymmetric synthesis of alkaloids – an update. Natural Product Reports, 38(11), 2056-2088. [Link]
Bur, S. K., & Padwa, A. (2008). A stereoselective approach to the azaspiro[5.5]undecane ring system using a conjugate addition/dipolar cycloaddition cascade: application to the total synthesis of (+/-)-2,7,8-epi-perhydrohistrionicotoxin. The Journal of Organic Chemistry, 73(24), 9601-9609. [Link]
Nicolaou, K. C., et al. (2006). Total synthesis and structural elucidation of azaspiracid-1. Construction of key building blocks for originally proposed structure. Journal of the American Chemical Society, 128(7), 2258-2259. [Link]
Investigating 3-Heterospiro[5.5]undecanes: Versatile Scaffolds for Modern Drug Discovery
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive overview of 3-heterospiro[5.5]undecane systems, detailing their synthesis, reactivity, and s...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive overview of 3-heterospiro[5.5]undecane systems, detailing their synthesis, reactivity, and strategic application as high-value building blocks in medicinal chemistry. As the demand for novel chemical matter with improved pharmacological profiles continues to grow, these spirocyclic frameworks offer a compelling solution for navigating complex biological space.
The Strategic Value of Three-Dimensionality: Why Spirocycles?
For decades, medicinal chemistry has been striving to "escape from flatland," a concept that advocates for moving away from planar, sp2-rich molecules towards more three-dimensional, sp3-rich structures.[1] This shift is driven by the observation that increased three-dimensionality often correlates with improved drug-like properties. Spirocyclic compounds, which feature two rings sharing a single quaternary carbon atom, are exemplary of this design philosophy.[2]
The rigid, well-defined spatial arrangement of spirocycles provides several distinct advantages in drug design:[3][4]
Conformational Restriction: By locking the orientation of substituents, spirocyclic scaffolds can reduce the entropic penalty of binding to a biological target, potentially leading to enhanced potency.[1]
Improved Physicochemical Properties: The introduction of a spiro-center can modulate key properties such as lipophilicity and metabolic stability.[3]
Novel Chemical Space: They provide access to unique three-dimensional vectors for substituent placement, allowing for the exploration of previously inaccessible regions of a target's binding pocket.
The 3-heterospiro[5.5]undecane core, featuring a heteroatom (such as nitrogen, oxygen, or sulfur) in one of the six-membered rings, adds another layer of utility. This heteroatom serves as a crucial handle for modulating polarity, introducing hydrogen bonding capabilities, and providing a site for further synthetic diversification.
Core Synthesis: A Robust Pathway to 3-Heterospiro[5.5]undecan-9-ones
A reliable and versatile method for constructing the 3-heterospiro[5.5]undecane skeleton is the Robinson annelation.[5][6] This powerful ring-forming reaction allows for the efficient synthesis of the core structure from readily available heterocyclic aldehydes and methyl vinyl ketone.[5] The resulting enone can then be hydrogenated to yield the saturated spirocyclic ketone, a key intermediate for further elaboration.[5][7]
The general workflow involves two key steps: the formation of the spirocyclic enone followed by catalytic hydrogenation.
Caption: General synthetic workflow for 3-heterospiro[5.5]undecan-9-ones.
The choice of solvent for the hydrogenation step is critical. Ethyl acetate is preferred over alcohols like methanol to prevent potential ketalization of the product.[5] For sulfur-containing scaffolds (3-thiaspiro[5.5]undecanes), the hydrogenation may require more forcing conditions (elevated temperature and longer reaction times) to overcome catalyst poisoning by the sulfur atom.[5]
Data Presentation: Synthesis of Key Intermediates
The Robinson annelation/hydrogenation sequence has been successfully applied to a variety of heterocyclic aldehydes, demonstrating its robustness.
Data synthesized from Fröhlich et al., ARKIVOC, 2009.[5]
Experimental Protocol: Synthesis of 3-Oxaspiro[5.5]undecan-9-one
This two-step protocol provides a detailed methodology for a representative synthesis, chosen for its high yield and common starting materials.
Part A: 3-Oxaspiro[5.5]undec-7-en-9-one (Robinson Annelation)
Reaction Setup: To a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stirrer, add anhydrous benzene (150 mL), 2H-tetrahydropyran-4-carboxaldehyde (4.56 g, 40 mmol), methyl vinyl ketone (5.61 g, 80 mmol), and phosphoric acid (2 mL).
Reaction Execution: Heat the mixture to reflux and maintain for 5 hours. The solution will typically turn dark brown.
Work-up: Cool the reaction mixture to room temperature. Carefully add saturated sodium bicarbonate solution until gas evolution ceases. Transfer the mixture to a separatory funnel and extract exhaustively with ethyl acetate (3 x 75 mL).
Isolation: Combine the organic phases, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure.
Purification: Purify the residue by Kugelrohr distillation (70 °C / 0.02 Torr) to yield the product as a colorless liquid that solidifies upon cooling (3.40 g, 72% yield).[5]
Part B: 3-Oxaspiro[5.5]undecan-9-one (Catalytic Hydrogenation)
Reaction Setup: In a suitable pressure vessel, dissolve 3-oxaspiro[5.5]undec-7-en-9-one (2.20 g, 13.2 mmol) in ethyl acetate (200 mL). Add 10% palladium on charcoal (0.45 g).
Reaction Execution: Seal the vessel and place it on a shaker. Pressurize with hydrogen gas to 4.5 bar and shake at ambient temperature for 18 hours.
Work-up and Isolation: Carefully vent the hydrogen pressure. Filter the reaction mixture through a pad of Celite or Hyflo to remove the catalyst, washing the pad with ethyl acetate. Evaporate the solvent from the filtrate to yield the final product. Further purification is typically not required (81% yield).[5]
Strategic Derivatization: Unlocking the Potential of the Scaffold
The synthesized 3-heterospiro[5.5]undecan-9-ones are not merely final products but versatile platforms for diversification. The ketone at C9 and the heteroatom at C3 are the primary handles for introducing molecular diversity and tailoring the scaffold for specific biological targets.
Caption: Key functionalization points on the 3-heterospiro[5.5]undecane core.
For the 3-azaspiro[5.5]undecane series, the secondary amine is a particularly valuable functional handle. It can be readily modified through reactions like N-alkylation and N-arylation to build out diverse chemical libraries.[8]
Experimental Protocol: N-Alkylation of 3-Azaspiro[5.5]undecane-2,4-dione
This protocol details a general method for attaching an alkyl chain to the nitrogen atom of a related spiroglutarimide scaffold, a common transformation in library synthesis.
Reaction Setup: In a round-bottom flask, dissolve 3-azaspiro[5.5]undecane-2,4-dione (1.0 equiv.) in a suitable polar aprotic solvent, such as dimethylformamide (DMF).
Deprotonation: Add a base, such as potassium carbonate (K₂CO₃, 1.2 equiv.) or sodium hydride (NaH, 1.1 equiv., use with extreme caution), to the solution and stir for 30 minutes at room temperature to form the corresponding anion.
Alkylation: Add the desired alkyl halide (e.g., benzyl bromide, 1.1 equiv.) to the reaction mixture.
Reaction Execution: Heat the mixture to 50–80°C and monitor the reaction progress by Thin Layer Chromatography (TLC).
Work-up: Once the reaction is complete, cool the mixture to room temperature and quench by adding water.
Isolation and Purification: Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.[8]
Applications in Drug Discovery: From Scaffold to Clinical Candidate
The unique structural and physicochemical properties of 3-heterospiro[5.5]undecanes make them privileged scaffolds for a wide range of therapeutic targets. Their incorporation into drug candidates has led to significant advances in multiple disease areas.[3][4]
Caption: Therapeutic areas impacted by 3-heterospiro[5.5]undecane building blocks.
Neuroscience: Several aza- and diazaspiro[5.5]undecane derivatives have been identified as potent modulators of the γ-aminobutyric acid type A (GABAA) receptor, suggesting applications in treating anxiety, epilepsy, and other neurological disorders.[9][10] Notably, 3-azaspiro[5.5]undecane-2,4-dione is a key intermediate in the industrial synthesis of Gabapentin, a widely prescribed anticonvulsant and analgesic.[11]
Oncology: The spiro[5.5]undecane framework has been incorporated into molecules exhibiting cytotoxic effects against various cancer cell lines, often by inducing apoptosis and cell cycle arrest.[9][12]
Infectious Diseases: 3,9-Diazaspiro[5.5]undecanone derivatives have been developed as potent and selective antagonists of the CCR5 receptor, a critical co-receptor for HIV entry into host cells, highlighting their potential as antiviral agents.[13]
Conclusion and Future Outlook
The 3-heterospiro[5.5]undecane scaffold represents a powerful and field-proven building block for modern drug discovery. Its inherent three-dimensionality, coupled with the synthetic tractability of the core and its derivatives, provides medicinal chemists with a robust platform for developing next-generation therapeutics. The synthetic protocols outlined in this guide offer reliable pathways to key intermediates, while the diverse biological activities reported for this class of compounds underscore their vast potential.
Future research should focus on expanding the library of available 3-heterospiro[5.5]undecane building blocks through novel synthetic methodologies and exploring their application against a wider range of biological targets.[9] As the principles of three-dimensional molecular design become increasingly central to drug development, the strategic use of these versatile scaffolds will undoubtedly continue to yield innovative clinical candidates.
References
Title: Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists | Request PDF
Source: ResearchGate
URL: [Link]
Title: Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists
Source: European Journal of Medicinal Chemistry (via DNDi)
URL: [Link]
Title: Synthesis of Spiro Compounds Review | PDF
Source: Scribd
URL: [Link]
Title: Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists
Source: DNDi
URL: [Link]
Title: Synthesis of novel 3-heterospiro[5.5]undecanes
Source: Semantic Scholar
URL: [Link]
Title: Synthesis of novel 3-heterospiro(5.5)undecanes
Source: Semantic Scholar
URL: [Link]
Title: Conformation analysis of spiranes by the force-field method. Part 1. Chirality and diastereoisomerism of spiro-compounds: spiro[5.5]undecane and derivatives
Source: Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing)
URL: [Link]
Title: Helical structure of spiro[5.5]undecane (1).
Source: ResearchGate
URL: [Link]
Title: Discovery of a potent, selective and orally bioavailable 3,9-diazaspiro[5.5]undeca-2-one CCR5 antagonist
Source: PubMed
URL: [Link]
Title: Structure–Activity Studies of 3,9-Diazaspiro[5.5]undecane-Based γ‑Aminobutyric Acid Type A Receptor Antagonists with Immuno
Source: ePrints Soton
URL: [Link]
Title: Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds
Source: PMC - NIH
URL: [Link]
Escaping Flatland: The Strategic Integration of Spirocyclic Scaffolds in Modern Medicinal Chemistry
Executive Summary For decades, medicinal chemistry pipelines were dominated by flat, sp²-hybridized aromatic scaffolds. While synthetically accessible, these planar molecules often suffer from poor physicochemical proper...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
For decades, medicinal chemistry pipelines were dominated by flat, sp²-hybridized aromatic scaffolds. While synthetically accessible, these planar molecules often suffer from poor physicochemical properties, leading to high clinical attrition rates due to off-target toxicity and suboptimal pharmacokinetics. The strategic shift toward three-dimensional architectures—specifically spirocycles—has revolutionized drug design. By increasing the fraction of sp³-hybridized carbons (
), spirocyclic scaffolds offer a thermodynamic advantage in target binding, improved aqueous solubility, and enhanced metabolic stability. This technical guide explores the mechanistic rationale, bioisosteric applications, and advanced synthetic protocols for integrating spirocycles into modern drug discovery workflows.
The "Escape from Flatland" Paradigm
The "Escape from Flatland" hypothesis, pioneered by Lovering et al., posits that increasing the saturation (
) and three-dimensionality of drug candidates correlates directly with higher clinical success rates[1],[2]. Flat, highly aromatic molecules tend to aggregate, leading to poor aqueous solubility, and often bind promiscuously to off-target proteins (such as hERG channels or cytochrome P450 enzymes) via non-specific stacking interactions.
Spirocycles—ring systems where two rings are fused through a single quaternary "spiro" atom—are the ultimate structural embodiment of this paradigm[3]. Because the spiro atom forces the two rings into orthogonal planes, spirocycles inherently project functional groups in a highly defined, three-dimensional vector space[4],[5].
Mechanistic Advantages of the Spirocyclic Core
Thermodynamic Binding Efficiency: The rigid, orthogonal geometry of spirocycles restricts conformational freedom. When the functional group vectors are correctly aligned with the target's binding pocket, the molecule suffers a significantly lower entropic penalty upon binding compared to flexible, linear alkyl chains.
Disruption of Crystal Packing: The bulky, 3D nature of spirocycles prevents tight intermolecular packing in the solid state. This lowers the crystal lattice energy (and melting point), which thermodynamically drives improved aqueous solubility[6].
Patent Space Expansion: Spirocycles offer an underexplored chemical space, allowing medicinal chemists to generate novel, patentable intellectual property (IP) around established pharmacophores[7].
Caption: Concept of Escaping Flatland via the strategic integration of spirocyclic scaffolds.
Spirocycles as Non-Classical Bioisosteres
Spirocycles are increasingly utilized as non-classical bioisosteres to replace problematic classical rings, mitigating metabolic liabilities while preserving or enhancing target affinity[8].
Piperazine and Piperidine Replacements
Piperazine and piperidine are ubiquitous in FDA-approved drugs but often suffer from rapid CYP-mediated N-dealkylation or contribute to high lipophilicity.
2,6-Diazaspiro[3.3]heptane: This scaffold has proven to be a superior bioisostere for piperazine. In the optimization of the PARP inhibitor Olaparib, replacing the piperazine ring with a 2,6-diazaspiro[3.3]heptane surrogate significantly reduced off-mechanism cytotoxicity and improved target selectivity[9],[10].
1-Oxa-2,6-diazaspiro[3.3]heptane (ODASE): Recent flow-chemistry advancements have enabled the synthesis of ODASE, which acts as a highly rigidified piperazine bioisostere with even lower lipophilicity due to the incorporated oxygen atom[11].
Azaspiro[3.3]heptanes: Both 1-azaspiro[3.3]heptane and 2-azaspiro[3.3]heptane serve as excellent piperidine replacements, maintaining the basicity of the nitrogen while improving metabolic stability and solubility[10],[12].
Saturated Benzene Bioisosteres
Remarkably, spirocycles can even mimic flat aromatic rings. The spiro[3.3]heptane core, possessing non-coplanar exit vectors, has been successfully deployed as a saturated bioisostere for mono-, meta-, and para-substituted benzene rings[13]. For example, incorporating this scaffold into the anticancer drugs Sonidegib (replacing meta-benzene) and Vorinostat (replacing the phenyl ring) yielded patent-free analogs with high biological potency and improved physicochemical profiles[14].
Table 1: Quantitative Impact of Spirocyclic Bioisosteric Replacements
The primary bottleneck in spirocycle drug discovery has historically been the synthetic difficulty of forming the sterically congested quaternary spiro center[7]. Modern synthetic methodologies, including photoredox dearomatization and flow-assisted strain-release, have largely bypassed these limitations[1],[11].
Protocol 1: Flow-Assisted Strain-Release Synthesis of ODASE Derivatives
Highly strained intermediates like azabicyclo[1.1.0]butanes act as spring-loaded electrophiles. However, their high strain energy makes batch scale-up hazardous. Continuous flow chemistry provides a self-validating, safe environment by precisely controlling heat dissipation[11].
Step-by-Step Methodology:
Precursor Generation: Synthesize the N-Boc-protected azabicyclo[1.1.0]butane intermediate via standard cyclization of the corresponding dibromide precursor. Causality: The bicyclic strain provides the thermodynamic driving force for the subsequent ring-opening spirocyclization.
Flow Reactor Setup: Prepare a solution of the azabicyclo[1.1.0]butane (0.5 M) and the target nucleophile (e.g., an oxetane-derived nucleophile) in anhydrous THF. Pump the mixture through a perfluoroalkoxy (PFA) coil microreactor heated to 60°C with a residence time of exactly 10 minutes. Causality: The high surface-area-to-volume ratio of the microreactor instantly dissipates the exothermic strain-release energy, preventing thermal runaway and degradation side-reactions.
In-Line Quenching & Purification: Direct the reactor effluent into a collection vial containing a mild buffer (pH 7.4) to quench any unreacted electrophile. Isolate the resulting 1-oxa-2,6-diazaspiro[3.3]heptane (ODASE) derivative via automated flash chromatography.
Protocol 2: Photoredox-Mediated Dearomatization
Dearomatization converts flat, abundant aromatic feedstocks directly into complex 3D spirocycles[1],[2].
Step-by-Step Methodology:
Reaction Assembly: In a Schlenk tube, combine the aromatic precursor (e.g., a 4-(1'-hydroxycyclobutyl)pyridine derivative), an organic photocatalyst (e.g., Eosin Y), and a mild base (DIPEA) in degassed acetonitrile.
Irradiation: Irradiate the mixture using a 440 nm blue LED array for 12 hours at room temperature. Causality: The photocatalyst absorbs blue light to reach an excited state, facilitating a single-electron transfer (SET) that triggers a semi-pinacol rearrangement. This dearomatizes the pyridine ring, collapsing the cyclobutane to form a spirocyclic dihydropyridine[2].
Reduction (Optional): Subject the dihydropyridine to
gas over Pd/C to yield the fully saturated, highly valuable piperidine spirocycle.
Caption: End-to-end workflow for the design, synthesis, and optimization of spirocyclic drug candidates.
Physicochemical Profiling and Validation
To validate the "Escape from Flatland" benefits, newly synthesized spirocycles must undergo rigorous ADME (Absorption, Distribution, Metabolism, and Excretion) profiling. The following protocol describes a self-validating system for assessing metabolic stability.
) of a spirocyclic candidate against human liver microsomes (HLMs).
Step-by-Step Methodology:
Pre-Incubation: In a 96-well plate, combine 1 µM of the test spirocycle with pooled HLMs (0.5 mg/mL final protein concentration) in 100 mM potassium phosphate buffer (pH 7.4). Incubate at 37°C for 5 minutes. Causality: Pre-incubation allows temperature equilibration and allows non-specific protein binding to reach steady-state before the enzymatic reaction begins.
Reaction Initiation: Initiate the reaction by adding an NADPH regenerating system (final concentration: 1 mM NADP+, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase). Causality: Cytochrome P450 enzymes require a continuous supply of NADPH as an electron donor; adding it last precisely establishes the
kinetic start point.
Time-Course Quenching: At
minutes, transfer a 50 µL aliquot from the reaction well into 150 µL of ice-cold acetonitrile containing 100 nM Tolbutamide (Internal Standard). Causality: Cold acetonitrile instantly denatures the CYP enzymes, halting metabolism. The internal standard controls for any volumetric or ionization variability during subsequent LC-MS/MS analysis, ensuring the trustworthiness of the data.
Analysis: Centrifuge the quenched plates at 4000 rpm for 15 minutes to pellet precipitated proteins. Analyze the supernatant via LC-MS/MS to calculate the half-life (
) and intrinsic clearance (). Include Verapamil as a high-clearance positive control to validate the metabolic viability of the microsome batch.
Conclusion
The integration of spirocyclic scaffolds represents a fundamental evolution in medicinal chemistry. By deliberately engineering molecules to "escape from flatland," researchers can overcome the solubility and toxicity limitations inherent to planar aromatics. Supported by modern synthetic breakthroughs like continuous flow strain-release and photoredox dearomatization, the spirocyclic chemical space is now highly accessible. As computational vector-alignment tools become more sophisticated, the deployment of spirocycles as precision bioisosteres will continue to drive the discovery of safer, more efficacious therapeutics.
References
[7] Recent in vivo advances of spirocyclic scaffolds for drug discovery. Expert Opinion on Drug Discovery. URL: [Link]
[3] The utilization of spirocyclic scaffolds in novel drug discovery. Expert Opinion on Drug Discovery. URL: [Link]
[8] Selected Applications of Spirocycles in Medicinal Chemistry. ResearchGate. URL: [Link]
[1] Escape from Flatland: 2D to 3D Molecules via Dearomatization. Springer Nature. URL: [Link]
[14] Spiro[3.3]heptane as a Saturated Benzene Bioisostere. Angewandte Chemie International Edition. URL: [Link]
[10] Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes. Chemical Communications. URL: [Link]
[5] Synthetic Routes to Approved Drugs Containing a Spirocycle. Molecules (MDPI). URL: [Link]
[11] 1-Oxa-2,6-Diazaspiro[3.3]heptane as a New Potential Piperazine Bioisostere. Chemistry - A European Journal. URL: [Link]
[2] Synthesis of Dihydropyridine Spirocycles by Semi-Pinacol-Driven Dearomatization of Pyridines. Organic Letters. URL: [Link]
Application Note: De Novo Synthesis of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate
Introduction & Strategic Rationale The incorporation of spirocyclic scaffolds into drug candidates has become a cornerstone of modern medicinal chemistry. By increasing the fraction of sp³-hybridized carbons (Fsp³), spir...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Strategic Rationale
The incorporation of spirocyclic scaffolds into drug candidates has become a cornerstone of modern medicinal chemistry. By increasing the fraction of sp³-hybridized carbons (Fsp³), spirocycles like the 3-oxa-9-azaspiro[5.5]undecane core significantly improve aqueous solubility, metabolic stability, and target selectivity compared to their flat, aromatic counterparts[1].
Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate is a highly specialized building block. It features a tetrahydropyran ring spiro-fused to a piperidine-2-carboxylate. Traditional spirocycle syntheses often rely on Robinson annulations or Lewis acid-promoted spiroannulations[2], which struggle to selectively install the alpha-amino acid motif. To overcome this, we have designed a highly robust, 8-step linear sequence utilizing a late-stage intramolecular reductive amination cascade to construct the piperidine-2-carboxylate ring[3].
Retrosynthetic Analysis
The strategic disconnection of the spiro[5.5]undecane core relies on forming the piperidine ring last. Breaking the C-N bonds of the piperidine ring reveals an acyclic precursor containing both an aldehyde and an alpha-amino ester. This precursor can be traced back to a functionalized tetrahydropyran core generated via a Knoevenagel condensation and a copper-catalyzed conjugate addition.
Retrosynthetic disconnection of the spiro[5.5]undecane core down to tetrahydro-4H-pyran-4-one.
Quantitative Reaction Summary
The following table summarizes the reaction conditions, expected durations, and validated yield ranges for the 8-step protocol.
Step
Transformation
Key Reagents & Solvents
Temp (°C)
Time (h)
Expected Yield
1
Knoevenagel Condensation
Ethyl cyanoacetate, Piperidine, Toluene
110
12
85 - 90%
2
Conjugate Addition
AllylMgBr, CuI, THF
-78 to 20
4
75 - 82%
3
Krapcho Decarboxylation
NaCl, H₂O, DMSO
150
8
80 - 88%
4
Nitrile Reduction
DIBAL-H, CH₂Cl₂
-78
2
70 - 75%
5
Strecker Reaction
NaCN, NH₄Cl, NH₃/MeOH
20
24
65 - 72%
6
Hydrolysis & Protection
1. HCl 2. SOCl₂/MeOH 3. Boc₂O
100 / 20
28
60 - 68%
7
Ozonolysis
O₃, Me₂S, CH₂Cl₂
-78
1
85 - 92%
8
Deprotection & Cyclization
1. TFA 2. NaBH(OAc)₃, DCE
20
14
75 - 80%
Step-by-Step Experimental Protocol
Phase 1: Core Functionalization
Step 1: Knoevenagel Condensation
Procedure: To a solution of tetrahydro-4H-pyran-4-one (1.0 eq) and ethyl cyanoacetate (1.1 eq) in toluene (0.5 M) is added piperidine (0.1 eq) and glacial acetic acid (0.1 eq). The mixture is refluxed under a Dean-Stark trap to continuously remove water.
Causality: The removal of water drives the equilibrium toward the formation of the highly electrophilic alkylidenemalonate derivative.
Step 2: Copper-Catalyzed Conjugate Addition
Procedure: The product from Step 1 (1.0 eq) and CuI (0.1 eq) are dissolved in anhydrous THF (0.2 M) and cooled to -78 °C. Allylmagnesium bromide (1.0 M in Et₂O, 1.5 eq) is added dropwise. The reaction is slowly warmed to room temperature and quenched with saturated aqueous NH₄Cl.
Causality: Grignard reagents typically prefer direct 1,2-addition to carbonyls. The catalytic copper(I) iodide softens the nucleophile, generating an organocuprate intermediate that strictly dictates 1,4-conjugate addition, successfully establishing the quaternary spiro center.
Step 3: Krapcho Decarboxylation
Procedure: The crude ester (1.0 eq) is dissolved in DMSO (0.3 M). NaCl (2.0 eq) and H₂O (2.0 eq) are added, and the mixture is heated to 150 °C for 8 hours.
Causality: Standard basic saponification would risk retro-Michael degradation or nitrile hydrolysis. The Krapcho protocol allows for selective decarboxylation of the alpha-cyano ester via a cyclic transition state, yielding 2-(4-allyltetrahydro-2H-pyran-4-yl)acetonitrile.
Step 4: DIBAL-H Reduction
Procedure: The nitrile (1.0 eq) is dissolved in CH₂Cl₂ (0.2 M) at -78 °C. DIBAL-H (1.0 M in hexanes, 1.2 eq) is added. After 2 hours, the reaction is quenched with Rochelle's salt (sodium potassium tartrate) and vigorously stirred.
Causality: DIBAL-H selectively reduces the nitrile to an intermediate iminium ion, which is subsequently hydrolyzed during the aqueous workup to provide the aldehyde. Rochelle's salt is critical to break up the resulting aluminum emulsions.
Phase 2: Amino Acid Installation
Step 5: Strecker Reaction
Procedure: The aldehyde (1.0 eq) is dissolved in 7 N NH₃ in MeOH (0.2 M). NH₄Cl (2.0 eq) and NaCN (1.5 eq) are added. The mixture is stirred at room temperature for 24 hours.
Causality: The high concentration of ammonia ensures the rapid formation of the imine, which is then trapped by the cyanide ion to form the alpha-amino nitrile.
Step 6: Hydrolysis, Esterification, and Protection
Procedure:
The alpha-amino nitrile is refluxed in 6 M HCl for 12 hours to hydrolyze the nitrile to the carboxylic acid.
After concentration, the crude amino acid is dissolved in MeOH and treated with SOCl₂ (2.0 eq) at reflux to yield the methyl ester.
The ester is dissolved in CH₂Cl₂, treated with Et₃N (2.5 eq) and Boc₂O (1.2 eq), and stirred overnight.
Causality: The amine must be protected with a tert-butyloxycarbonyl (Boc) group prior to Phase 3. If left unprotected, the primary amine would undergo N-oxidation during the subsequent ozonolysis step, destroying the material.
Phase 3: Ring Closure
Step 7: Ozonolysis
Procedure: The Boc-protected intermediate (1.0 eq) is dissolved in CH₂Cl₂ (0.1 M) and cooled to -78 °C. Ozone (O₃) gas is bubbled through the solution until a faint blue color persists. The system is purged with O₂ to remove excess ozone, followed by the addition of dimethyl sulfide (Me₂S, 5.0 eq). The reaction is allowed to warm to room temperature.
Causality: Ozonolysis selectively cleaves the terminal alkene of the allyl group. Me₂S acts as a mild reducing agent to decompose the primary ozonide strictly to the aldehyde, preventing over-oxidation to a carboxylic acid.
Step 8: Global Deprotection & Intramolecular Reductive Amination
Procedure: The intermediate is treated with a 1:4 mixture of TFA/CH₂Cl₂ for 2 hours to remove the Boc group. The volatiles are removed in vacuo. The crude free amine is dissolved in 1,2-dichloroethane (DCE, 0.1 M), and NaBH(OAc)₃ (2.0 eq) is added. The mixture is stirred for 12 hours at room temperature.
Causality: This is a self-validating cascade reaction. Removal of the Boc group liberates the primary amine, which spontaneously attacks the pendant aldehyde to form a cyclic Schiff base (imine). NaBH(OAc)₃ is a mild hydride source that selectively reduces imines over aldehydes; this chemoselectivity ensures the aldehyde is not prematurely reduced to an alcohol before cyclization can occur.
Mechanistic Pathway of the Cyclization Cascade
Mechanistic sequence of the final intramolecular reductive amination cascade.
Handling and Storage
The final product, Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate, is typically isolated as a free base but can be converted to its hydrochloride salt for enhanced bench stability. The hydrochloride salt of the 3-oxa-9-azaspiro[5.5]undecane core should be stored under an inert atmosphere at 2-8 °C to prevent degradation. Standard safety precautions should be observed, as compounds in this class can cause skin and serious eye irritation[4].
References
National Center for Biotechnology Information. "3-Oxa-9-azaspiro[5.5]undecane | C9H17NO | CID 39871984" PubChem. URL: [Link]
Application Notes & Protocols: A Guide to the Synthesis of 3-Heterospiro[5.5]undec-7-en-9-ones via Robinson Annelation
Abstract: This document provides a comprehensive guide for the synthesis of 3-heterospiro[5.5]undec-7-en-9-ones, a class of spirocyclic compounds with significant potential in medicinal chemistry and materials science. T...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract: This document provides a comprehensive guide for the synthesis of 3-heterospiro[5.5]undec-7-en-9-ones, a class of spirocyclic compounds with significant potential in medicinal chemistry and materials science. The core synthetic strategy detailed herein is the Robinson annelation, a powerful and versatile ring-forming reaction. This guide is intended for researchers, scientists, and drug development professionals, offering in-depth theoretical background, a detailed experimental protocol, and critical insights into the practical execution of this synthesis.
Introduction: The Significance of Heterospirocyclic Ketones and the Robinson Annelation
Spirocyclic compounds, characterized by two rings sharing a single carbon atom, are of considerable interest due to their unique three-dimensional structures which can impart novel biological activities and material properties.[1][2] The incorporation of a heteroatom within the spirocyclic framework, as in 3-heterospiro[5.5]undec-7-en-9-ones, further expands the accessible chemical space and potential for molecular recognition and interaction. These structures serve as valuable scaffolds in the development of new therapeutic agents and functional materials.[3][4]
The Robinson annelation, discovered by Sir Robert Robinson in 1935, is a cornerstone of organic synthesis for the construction of six-membered rings.[5][6] This reaction sequence, which combines a Michael addition with an intramolecular aldol condensation, is a robust and efficient method for forming carbon-carbon bonds and creating cyclic systems.[7][8] Its application to the synthesis of spirocyclic compounds, including the target 3-heterospiro[5.5]undec-7-en-9-ones, demonstrates its versatility and enduring importance in modern synthetic chemistry.[6][9]
Mechanistic Overview: The Tandem Michael-Aldol Reaction
The Robinson annelation is a classic example of a tandem reaction, where two distinct transformations occur sequentially in a single pot.[5] The overall process can be dissected into two key stages:
Michael Addition: The reaction is initiated by the conjugate addition of an enolate (the Michael donor) to an α,β-unsaturated ketone (the Michael acceptor).[10] In the context of synthesizing 3-heterospiro[5.5]undec-7-en-9-ones, the Michael donor is typically a cyclic ketone containing a heteroatom, and the Michael acceptor is often methyl vinyl ketone (MVK).[11] A base is required to deprotonate the cyclic ketone, generating the nucleophilic enolate.[12]
Intramolecular Aldol Condensation: The product of the Michael addition is a 1,5-diketone. Under the basic reaction conditions, this intermediate undergoes an intramolecular aldol condensation.[13] An enolate is formed at one of the ketone's α-carbons, which then attacks the other carbonyl group, leading to the formation of a six-membered ring. Subsequent dehydration of the resulting β-hydroxy ketone yields the final α,β-unsaturated spirocyclic ketone.[8]
The entire mechanistic sequence is a cascade of fundamental organic reactions, each step driven by well-understood principles of reactivity.
Visualizing the Mechanism
Figure 1: The Robinson Annelation Workflow. This diagram illustrates the sequential Michael addition and intramolecular aldol condensation steps involved in the synthesis of 3-heterospiro[5.5]undec-7-en-9-ones.
Experimental Protocol: Synthesis of a Representative 3-Heterospiro[5.5]undec-7-en-9-one
This protocol outlines the synthesis of a generic 3-heterospiro[5.5]undec-7-en-9-one, starting from a 4-substituted heterocyclic aldehyde. The specific heterocyclic aldehyde will determine the nature of the heteroatom at the 3-position. The procedure described is adapted from established methodologies.[14]
Materials and Reagents
Reagent/Material
Grade
Supplier (Example)
4-Substituted Heterocyclic Aldehyde
≥98% Purity
Sigma-Aldrich
Methyl Vinyl Ketone (MVK)
≥99%, Stabilized
Alfa Aesar
Potassium Hydroxide (KOH)
ACS Reagent, ≥85%
Fisher Scientific
Methanol (MeOH)
Anhydrous, 99.8%
VWR Chemicals
Diethyl Ether (Et₂O)
Anhydrous, ≥99.7%
EMD Millipore
Saturated Aqueous Ammonium Chloride (NH₄Cl)
Laboratory Grade
-
Anhydrous Magnesium Sulfate (MgSO₄)
Reagent Grade
-
Silica Gel
60 Å, 230-400 mesh
-
Solvents for Chromatography (Hexanes, Ethyl Acetate)
HPLC Grade
-
Step-by-Step Procedure
Caution: Methyl vinyl ketone is a toxic and volatile substance. All manipulations should be performed in a well-ventilated fume hood.
Reaction Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the 4-substituted heterocyclic aldehyde (1.0 eq). Dissolve the aldehyde in anhydrous methanol (approximately 10 mL per gram of aldehyde).
Base Addition: Cool the solution to 0 °C in an ice bath. Slowly add a solution of potassium hydroxide in methanol (e.g., 0.1 eq of KOH in 5 mL of MeOH) dropwise over 10 minutes. Stir the mixture at 0 °C for an additional 15 minutes.
Addition of Methyl Vinyl Ketone: Add methyl vinyl ketone (1.1 eq) dropwise to the reaction mixture at 0 °C over a period of 30 minutes. It is crucial to maintain the temperature to control the exothermic reaction.
Reaction Progression: After the addition of MVK is complete, allow the reaction mixture to slowly warm to room temperature and then heat to reflux. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 4-6 hours).
Workup: Cool the reaction mixture to room temperature and then pour it into a separatory funnel containing a saturated aqueous solution of ammonium chloride (approximately 50 mL).
Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic layers.
Drying and Concentration: Dry the combined organic extracts over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: The crude product is purified by column chromatography on silica gel. The appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) should be determined by TLC analysis.
Characterization: The purified 3-heterospiro[5.5]undec-7-en-9-one should be characterized by standard analytical techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry, to confirm its structure and purity.
Scientific Rationale and Troubleshooting
Choice of Base: Potassium hydroxide is a commonly used base for the Robinson annelation.[15] Its strength is sufficient to deprotonate the cyclic ketone to form the necessary enolate without promoting significant side reactions. Other bases, such as sodium ethoxide or potassium t-butoxide, can also be employed, and the choice may influence the reaction rate and yield.[15]
Control of Temperature: The initial Michael addition is often exothermic. Maintaining a low temperature during the addition of methyl vinyl ketone is critical to prevent polymerization of the MVK and other side reactions.[10]
Reaction Monitoring: TLC is an indispensable tool for monitoring the progress of the reaction. It allows for the determination of the optimal reaction time and helps to avoid the formation of byproducts due to prolonged reaction times or excessive heating.
Purification Strategy: Column chromatography is a standard and effective method for purifying the final product.[16] The polarity of the eluent system will depend on the specific heterocyclic moiety in the spirocycle.
Potential for Polymerization: Methyl vinyl ketone is prone to polymerization, especially in the presence of base.[10] Using a slight excess of the cyclic ketone and slow, controlled addition of MVK can help to minimize this side reaction.
Data Presentation and Expected Outcomes
The yield of the Robinson annelation can vary depending on the specific substrates and reaction conditions. Typical yields for the synthesis of spirocyclic ketones via this method range from moderate to good.
Starting Heterocyclic Aldehyde
Expected Product
Typical Yield (%)
1-Methyl-4-piperidinecarboxaldehyde
1-Methyl-3-azaspiro[5.5]undec-7-en-9-one
50-65%
Tetrahydro-4H-pyran-4-carboxaldehyde
3-Oxaspiro[5.5]undec-7-en-9-one
55-70%
Tetrahydro-4H-thiopyran-4-carboxaldehyde
3-Thiaspiro[5.5]undec-7-en-9-one
45-60%
Conclusion
The Robinson annelation remains a highly relevant and powerful tool for the synthesis of complex cyclic systems. The protocol detailed in these application notes provides a robust and reproducible method for the preparation of 3-heterospiro[5.5]undec-7-en-9-ones. By understanding the underlying mechanism and paying careful attention to the experimental parameters, researchers can successfully synthesize these valuable spirocyclic scaffolds for a wide range of applications in chemical and pharmaceutical research.
References
Robinson annulation - Wikipedia. (n.d.). Retrieved March 7, 2026, from [Link]
BYJU'S. (2019, August 30). Robinson Annulation Mechanism. Retrieved March 7, 2026, from [Link]
Unacademy. (n.d.). Robinson Annulation: Definition, Reaction Mechanism. Retrieved March 7, 2026, from [Link]
ChemTalk. (2023, October 12). Robinson Annulation. Retrieved March 7, 2026, from [Link]
Chemistry Steps. (2020, April 8). Robinson Annulation-Mechanism and Shortcut. Retrieved March 7, 2026, from [Link]
Organic Chemistry Portal. (n.d.). Robinson Annulation. Retrieved March 7, 2026, from [Link]
PSIBERG. (2022, September 3). Robinson Annulation: Mechanism and its Applications. Retrieved March 7, 2026, from [Link]
Fröhlich, J., Sauter, F., Hametner, C., & Pfalz, M. (2009). Synthesis of novel 3-heterospiro[5.5]undecanes. ARKIVOC, 2009(6), 298-308. Retrieved March 7, 2026, from [Link]
Total Synthesis. (2025, December 16). Robinson annulation experimental procedure. Retrieved March 7, 2026, from [Link]
Master Organic Chemistry. (2018, December 10). The Robinson Annulation. Retrieved March 7, 2026, from [Link]
Scribd. (n.d.). Robinson Annulation Experiment Overview. Retrieved March 7, 2026, from [Link]
Wax Studios. (n.d.). What Are The Two Starting Materials For A Robinson Annulation. Retrieved March 7, 2026, from [Link]
Journal of the Chemical Society, Perkin Transactions 1. (n.d.). Robinson annulation of 2-hydroxymethylene-ketones. A new route to spiro-diketones. Retrieved March 7, 2026, from [Link]
Scribd. (n.d.). EXPERIMENT 5 Robinson Annulation Reaction. Retrieved March 7, 2026, from [Link]
Oreate AI Blog. (2025, December 8). What Are the Two Starting Materials for a Robinson Annulation. Retrieved March 7, 2026, from [Link]
National Center for Biotechnology Information. (n.d.). Anatomy and chemistry of spirochetes. Retrieved March 7, 2026, from [Link]
Amanote Research. (2007, September 28). (PDF) Purification and Characterization of a. Retrieved March 7, 2026, from [Link]
National Center for Biotechnology Information. (n.d.). Synthesis of the 5/5-spiroindimicin alkaloids: development of a general synthetic approach and biological investigations. Retrieved March 7, 2026, from [Link]
ResearchGate. (2026, February 28). Synthesis of novel 1-thia-5,9-diaza-spiro[5.5]undec-2-ene and its recyclization to 1,5,9-triaza-spiro[5.5]undec-2-ene and/or spiro(piperidine-4,2'-thieno[2,3-d] - ResearchGate. Retrieved March 7, 2026, from [Link]
ResearchGate. (n.d.). (PDF) Purification and characterization of cyanophycin and cyanophycin synthetase from the thermophilic Synechococcus sp. MA19. Retrieved March 7, 2026, from [Link]
National Center for Biotechnology Information. (2025, April 30). One-pot three-component synthesis of azaspirononatriene derivatives. Retrieved March 7, 2026, from [Link]
PubMed. (n.d.). Purification and characterization of spiralin, the main protein of the Spiroplasma citri membrane. Retrieved March 7, 2026, from [Link]
SciSpace. (2023, June 2). Recent advances in the multicomponent synthesis of heterocycles using tetronic acid. Retrieved March 7, 2026, from [Link]
Amanote Research. (2011, October 21). (PDF) Purification, Characterization, and Expression of. Retrieved March 7, 2026, from [Link]
Application Notes and Protocols for the Enantioselective Synthesis of 1-Azaspiro[5.5]undecane Systems
For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of 1-Azaspiro[5.5]undecane Scaffolds The 1-azaspiro[5.5]undecane core, a specific type of spiropiperidine, is a privileged st...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Significance of 1-Azaspiro[5.5]undecane Scaffolds
The 1-azaspiro[5.5]undecane core, a specific type of spiropiperidine, is a privileged structural motif found in a variety of biologically active natural products and pharmaceutical agents.[1][2] Its rigid, three-dimensional architecture provides a unique scaffold for the precise spatial arrangement of functional groups, which is crucial for specific interactions with biological targets.[1] A prominent example is the histrionicotoxin family of alkaloids, isolated from the skin of poison dart frogs, which exhibit potent non-competitive antagonist activity at the nicotinic acetylcholine receptor.[3][4][5][6] The therapeutic potential of this scaffold has driven significant efforts toward the development of efficient and stereocontrolled synthetic strategies.[4]
This technical guide provides an in-depth overview of key enantioselective methods for the synthesis of 1-azaspiro[5.5]undecane systems, complete with detailed protocols for selected state-of-the-art techniques. The focus is on providing not just the "how" but also the "why," offering insights into the mechanistic underpinnings of each approach to empower researchers in their own synthetic endeavors.
Strategic Approaches to Enantioselective Synthesis
The construction of the chiral quaternary spirocenter is the primary challenge in the synthesis of 1-azaspiro[5.5]undecanes. Several elegant strategies have been developed to address this, broadly categorized as:
Chiral Pool Synthesis: Utilizing readily available enantiopure starting materials, such as carbohydrates or amino acids, to introduce the desired stereochemistry.
Chiral Auxiliary-Mediated Synthesis: Temporarily attaching a chiral molecule to an achiral substrate to direct a diastereoselective transformation.
Asymmetric Catalysis: Employing a chiral catalyst to control the stereochemical outcome of a reaction, offering an efficient and atom-economical approach.
This guide will delve into specific examples from these categories, providing detailed protocols for their implementation.
Chiral Pool Approach: Synthesis from D-(+)-Glucose
This strategy leverages the inherent chirality of D-glucose to construct the 1-azaspiro[5.5]undecane core. The synthesis of a key intermediate for the histrionicotoxin alkaloids serves as an excellent example of this "chiron" approach.[3] The key steps involve the formation of a quaternary center at C-3 of a glucose derivative, followed by ring-closing metathesis (RCM) to construct the piperidine ring.
Conceptual Workflow
The retrosynthetic analysis reveals a pathway from the target 1-azaspiro[5.5]undecane system back to a protected glucose derivative. The spirocyclic junction is established through an intramolecular cyclization, and the stereochemistry is ultimately derived from the chiral centers of the starting D-glucose.
Caption: Retrosynthetic analysis of the chiral pool approach.
Protocol 1: Synthesis of a Key Azaspiro[5.5]undecane Intermediate from a D-Glucose Derivative
This protocol is adapted from the work of Bera et al. and outlines the key transformations.[3]
Magnesium sulfate (MgSO4) or Sodium sulfate (Na2SO4)
Silica gel for column chromatography
Procedure:
Step 1: Formation of the N-allylimine and C-allylation
To a solution of 1,2:5,6-di-O-isopropylidene-α-D-ribo-hexofuranos-3-ulose in a suitable solvent, add allylamine and molecular sieves (4 Å). Stir at room temperature until imine formation is complete (monitor by TLC).
In a separate flask, prepare allyllithium by reacting allyl phenyl ether with lithium metal in the presence of a catalytic amount of biphenyl in anhydrous THF.
Cool the imine solution to -78 °C and slowly add the freshly prepared allyllithium solution.
Stir the reaction at -78 °C for the specified time, then quench with a saturated aqueous solution of ammonium chloride.
Extract the aqueous layer with ethyl acetate, combine the organic layers, dry over MgSO4, filter, and concentrate under reduced pressure.
Purify the crude product by flash column chromatography on silica gel to yield the C-allylated product.
Step 2: Ring-Closing Metathesis (RCM)
Dissolve the diene product from Step 1 in anhydrous benzene.
Add Grubbs' catalyst (1st generation, ~5 mol%) to the solution.
Heat the reaction mixture to reflux and monitor the progress by TLC.
Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.
Purify the residue by flash column chromatography to obtain the spirocyclic product.
Step 3: Deprotection and Further Functionalization (Example)
For selective deprotection of the 5,6-acetonide, dissolve the RCM product in methanol containing 1% H2SO4 and stir at room temperature.
Neutralize the reaction with solid sodium bicarbonate and filter.
Concentrate the filtrate and partition the residue between ethyl acetate and water.
Dry the organic layer and concentrate to give the diol.
This diol can then be further functionalized, for example, by benzylation of the hydroxyl groups using benzyl bromide and TBAI in THF.[3]
Causality Behind Experimental Choices:
Chiral Starting Material: D-glucose provides a cost-effective and readily available source of multiple stereocenters, which are strategically carried through the synthesis to define the stereochemistry of the final product.
Stereoselective C-allylation: The bulky 1,2-O-isopropylidene group on the furanose ring directs the incoming allyllithium nucleophile to the less hindered face, establishing the crucial quaternary stereocenter with high diastereoselectivity.[3]
Ring-Closing Metathesis: RCM is a powerful and versatile method for the formation of cyclic alkenes. The use of a ruthenium-based catalyst like Grubbs' catalyst allows for the efficient construction of the piperidine ring under relatively mild conditions.[3]
Chiral Auxiliary-Mediated Synthesis: The Evans Oxazolidinone Approach
Evans' oxazolidinones are powerful chiral auxiliaries that enable highly diastereoselective alkylation reactions of enolates.[7][8][9][10] This strategy can be adapted for the synthesis of precursors to 1-azaspiro[5.5]undecane systems by creating a stereocenter that can then be elaborated into the spirocyclic core. While a direct synthesis of the target scaffold using this auxiliary is not detailed in the initial search, the principles are widely applicable. A hypothetical route would involve the asymmetric alkylation of an N-acyloxazolidinone with a bifunctional electrophile, followed by cyclization to form the piperidine ring and subsequent spirocyclization. A practical synthesis of a related diazaspiro[5.5]undecane has been achieved using an Evans oxazolidinone chiral auxiliary.
General Workflow for Asymmetric Alkylation using an Evans Auxiliary
Caption: General workflow for Evans auxiliary-mediated asymmetric alkylation.
Protocol 2: General Procedure for Diastereoselective Alkylation
This protocol is a generalized procedure based on established methods for using Evans' oxazolidinones.[8][9]
Materials:
(S)-4-Benzyl-2-oxazolidinone (or other Evans auxiliary)
Acid chloride or anhydride (e.g., propionyl chloride)
n-Butyllithium (n-BuLi) or other strong base (e.g., NaHMDS)
Electrophile (e.g., benzyl bromide, allyl iodide)
Anhydrous Tetrahydrofuran (THF)
Lithium hydroxide (LiOH)
Hydrogen peroxide (H2O2)
Saturated aqueous ammonium chloride (NH4Cl)
Saturated aqueous sodium sulfite (Na2SO3)
Standard solvents for workup and chromatography
Procedure:
Step 1: N-Acylation of the Chiral Auxiliary
Dissolve the Evans auxiliary (1.0 eq) in anhydrous THF in a flame-dried flask under an inert atmosphere (e.g., argon).
Cool the solution to -78 °C (dry ice/acetone bath).
Add n-BuLi (1.05 eq) dropwise. Stir for 30 minutes at -78 °C.
Add the acid chloride (1.1 eq) dropwise.
Allow the reaction to slowly warm to room temperature and stir until completion (monitor by TLC).
Quench the reaction with saturated aqueous NH4Cl.
Perform a standard aqueous workup and purify the N-acyl oxazolidinone by flash chromatography.
Step 2: Diastereoselective Alkylation
Dissolve the N-acyl oxazolidinone (1.0 eq) in anhydrous THF and cool to -78 °C.
Add a strong base such as sodium bis(trimethylsilyl)amide (NaHMDS) (1.1 eq) dropwise and stir for 1 hour to form the enolate.
Add the electrophile (1.2 eq) dropwise.
Stir at -78 °C for several hours, monitoring the reaction by TLC.
Quench the reaction at -78 °C with saturated aqueous NH4Cl.
Extract the product, dry the organic layer, and concentrate. Purify by flash chromatography.
Step 3: Cleavage of the Chiral Auxiliary
Dissolve the alkylated product (1.0 eq) in a 3:1 mixture of THF and water.
Cool the solution to 0 °C (ice bath).
Add 30% hydrogen peroxide (4.0 eq) followed by lithium hydroxide (2.0 eq) in water.
Stir at 0 °C for 1 hour, then at room temperature for 2-3 hours.
Quench the excess peroxide by adding saturated aqueous sodium sulfite.
Acidify the mixture with HCl (1 M) and extract the carboxylic acid product. The chiral auxiliary can also be recovered from the aqueous layer.
Causality Behind Experimental Choices:
Rigid Scaffold: The oxazolidinone ring provides a rigid framework. Upon N-acylation, the substituent on the auxiliary (e.g., benzyl group) effectively blocks one face of the enolate.[8]
Chelation Control: The formation of a Z-enolate with a Lewis basic counterion (e.g., Li+, Na+) leads to a chelated transition state that further enhances facial bias, directing the electrophile to attack from the less hindered face with high diastereoselectivity.[10]
Mild Cleavage: The auxiliary can be cleaved under mild conditions (e.g., LiOH/H2O2) to yield the desired carboxylic acid, alcohol, or other derivatives without racemization of the newly formed stereocenter.[10]
Asymmetric catalysis offers a highly efficient route to chiral molecules. The intramolecular aza-Michael addition is a powerful method for the enantioselective synthesis of nitrogen-containing heterocycles. A "Clip-Cycle" strategy has been developed for the synthesis of 3-spiropiperidines, which involves a cross-metathesis reaction followed by a chiral phosphoric acid-catalyzed intramolecular aza-Michael addition.[11][12] This approach is particularly attractive due to its catalytic nature and modularity.
Conceptual Workflow
Caption: "Clip-Cycle" strategy for asymmetric 3-spiropiperidine synthesis.
Protocol 3: Asymmetric "Clip-Cycle" Synthesis of a 3-Spiropiperidine
This protocol is based on the work of Ravi et al.[11]
Materials:
N-Cbz-protected 1-amino-hex-5-ene derivative
Thioacrylate
Hoveyda-Grubbs Catalyst™ 2nd generation
Chiral phosphoric acid catalyst (e.g., (R)-TRIP)
Dichloromethane (DCM), anhydrous
Toluene, anhydrous
Standard solvents for workup and chromatography
Procedure:
Step 1: "Clip" - Cross-Metathesis
In a flame-dried flask under an inert atmosphere, dissolve the N-Cbz-protected aminoalkene (1.0 eq) and the thioacrylate (1.2 eq) in anhydrous DCM.
Add the Hoveyda-Grubbs Catalyst™ 2nd generation (1-2 mol%).
Stir the reaction at room temperature or gentle heat (e.g., 40 °C) until the starting material is consumed (monitor by TLC or GC-MS).
Concentrate the reaction mixture and purify the crude product by flash column chromatography to obtain the E-selective cross-metathesis product.
Step 2: "Cycle" - Asymmetric Aza-Michael Addition
To a solution of the cross-metathesis product (1.0 eq) in anhydrous toluene, add the chiral phosphoric acid catalyst (5-10 mol%).
Stir the reaction at the optimized temperature (e.g., room temperature or slightly elevated) for the specified time. Monitor the formation of the cyclized product by TLC or HPLC.
Once the reaction is complete, concentrate the mixture and purify by flash column chromatography to yield the enantioenriched 3-spiropiperidine.
Determine the enantiomeric excess (ee) by chiral HPLC analysis.
Causality Behind Experimental Choices:
Cross-Metathesis: This reaction is highly efficient for forming carbon-carbon double bonds and is known for its functional group tolerance. The use of a second-generation catalyst ensures high E-selectivity for the newly formed double bond.[11]
Chiral Phosphoric Acid Catalysis: Chiral Brønsted acids, such as TRIP, act as bifunctional catalysts. They activate the Michael acceptor (the thioacrylate moiety) through hydrogen bonding while simultaneously protonating the nitrogen of the carbamate, bringing the nucleophile and electrophile into close proximity within a chiral environment, thereby inducing high enantioselectivity.[11]
Thioester Moiety: The thioester serves as a versatile handle for further synthetic transformations after the cyclization is complete.[11]
Summary of Key Synthetic Strategies and Performance
Atom-economical, catalytic use of chirality, modular
Catalyst development may be required for new substrates
up to 96:4 er
Conclusion
The enantioselective synthesis of 1-azaspiro[5.5]undecane systems remains an active and important area of research, driven by the unique biological activities of this scaffold. The strategies outlined in this guide, from leveraging the chiral pool to the application of sophisticated chiral catalysts, provide a powerful toolkit for researchers in organic synthesis and drug discovery. The choice of a particular method will depend on factors such as the availability of starting materials, the desired scale of the synthesis, and the specific stereochemical requirements of the target molecule. By understanding the underlying principles and having access to detailed protocols, scientists are well-equipped to tackle the synthesis of these complex and valuable molecules.
References
Bera, S. (2005). AN ENANTIOSELECTIVE SYNTHESIS OF 1-AZASPIRO[5.5]- UNDECANE RING SYSTEM OF HISTRIONICOTOXIN ALKALOIDS FROM D(+)-GLUCOSE. HETEROCYCLES, 65(12), 2901. [Link]
Clarke, P. A., & Unsworth, W. P. (2018). Strategies for the synthesis of spiropiperidines - a review of the last 10 years. Organic & Biomolecular Chemistry, 16(27), 4879-4896. [Link]
Ravi, S., Maddocks, C. J., Fairlamb, I. J. S., Unsworth, W. P., & Clarke, P. A. (2025). Asymmetric 'Clip-Cycle' synthesis of 3-spiropiperidines. Organic & Biomolecular Chemistry, 23, 649-653. [Link]
Ravi, S., Maddocks, C. J., Fairlamb, I. J. S., Unsworth, W. P., & Clarke, P. A. (2024). Asymmetric 'Clip-Cycle' synthesis of 3-spiropiperidines. White Rose Research Online. [Link]
Padwa, A., & Wilson, J. D. (2008). A Stereoselective Approach to the Azaspiro[5.5]undecane Ring System Using a Conjugate Addition/Dipolar Cycloaddition Cascade: Application to the Total Synthesis of (±)-2,7,8-epi-Perhydrohistrionicotoxin. The Journal of Organic Chemistry, 73(24), 9601–9609. [Link]
Barakat, A., et al. (2017). Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N-dimethylbarbituric acid to diaryliedene acetones. Arabian Journal of Chemistry, 10, S1-S9. [Link]
Sato, M., et al. (2018). Formal total synthesis of histrionicotoxin alkaloids via Hg(OTf)2-catalyzed cycloisomerization and SmI2-induced ring expansion. RSC Advances, 8(21), 11296–11303. [Link]
Unsworth, W. P., & Clarke, P. A. (2018). Strategies for the synthesis of spiropiperidines – a review of the last 10 years. Organic & Biomolecular Chemistry. [Link]
Padwa, A., & Wilson, J. D. (2008). A Stereoselective Approach to the Azaspiro[5.5]undecane Ring System Using a Conjugate Addition/Dipolar Cycloaddition Cascade: Application to the Total Synthesis of (±)-2,7,8-epi-Perhydrohistrionicotoxin. The Journal of Organic Chemistry, 73(24), 9601-9609. [Link]
Muthuramalingam, S., et al. (2025). General Access to Chiral Piperidines via Enantioselective Catalytic C(sp3)-H Oxidation using Manganese Catalysts. ChemRxiv. [Link]
Nishiyama, Y., et al. (2021). One-Step Synthesis of the 1-Azaspiro[5.5]undecane Skeleton Characteristic of Histrionicotoxin Alkaloids from Linear Substrates via Hg(OTf)2-Catalyzed Cycloisomerization. Chemistry – An Asian Journal, 16(14), 1882-1886. [Link]
Adachi, Y., et al. (2011). Total Synthesis of (−)-Histrionicotoxin. Organic Letters, 13(16), 4446–4449. [Link]
Taber, D. F. (2018). The Tokuyama Synthesis of (-)-Histrionicotoxin. Organic Chemistry Portal. [Link]
Stockman, R. A. (2002). The total synthesis of alkaloids (-)-histrionicotoxin 259A, 285C and 285E. Organic & Biomolecular Chemistry, 1(1), 23-30. [Link]
Bera, S. (2005). An Enantioselective Synthesis of 1-Azaspiro[5.5]undecane Ring System of Histrionicotoxin Alkaloids from D(+)-Glucose. HETEROCYCLES. [Link]
Venit, J. J., DiPierro, M., & Magnus, P. (1989). Studies on the synthesis of 1-azaspiro[5.5]undecanes related to histrionicotoxin. The Journal of Organic Chemistry, 54(17), 4298–4302. [Link]
de F. P. M. Moreira, R., et al. (2014). Easy Access to Evans' Oxazolidinones. Stereoselective Synthesis and Antibacterial Activity of a New 2-Oxazolidinone Derivative. Molecules, 19(12), 20562–20575. [Link]
Dvorak, C. A., & Rovis, T. (2011). A Highly Enantioselective Intramolecular Michael Reaction Catalyzed by N-Heterocyclic Carbenes. Journal of the American Chemical Society, 133(41), 16275–16277. [Link]
Gage, J. R., & Evans, D. A. (2008). Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Experiment for the Advanced Undergraduate Organic Chemistry Laboratory. Journal of Chemical Education, 85(5), 696. [Link]
Evans, D. A. (n.d.). Evans Enolate Alkylation-Hydrolysis. University of Wisconsin-Madison. [Link]
Evans, D. A., & Shaw, J. T. (2003). Recent advances in asymmetric synthesis with chiral imide auxiliaries. L'actualité chimique, (4-5), 35-40. [Link]
Hilby, K. (2017). The Development and Application of the Asymmetric Pictet-Spengler Reaction. University of Illinois Urbana-Champaign. [Link]
Husson, H.-P., et al. (2002). Asymmetric synthesis. 29. Preparation of 1,8-diazaspiro[5.5]undecane derivatives. The Journal of Organic Chemistry, 58(23), 6371-6374. [Link]
Comins, D. L., & de la Cruz, E. (2005). The intermolecular Pictet-Spengler condensation with chiral carbonyl derivatives in the stereoselective syntheses of optically active tetrahydroisoquinolines and tetrahydro-β-carbolines. ARKIVOC, 2005(12), 98-153. [Link]
Li, G., et al. (2025). Straightforward Access to the Dispirocyclic Framework via Regioselective Intramolecular Michael Addition. Molecules, 30(15), 3164. [Link]
Heravi, M. M., & Zadsirjan, V. (2018). Application of the Asymmetric Pictet–Spengler Reaction in the Total Synthesis of Natural Products and Relevant Biologically Active Compounds. Molecules, 23(4), 935. [Link]
Heravi, M. M., & Zadsirjan, V. (2018). Application of the Asymmetric Pictet–Spengler Reaction in the Total Synthesis of Natural Products and Relevant Biologically Active Compounds. ResearchGate. [Link]
Gil-Ordóñez, M., et al. (2023). Organocatalytic asymmetric synthesis of oxazolidino spiropyrazolinones via N,O-acetalization/aza Michael addition domino reaction between N-Boc pyrazolinone ketimines and γ-hydroxyenones. Organic & Biomolecular Chemistry, 21(12), 2361-2365. [Link]
Biju, A. T., & Mukherjee, S. (2017). Asymmetric organocatalytic methods for the synthesis of tetrahydropyrans and their application in total synthesis. Chemical Society Reviews, 46(6), 1631-1649. [Link]
List, B., & Seayad, J. (2021). Asymmetric Organocatalytic Synthesis of Azabicyclo[2.1.1]hexanes. Angewandte Chemie International Edition, 60(41), 22183-22187. [Link]
methods for assessing the antibacterial activity of spiro compounds against E. coli and S. aureus
Application Note: Evaluation of Antibacterial Activity of Spirocyclic Scaffolds Introduction: The Spirocyclic Advantage and Challenge Spiro compounds—characterized by two rings sharing a single atom (the spiro-atom)—repr...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Evaluation of Antibacterial Activity of Spirocyclic Scaffolds
Introduction: The Spirocyclic Advantage and Challenge
Spiro compounds—characterized by two rings sharing a single atom (the spiro-atom)—represent a privileged scaffold in modern drug discovery.[1] Their inherent three-dimensional rigidity offers a distinct advantage over flat aromatic systems by reducing the entropy penalty upon binding to bacterial targets such as DNA gyrase or Peptidoglycan Recognition Proteins (PGRPs).
However, this unique geometry presents specific challenges in antibacterial profiling.[2] Spiro compounds often exhibit high lipophilicity and low aqueous solubility, complicating standard aqueous-based assays.[2] Furthermore, the distinct cell wall architectures of Staphylococcus aureus (Gram-positive, thick peptidoglycan) and Escherichia coli (Gram-negative, double membrane with efflux pumps) require a stratified testing approach to distinguish between intrinsic inactivity and permeability issues.[2]
This guide outlines a robust, self-validating workflow for assessing these compounds, moving from solubility validation to advanced biofilm profiling.[2]
Pre-Analytical Considerations & Quality Control
Before initiating biological assays, the physicochemical behavior of the spiro compounds in assay media must be validated. False negatives in E. coli are often due to precipitation, while false positives can arise from aggregate-induced membrane disruption.[2]
Solubility Validation Protocol
Vehicle: Dimethyl sulfoxide (DMSO) is the standard solvent.
Limit: The final concentration of DMSO in the bacterial culture must not exceed 2.5% (v/v) for S. aureus and 1% (v/v) for E. coli, as higher concentrations can inhibit growth or permeabilize the Gram-negative outer membrane.
Visual Check: Prepare a "mock plate" with media and compound (no bacteria) at the highest test concentration (e.g., 256 µg/mL). Incubate for 24 hours. If precipitation is visible (turbidity or crystals), the concentration range must be lowered.[2]
Workflow Visualization
The following decision tree outlines the logical progression from compound synthesis to lead characterization.
Caption: Logical workflow for evaluating spiro compounds. Progression to secondary screening requires a valid MIC hit.
This protocol is adapted from CLSI M07-A10 guidelines [1], optimized for hydrophobic spiro compounds. It determines the Minimum Inhibitory Concentration (MIC), the lowest concentration inhibiting visible growth.[2][3]
Materials
Strains: S. aureus (ATCC 29213) and E. coli (ATCC 25922).
Control: Ciprofloxacin or Vancomycin (positive); Solvent only (negative).[2]
Dye (Optional): Resazurin (0.01%) for colorimetric endpoint.[2]
Step-by-Step Methodology
Inoculum Preparation:
Select 3-5 distinct colonies from a fresh agar plate (<24h old).
Suspend in saline to match a 0.5 McFarland Standard (approx.
CFU/mL).
Dilute this suspension 1:150 in CAMHB to achieve a starting inoculum of
CFU/mL.
Compound Dilution:
Prepare a stock solution of the spiro compound in 100% DMSO (e.g., 10 mg/mL).[2]
Perform 2-fold serial dilutions in a deep-well block using CAMHB. Ensure the final DMSO concentration is <1%.
Plate Setup:
Add 50 µL of diluted compound to a sterile 96-well microtiter plate.
Add 50 µL of the standardized bacterial inoculum to each well.
Final Volume: 100 µL per well.
Final Inoculum:
CFU/mL.
Incubation:
Seal with a gas-permeable film to prevent evaporation but allow
exchange.
Incubate at 35 ± 2°C for 16–20 hours in ambient air.
Readout:
Manual: View against a dark background. MIC is the well with no visible turbidity.
Colorimetric: Add 10 µL Resazurin. Incubate for 1-2 hours. Blue = Inhibition (No growth); Pink = Growth (Metabolic reduction).[2]
Protocol 2: Time-Kill Kinetics
MIC tells you potency, but Time-Kill tells you behavior (Bacteriostatic vs. Bactericidal).[2] This is critical for spiro compounds, which often act as cell-wall synthesis inhibitors (bactericidal).[2]
Methodology
Preparation: Prepare tubes containing CAMHB with the spiro compound at concentrations of 1x MIC and 4x MIC .
Inoculation: Add bacteria (approx.
CFU/mL) to the tubes.
Sampling:
Incubate at 37°C with shaking (200 rpm).
Remove aliquots (100 µL) at 0, 2, 4, 8, and 24 hours .
Quantification:
Serially dilute aliquots in sterile saline (1:10 to 1:1000).
Plate 10 µL of each dilution onto Mueller-Hinton Agar (MHA).
Incubate plates overnight and count colonies.
Definition:
Bactericidal:
reduction in CFU/mL from the starting inoculum.[4]
Spiro compounds are increasingly investigated for anti-biofilm activity, particularly against S. aureus on medical implants.[2] This assay quantifies the total biomass (cells + extracellular matrix).
Biofilm Workflow Diagram
Caption: Crystal Violet assay workflow for quantifying biofilm mass inhibition.
Methodology
Biofilm Growth: In a flat-bottom 96-well plate, add 100 µL of bacterial suspension (
CFU/mL in Tryptic Soy Broth + 1% Glucose) and 100 µL of spiro compound.
Incubation: Incubate statically for 24 hours at 37°C. Static incubation allows the biofilm to form at the liquid-air interface and bottom.
Washing: Gently aspirate the media (containing planktonic cells). Wash wells 3x with sterile Phosphate Buffered Saline (PBS).[5] Crucial: Do not use high pressure; it will detach the biofilm.
Staining: Add 200 µL of 0.1% Crystal Violet solution. Incubate for 15 minutes at room temperature.
Elution: Wash 3x with water to remove excess dye. Air dry. Add 200 µL of 30% Acetic Acid (or 95% Ethanol) to solubilize the bound dye.
Measurement: Transfer content to a fresh plate and measure Optical Density (OD) at 590 nm .
Data Presentation & Analysis
Calculating Biofilm Inhibition
Use the following formula to determine the percentage of inhibition:
protocol for preparing 1,4,9-triazaspiro[5.5]undecan-2-one derivatives as METTL3 inhibitors
This Application Note is designed for medicinal chemists and chemical biologists focusing on epitranscriptomic drug discovery. It details the synthesis and validation of 1,4,9-triazaspiro[5.5]undecan-2-one derivatives, s...
Author: BenchChem Technical Support Team. Date: March 2026
This Application Note is designed for medicinal chemists and chemical biologists focusing on epitranscriptomic drug discovery. It details the synthesis and validation of 1,4,9-triazaspiro[5.5]undecan-2-one derivatives, specifically focusing on the UZH2 series—a class of potent METTL3 inhibitors identified by Dolbois et al. (University of Zurich).
Introduction & Mechanistic Rationale
The RNA methyltransferase METTL3 is the catalytic core of the m
A writer complex.[1][2][3][4][5][6][7] Its upregulation is a critical driver in Acute Myeloid Leukemia (AML), ensuring the translation of oncogenes (e.g., c-MYC, BCL2) by maintaining their mRNA stability.
The Structural Challenge
Early METTL3 inhibitors were often adenosine mimics (nucleoside-like) suffering from poor selectivity and metabolic instability. The shift to non-nucleoside inhibitors necessitated scaffolds that could occupy the S-adenosylmethionine (SAM) pocket while projecting vectors into the solvent-exposed regions to gain specificity.
The Spirocyclic Solution
The 1,4,9-triazaspiro[5.5]undecan-2-one scaffold offers distinct advantages:
Conformational Locking: The spiro-fusion restricts the flexibility of the piperidine ring, reducing the entropic penalty upon binding.
Vector Geometry: It allows precise positioning of the "head" group (interacting with the SAM pocket) and the "tail" group (interacting with the solvent front/Arg379).
Fsp
Character: High saturation improves solubility and metabolic stability compared to flat aromatic systems.
Chemical Synthesis Protocol
This protocol describes the synthesis of the lead candidate UZH2 (and derivatives), which exhibits an IC
of ~5 nM.[8][9] The synthesis is modular, separating the preparation of the spiro-core from the functionalization of the aryl "warhead."
Part A: Synthesis of the Spiro-Core (1,4,9-triazaspiro[5.5]undecan-2-one)
Note: While this core is commercially available (CAS: 5454-52-4 derivatives), in-house preparation ensures supply chain independence.
Dissolve 4,6-dichloropyrimidine (1.0 eq) in dry DMF.
Add Spiro-core (1.0 eq) and DIPEA (2.5 eq).
Stir at 80°C for 4 hours. The steric bulk of the spiro-cycle usually directs substitution to the 4-position.
Isolation: Flash chromatography (Hexane/EtOAc).
Head Group Installation (S
Ar 2):
To the mono-substituted pyrimidine, add benzylamine (1.2 eq) and DIPEA (2.0 eq) in n-butanol.
Heat to 120°C (microwave or sealed tube) for 2 hours.
Rationale: The benzylamine moiety forms a critical cation-
interaction with Arg379 in the METTL3 active site.[8]
Global Deprotection:
Dissolve the intermediate in DCM/TFA (4:1 ratio).
Stir at RT for 1 hour to remove the Boc group.
Concentrate and purify via preparative HPLC (Reverse phase, C18, Water/Acetonitrile gradient with 0.1% Formic Acid).
Final Product:UZH2 (as formate or TFA salt).
Visualization of Synthetic Logic
The following diagram illustrates the convergent synthesis strategy, highlighting the critical "Locking" step where the spiro-ring is formed.
Caption: Convergent synthesis of UZH2. The spiro-core is synthesized first to 'lock' conformation, then coupled to the pyrimidine warhead.
Biological Validation Protocol
To confirm the synthesized compound acts as a METTL3 inhibitor, use a Homogeneous Time-Resolved Fluorescence (HTRF) assay.[2] This is superior to standard ELISA for high-throughput screening.
Assay Principle
The assay measures the transfer of a methyl group from SAM to a biotinylated RNA substrate. Inhibition prevents methylation, which is detected via an anti-m
A antibody.
Reagents
Enzyme: Recombinant METTL3/METTL14 complex (expressed in E. coli or Insect cells).
Compound Preparation: Prepare 10-point serial dilutions of the synthesized UZH2 in assay buffer (Tris-HCl pH 7.5, 0.01% Triton X-100).
Enzyme Incubation: Incubate METTL3/14 (10 nM final) with the compound for 15 minutes at RT.
Reaction Start: Add Biotin-RNA (200 nM) and SAM (500 nM). Incubate for 60 minutes at RT.
Detection: Add Eu-antibody and Streptavidin-XL665. Incubate for 1 hour.
Readout: Measure FRET signal (665 nm / 620 nm ratio) on a microplate reader (e.g., PerkinElmer EnVision).
Data Analysis: Plot % Inhibition vs. Log[Compound]. Fit to a 4-parameter logistic model to determine IC
.
Validation Criteria:
IC
Target: < 50 nM (Excellent), < 500 nM (Good).
Z' Factor: > 0.5 (indicates a robust assay).
Mechanism of Action Diagram
Understanding the downstream effects of your synthesized compound is crucial for interpreting cellular data.
Caption: Mechanism of Action. UZH2 competes with SAM, blocking m6A writing, thereby stalling oncogene translation and inducing apoptosis in AML cells.
Data Summary: Key Performance Indicators
When characterizing your synthesized derivatives, compare them against these benchmarks established in the literature.
Property
Metric
Benchmark (UZH2)
Significance
Potency
Biochemical IC
5 nM
High affinity for SAM pocket.
Cellular Activity
mA Reduction (EC)
~0.7 µM (MOLM-13)
Effective membrane permeability.
Selectivity
vs. METTL1, METTL16
> 100-fold
Reduces off-target toxicity.
Solubility
Kinetic Solubility
> 100 µM
Due to spiro-Fsp core.
References
Dolbois, A., et al. (2021). 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors.[3][8][9] Journal of Medicinal Chemistry, 64(17), 12738–12760.[3][7][9]
Yankova, E., et al. (2021). Small-molecule inhibition of METTL3 as a strategy against myeloid leukaemia. Nature, 593, 597–601. (Context on METTL3 as a target).
use of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate in solid-phase organic synthesis
An in-depth guide to the solid-phase synthesis applications of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate, designed for researchers, scientists, and drug development professionals. This document provides a compre...
Author: BenchChem Technical Support Team. Date: March 2026
An in-depth guide to the solid-phase synthesis applications of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate, designed for researchers, scientists, and drug development professionals. This document provides a comprehensive overview, detailed protocols, and expert insights into leveraging this valuable building block in combinatorial chemistry and drug discovery.
Introduction: The Strategic Value of Spirocyclic Scaffolds
In the landscape of modern medicinal chemistry, the quest for novel molecular architectures with precisely defined three-dimensional conformations is paramount. Spirocyclic scaffolds have emerged as a particularly attractive class of building blocks due to their inherent conformational rigidity, which can lead to improved binding affinity, selectivity, and metabolic stability of drug candidates. The 3-oxa-9-azaspiro[5.5]undecane core, in particular, serves as a constrained surrogate for piperidine and related diamine structures, offering a unique vectoral projection of functional groups into chemical space.
Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate is a bifunctional building block that is exceptionally well-suited for solid-phase organic synthesis (SPOS). Its secondary amine provides a nucleophilic handle for attachment to a solid support or for chain elongation, while the methyl ester offers a site for subsequent chemical diversification. This guide delineates the strategic considerations and provides detailed protocols for the effective incorporation of this spirocycle into libraries of potential therapeutic agents using solid-phase methodologies.
Core Principles and Strategic Considerations for SPOS
The successful application of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate in SPOS hinges on a strategic selection of the solid support, linker, and orthogonal protection schemes. The secondary amine of the spirocycle is the primary point of attachment and reaction, requiring careful consideration of its reactivity.
Resin and Linker Selection
The choice of resin and linker is critical as it dictates the conditions under which the final compound can be cleaved from the solid support. For the synthesis of carboxamides, where the final cleavage step should be mild, acid-labile linkers are preferred.
Resin Type
Linker
Cleavage Cocktail
Typical Application
Polystyrene
Rink Amide
95% TFA, 2.5% TIS, 2.5% H₂O
General synthesis of carboxamides
Polystyrene
Wang
95% TFA, 2.5% TIS, 2.5% H₂O
Synthesis of carboxylic acids
TentaGel
Knorr (Rink Amide)
95% TFA, 2.5% TIS, 2.5% H₂O
On-resin biological screening
TFA: Trifluoroacetic acid
TIS: Triisopropylsilane (a scavenger to prevent side reactions)
For most applications targeting the generation of a library of amides, the Rink Amide resin is an excellent starting point due to its stability under a wide range of reaction conditions and the straightforward cleavage protocol.
Reaction Workflow on Solid Support
The general workflow for utilizing Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate in SPOS involves a series of well-defined steps. The following diagram illustrates a typical cycle for coupling an amino acid to the resin-bound spirocycle.
Caption: General workflow for solid-phase synthesis using the spirocyclic amine.
Detailed Experimental Protocols
The following protocols provide step-by-step instructions for the key stages of the synthesis. These are foundational procedures that can be adapted for the synthesis of a wide array of derivatives.
Protocol 1: Immobilization of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate on a Solid Support
This protocol describes the reductive amination procedure to attach the spirocycle to a resin, which is a common method for coupling secondary amines.
Resin Swelling: Swell the 2-chlorotrityl chloride resin (1.0 g, 1.2 mmol) in anhydrous DCM (10 mL) for 30 minutes in the reaction vessel.
Amine Coupling:
Drain the DCM from the resin.
Prepare a solution of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate (2.4 mmol, 2 equivalents) and DIPEA (4.8 mmol, 4 equivalents) in anhydrous DCM (10 mL).
Add the solution to the swollen resin.
Agitate the mixture at room temperature for 4 hours.
Capping: To cap any unreacted chloride sites, add MeOH (2 mL) and agitate for an additional 30 minutes.
Washing: Drain the reaction solution and wash the resin sequentially with:
DMF (3 x 10 mL)
DCM (3 x 10 mL)
MeOH (3 x 10 mL)
Drying: Dry the resin under high vacuum to a constant weight. The loading of the spirocycle on the resin can be determined by weight gain or by cleaving a small amount and analyzing the product.
Protocol 2: Acylation of the Resin-Bound Spirocycle
This protocol details the coupling of a carboxylic acid to the immobilized spirocycle's secondary amine.
Resin Swelling: Swell the resin-bound spirocycle (0.5 g) in anhydrous DMF (5 mL) for 30 minutes.
Activation Solution: In a separate vial, dissolve the carboxylic acid (3 eq) and HBTU (2.9 eq) in anhydrous DMF (3 mL). Add DIPEA (6 eq) and allow the solution to pre-activate for 5 minutes.
Coupling Reaction:
Drain the DMF from the swollen resin.
Add the activation solution to the resin.
Agitate the mixture at room temperature for 2 hours.
Reaction Monitoring: Take a small sample of the resin beads, wash them thoroughly, and perform a Kaiser test. A negative result (yellow beads) indicates the successful consumption of the secondary amine.
Washing: Drain the reaction solution and wash the resin sequentially with DMF (3 x 10 mL), DCM (3 x 10 mL), and MeOH (3 x 10 mL).
Drying: Dry the resin under high vacuum.
Protocol 3: Saponification of the Methyl Ester and Subsequent Amidation
This protocol describes how to convert the methyl ester to a carboxylic acid, which can then be coupled with an amine to further diversify the molecule.
Materials:
Resin-bound spirocycle with an acylated amine
Lithium hydroxide (LiOH) solution (1 M in 1:1 THF/H₂O)
Place the dried resin (approx. 100 mg) in a reaction vessel.
Add the cleavage cocktail (2 mL) to the resin.
Agitate at room temperature for 2 hours.
Product Precipitation:
Filter the cleavage solution away from the resin beads into a fresh tube.
Rinse the resin with additional TFA (1 mL) and combine the filtrates.
Add the TFA solution dropwise to a centrifuge tube containing cold diethyl ether (10 mL). The product should precipitate as a solid.
Isolation:
Centrifuge the mixture to pellet the solid product.
Decant the ether.
Wash the solid with cold ether two more times.
Dry the final product under vacuum.
Analysis: Analyze the crude product by HPLC and Mass Spectrometry to determine purity and confirm identity. Purify by preparative HPLC if necessary.
Conclusion
Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate is a versatile and valuable building block for solid-phase organic synthesis. Its bifunctional nature allows for multiple points of diversification, enabling the rapid generation of libraries of complex, conformationally constrained molecules. The protocols outlined in this guide provide a robust framework for the successful incorporation of this scaffold into drug discovery programs. By carefully selecting resins, linkers, and reaction conditions, researchers can unlock the full potential of this unique chemical entity.
References
Solid-Phase Synthesis and Combinatorial Chemistry: A comprehensive overview of the principles and techniques. Source: Chemical Reviews, [Link]
The Kaiser Test: A standard method for the detection of primary and secondary amines in solid-phase synthesis. Source: Analytical Biochemistry, [Link]
Coupling Reagents in Peptide Synthesis: A review of common coupling reagents like HBTU and HATU. Source: Chemical Reviews, [Link]
Rink Amide Linker: Information on the properties and applications of the Rink Amide linker. Source: Tetrahedron Letters, [Link]
Reductive Amination on Solid Support: General protocols and mechanisms for reductive amination reactions in SPOS. Source: Journal of Combinatorial Chemistry, [Link]
Method
developing assays to screen for MbtI inhibitors for antitubercular agents
Application Note: Development and Validation of a High-Throughput Fluorimetric Assay for MbtI Inhibitors in Mycobacterium tuberculosis Target Audience: Assay Development Scientists, Medicinal Chemists, and Preclinical Dr...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Development and Validation of a High-Throughput Fluorimetric Assay for MbtI Inhibitors in Mycobacterium tuberculosis
Target Audience: Assay Development Scientists, Medicinal Chemists, and Preclinical Drug Discovery Professionals.
Focus: Salicylate Synthase (MbtI) / Antitubercular Agent Screening.
Introduction: The Strategic Value of MbtI
Mycobacterium tuberculosis (Mtb) survives within the hostile, iron-depleted environment of host macrophages by deploying specialized lipophilic siderophores known as mycobactins[1]. The biosynthesis of these iron-chelating molecules is critical for mycobacterial virulence and survival.
The first committed step in the mycobactin biosynthetic pathway is catalyzed by MbtI , a Mg²⁺-dependent salicylate synthase that converts chorismate into salicylic acid[2]. Because MbtI is essential for Mtb survival under iron-limiting conditions and lacks any human orthologs, it represents a highly validated, low-toxicity target for novel antitubercular agents[3].
Fig 1. MbtI-mediated mycobactin biosynthesis pathway for Mtb iron acquisition and survival.
Assay Principle: The Logic of Intrinsic Fluorescence
Enzymatic assays targeting chorismate-utilizing enzymes historically relied on complex, multi-enzyme coupled systems that are prone to interference. However, the MbtI reaction generates salicylic acid, a product with strong intrinsic fluorescence (Excitation
By exploiting this intrinsic fluorophore, we can deploy a direct, continuous, label-free kinetic readout. This eliminates the need for auxiliary coupling enzymes, thereby reducing the false-positive rate associated with off-target inhibition of the coupling system.
Self-Validating Controls & Causality
A robust High-Throughput Screening (HTS) assay requires a reliable positive control (representing 100% enzyme inhibition) to calculate the Z'-factor. Because MbtI is strictly dependent on the divalent cation Mg²⁺ for catalysis, the exclusion of MgCl₂ from the reaction buffer serves as an elegant, self-validating positive control [1]. This perfectly mimics complete enzyme inhibition without requiring a reference chemical inhibitor, ensuring baseline trustworthiness in every plate.
Experimental Design & Optimization
To transition this biochemical reaction into a robust 384-well HTS format, several physicochemical parameters must be tightly controlled:
Buffer & pH: A 50 mM HEPES (pH 7.5) or 100 mM Tris-HCl (pH 8.0) buffer ensures the enzyme remains in its optimal protonation state for chorismate binding[1][2].
Substrate Concentration: The
of MbtI for chorismate is approximately 6.0 µM[1]. To screen for competitive inhibitors, assays should be run at subsaturating chorismate concentrations (e.g., 50 µM) to sensitize the assay to active-site binders[2][5].
Detergent Addition: To prevent the identification of Pan-Assay Interference Compounds (PAINS) that act via non-specific colloidal aggregation, a non-ionic surfactant such as 0.0025% Igepal CA-630 or 0.01% Triton X-100 must be included[1][4].
Table 1: Optimized Quantitative Assay Parameters
Parameter
Optimized Value
Causal Rationale
Enzyme (MbtI)
345 nM – 1.0 µM
Balances signal-to-noise ratio with enzyme conservation in 384-well plates.
Substrate (Chorismate)
50 µM
Subsaturating concentration sensitizes the assay to competitive inhibitors.
Cofactor (MgCl₂)
0.5 mM – 5.0 mM
Essential for catalysis; omitted in positive control wells.
Buffer
100 mM Tris-HCl, pH 8.0
Maintains optimal pH for salicylate fluorescence and enzyme stability.
Surfactant
0.0025% Igepal CA-630
Prevents promiscuous enzyme inhibition via compound aggregation.
DMSO Tolerance
1% (v/v) final
Accommodates standard compound library vehicles without denaturing MbtI.
Readout
Ex: 305 nm / Em: 420 nm
Directly measures the intrinsic fluorescence of the salicylate product.
Prepare MbtI Enzyme Solution: Dilute recombinant MbtI in Assay Buffer to 2X final concentration (e.g., 2.0 µM for a 1.0 µM final concentration).
Prepare Substrate Mix: 100 µM chorismate and 1.0 mM MgCl₂ in Assay Buffer (2X final concentration).
Step 2: Plate Setup & Compound Addition
Dispense 25 µL of the MbtI Enzyme Solution into columns 1–23 of a black 384-well non-binding surface plate[1].
Dispense 25 µL of Assay Buffer (No Enzyme) into column 24 (Negative Control for background fluorescence).
Pin-transfer or dispense test compounds to achieve a final concentration of 100 µM (1% DMSO final).
Positive Control: In designated control wells, omit MgCl₂ from the subsequent substrate addition step to mimic 100% inhibition[1].
Step 3: Pre-Incubation
Incubate the plates at 24°C for up to 3 hours. Note: Pre-incubation allows slow-binding or covalent inhibitors to reach equilibrium with the enzyme.
Step 4: Reaction Initiation & Kinetic Read
Initiate the reaction by dispensing 25 µL of the Substrate Mix into all wells.
Immediately transfer the plate to a multimode microplate reader (e.g., Perkin-Elmer LS3 or Molecular Devices M5e)[1][2].
Monitor the production of salicylic acid continuously by measuring fluorescence (Ex
= 305 nm, Em = 420 nm) at 37°C for 20 minutes under initial velocity conditions[1].
Data Analysis & Hit Triage
IC₅₀ Determination:
For compounds exhibiting >80% inhibition at 100 µM, perform a 10-point dose-response curve. Calculate the half-maximal inhibitory concentration (IC₅₀) using standard non-linear regression:
(Where is enzyme activity with inhibitor, and is baseline enzyme activity)[6].
Mechanism of Action (Ki):
To confirm competitive inhibition, perform steady-state kinetic analysis by varying chorismate concentrations (e.g., 5 to 100 µM) against fixed concentrations of the inhibitor. Plot the data using a Lineweaver-Burk (reciprocal) plot to determine the
Triage of PAINS & False Positives:
Because the excitation wavelength (305 nm) is in the UV spectrum, fluorescence interference (inner-filter effect) is a common source of false positives[1]. To validate true hits, subject them to the following counter-screens[4]:
Aggregation Test: Assay the compound in the presence of 0.1 mg/mL Bovine Serum Albumin (BSA) or 0.01% Triton X-100. Loss of inhibition indicates the compound is a colloidal aggregator.
Cysteine-Reactivity Test: Assay the compound in the presence of 100 mM 1,4-dithio-D-threitol (DTT). Loss of inhibition indicates non-specific covalent alkylation of MbtI cysteines.
References
Inhibitors of the Salicylate Synthase (MbtI) from Mycobacterium tuberculosis Discovered by High-Throughput Screening. nih.gov.
New Chromane-Based Derivatives as Inhibitors of Mycobacterium tuberculosis Salicylate Synthase (MbtI): Preliminary Biological Evaluation and Molecular Modeling Studies. nih.gov.
New insight into structure-activity of furan-based salicylate synthase (MbtI) inhibitors as potential antitubercular agents. tandfonline.com.
Synthesis, Characterization, and Biological Evaluation of New Derivatives Targeting MbtI as Antitubercular Agents. mdpi.com.
Nanoenabling MbtI Inhibitors for Next-Generation Tuberculosis Therapy. acs.org.
From virulence factors to drug development: MbtI as an effective Mycobacterium tuberculosis target. unipv.it.
Synthesis and Assessment of the In Vitro and Ex Vivo Activity of Salicylate Synthase (Mbti) Inhibitors as New Candidates for the Treatment of Mycobacterial Infections. mdpi.com.
Discovery and Development of Novel Salicylate Synthase (MbtI) Furanic Inhibitors as Antitubercular Agents. unipi.it.
Discovery and Development of Novel Salicylate Synthase (MbtI) Furanic Inhibitors as Antitubercular Agents. unimi.it.
Structural Study of a New MbtI-Inhibitor Complex: Towards an Optimized Model for Structure-Based Drug Discovery. researchgate.net.
Technical Support Center: Optimizing Hydrogenation of 3-Heterospiro[5.5]undec-7-en-9-ones
Welcome to the technical support center for the catalytic hydrogenation of 3-heterospiro[5.5]undec-7-en-9-ones. This guide is designed for researchers, scientists, and drug development professionals to navigate the compl...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the catalytic hydrogenation of 3-heterospiro[5.5]undec-7-en-9-ones. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of this specific transformation. We will address common challenges, provide in-depth troubleshooting, and offer detailed protocols to ensure successful and reproducible outcomes in your laboratory.
Part 1: Frequently Asked Questions (FAQs)
This section addresses foundational questions regarding the hydrogenation of this spirocyclic system.
Q1: What are the typical starting conditions for the hydrogenation of a 3-heterospiro[5.5]undec-7-en-9-one?
A1: A robust starting point for this reaction class is catalytic hydrogenation using Palladium on activated carbon (Pd/C).[1] The reaction is typically performed under a hydrogen atmosphere in a suitable solvent. Key parameters such as temperature, pressure, and catalyst loading are crucial for reaction efficiency and selectivity.[2]
Parameter
Typical Starting Value
Rationale
Catalyst
10% Pd/C
A versatile and widely used catalyst for olefin reduction.[1]
Catalyst Loading
5-10 mol%
A good starting point to ensure a reasonable reaction rate without excessive cost.[1]
Solvent
Ethyl Acetate (EtOAc), Ethanol (EtOH), or Methanol (MeOH)
These polar solvents are effective for dissolving the substrate and do not typically interfere with the catalyst.[1] Ethyl acetate is particularly recommended to prevent potential ketalization side reactions that can occur with alcohol-based solvents.[3]
Hydrogen Pressure
1-4 bar (balloon or Parr shaker)
Sufficient for most simple olefin hydrogenations. Higher pressures may be needed for stubborn substrates or in cases of catalyst inhibition.[1][4]
Temperature
Room Temperature (20-25°C)
This is often sufficient and helps minimize side reactions. Heating may be required for less reactive substrates.[1]
Stirring
Vigorous (e.g., >1000 RPM)
Essential for ensuring efficient mass transfer of hydrogen gas to the catalyst surface.[1]
Q2: How does the heteroatom in the spirocycle (e.g., O, N, S) affect the hydrogenation?
A2: The nature of the heteroatom is a critical factor.
Oxygen (3-oxaspiro): Generally well-tolerated and does not significantly interfere with standard palladium or platinum catalysts.
Nitrogen (3-azaspiro): Basic nitrogen atoms can act as catalyst inhibitors.[5] If the nitrogen is part of an amide or is protonated (e.g., by using an acidic solvent like acetic acid), this inhibition can be mitigated.[1]
Sulfur (3-thiaspiro): Sulfur compounds are potent poisons for many hydrogenation catalysts, including palladium, platinum, and nickel.[3][5] This can lead to very slow or completely stalled reactions. Overcoming sulfur poisoning often requires higher catalyst loading, elevated temperatures, and longer reaction times.[3]
Q3: What are the best methods for monitoring the reaction progress?
A3: Reaction progress can be monitored by observing hydrogen uptake in a calibrated system or, more commonly, by analyzing aliquots of the reaction mixture. Thin-Layer Chromatography (TLC) is a quick and effective method for visualizing the disappearance of the starting material (the enone) and the appearance of the product. For more quantitative analysis, Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) are recommended.[5]
Part 2: Troubleshooting Guide
This section provides solutions to common problems encountered during the hydrogenation process.
Problem 1: Incomplete or Stalled Reaction
Potential Cause A: Catalyst Inactivity or Poisoning
Your catalyst may be old, of poor quality, or poisoned by impurities in the substrate, solvent, or hydrogen gas.[1] As noted, sulfur and nitrogen compounds are common culprits.[3][5]
Solution Workflow:
Caption: Troubleshooting workflow for a stalled hydrogenation reaction.
Potential Cause B: Insufficient Hydrogen Mass Transfer
The reaction is limited by the rate at which hydrogen gas dissolves in the solvent and reaches the catalyst surface.
Solutions:
Increase Stirring Rate: Ensure the reaction mixture is being stirred as vigorously as possible without splashing.[1]
Increase Hydrogen Pressure: Move from a hydrogen balloon to a Parr shaker or autoclave to increase the concentration of dissolved hydrogen.[1][2]
Check for Leaks: Ensure your reaction setup is gas-tight.
Problem 2: Low Diastereoselectivity
The hydrogenation of the double bond can potentially create two new stereocenters, leading to diastereomeric products. The facial selectivity of the hydrogen addition is influenced by the steric and electronic environment of the molecule.
Solutions:
Lower the Temperature: Running the reaction at a lower temperature (e.g., 0°C or -20°C) can enhance the energy difference between the transition states leading to the different diastereomers, often favoring the thermodynamically more stable product.
Change the Catalyst: Different catalysts have different steric demands.
Heterogeneous Catalysts: Switching from Pd/C to PtO₂ (Adam's catalyst) or Raney Nickel can alter the diastereoselectivity.
Homogeneous Catalysts: For highly challenging substrates, consider homogeneous catalysts like Crabtree's catalyst ([Ir(cod)(PCy₃)(py)]⁺PF₆⁻) or rhodium-based catalysts, which can offer superior stereocontrol.[6]
Solvent Modification: The polarity of the solvent can influence the conformation of the substrate at the catalyst surface. Screen solvents of varying polarity (e.g., hexane, toluene, THF, EtOH).
Problem 3: Formation of Byproducts
Potential Cause A: Over-reduction
The ketone carbonyl group can be reduced to a secondary alcohol, especially under harsh conditions (high pressure, high temperature) or with highly active catalysts like Raney Nickel or Rhodium.[6]
Solutions:
Milder Conditions: Reduce the temperature and pressure.
More Selective Catalyst: Palladium on carbon (Pd/C) is generally chemoselective for the reduction of alkenes over ketones.[7]
Careful Monitoring: Stop the reaction as soon as the starting material is consumed to prevent further reduction of the product.
Potential Cause B: Ketalization
When using alcohol solvents like methanol or ethanol, the ketone can react to form a ketal, particularly if acidic impurities are present.
Solution:
Switch to a Non-alcoholic Solvent: Use ethyl acetate (EtOAc), tetrahydrofuran (THF), or toluene to eliminate this possibility.[3]
Part 3: Experimental Protocols
Protocol 1: General Procedure for Hydrogenation using Pd/C
This protocol provides a standard method for the hydrogenation of a 3-heterospiro[5.5]undec-7-en-9-one.
Safety: Catalytic hydrogenation can be hazardous. Pd/C can be pyrophoric, and hydrogen gas is highly flammable and can form explosive mixtures with air.[4] Always handle catalysts in an inert atmosphere (e.g., a glovebox or under a stream of argon/nitrogen) and ensure the reaction apparatus is properly assembled and purged.[5]
Vessel Preparation: To a two-neck round-bottom flask equipped with a magnetic stir bar, add the 3-heterospiro[5.5]undec-7-en-9-one (1.0 eq).
System Inerting: Seal the flask and purge the system with an inert gas (argon or nitrogen) for 5-10 minutes.
Solvent Addition: Add the chosen solvent (e.g., ethyl acetate, 0.1 M concentration) via syringe.
Catalyst Addition: Under a positive pressure of inert gas, carefully add 10% Pd/C (0.10 eq, 10 mol%).
Hydrogen Introduction: Seal the system again. Evacuate the flask under vacuum and backfill with hydrogen gas from a balloon. Repeat this purge cycle three times.
Reaction Execution: Stir the mixture vigorously at room temperature.
Monitoring: After 2 hours, briefly switch the atmosphere back to inert gas, take an aliquot, and analyze by TLC or GC to check for conversion. Continue the reaction until the starting material is no longer detected.
Work-up: Once the reaction is complete, purge the system with inert gas. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with additional solvent.
Isolation: Concentrate the filtrate under reduced pressure to yield the crude product, which can then be purified by column chromatography or recrystallization.
Protocol 2: General Experimental Workflow Diagram
Caption: Step-by-step workflow for a typical catalytic hydrogenation experiment.
References
Kappe, C. O., & Murphree, S. S. (2009). Synthesis of novel 3-heterospiro[5.5]undecanes. ARKIVOC, 2009(vi), 298-308. Retrieved from [Link]
Curly Arrow. (2010, January 25). Catalytic Hydrogenation Part II - Tips and Tricks. Retrieved from [Link]
Li, X., Tian, J. J., Liu, N., Tu, X. S., Zeng, N. N., & Wang, X. C. (2019). Spiro‐Bicyclic Bisborane Catalysts for Metal‐Free Chemoselective and Enantioselective Hydrogenation of Quinolines. Angewandte Chemie International Edition, 58(14), 4664-4668. Retrieved from [Link]
Reddit. (2023, February 17). Hydrogenation troubleshooting. r/Chempros. Retrieved from [Link]
Li, X., Tian, J. J., Liu, N., Tu, X. S., Zeng, N. N., & Wang, X. C. (2019). Spiro‐Bicyclic Bisborane Catalysts for Metal‐Free Chemoselective and Enantioselective Hydrogenation of Quinolines. Angewandte Chemie International Edition, 58(14), 4664-4668. Retrieved from [Link]
Qualitas. (2012, May 2). Selective Hydrogenation of Alkenes under Ultramild Conditions. Retrieved from [Link]
Wang, X., Han, Z., Wang, Z., & Ding, K. (2012). Catalytic asymmetric synthesis of aromatic spiroketals by spinphox/iridium(I)-catalyzed hydrogenation and spiroketalization of α,α'-bis(2-hydroxyarylidene) ketones. Angewandte Chemie International Edition, 51(4), 936-940. Retrieved from [Link]
nexAir. (n.d.). A Practical Guide to Hydrogenation Processes in the Chemical Industry. Retrieved from [Link]
Chen, Y., et al. (2022). A telescoped flow process was implemented for synthesizing a chiral spiroketone. Reaction Chemistry & Engineering. Retrieved from [Link]
Kosslick, H., et al. (2011). Shape Selective Hydrogenation of Alkenes with Supported Pd@MOF-5 Catalyst in Supercritical Carbon Dioxide. Journal of Materials Science and Chemical Engineering, 5, 133-141. Retrieved from [Link]
Axens. (n.d.). Selective Hydrogenation Catalysts. Retrieved from [Link]
ResearchGate. (2025, August 7). Asymmetric Hydrogenation of Heteroaromatic Ketones and Cyclic and Acyclic Enones Mediated by Cu(I)Chiral Diphosphine Catalysts. Retrieved from [Link]
Tuttle, J. B., Ouellet, S. G., & MacMillan, D. W. C. (2006). Organocatalytic Transfer Hydrogenation of Cyclic Enones. Journal of the American Chemical Society, 128(39), 12662–12663. Retrieved from [Link]
ResearchGate. (n.d.). Optimization of Reaction Conditions for the Synthesis of Spiroketal from 2-Alkynyl Phenol 19. Retrieved from [Link]
ResearchGate. (2025, August 6). Organocatalytic Transfer Hydrogenation of Cyclic Enones. Retrieved from [Link]
ResearchGate. (2004). Optimization of a catalytic hydrogenation procedure of a prostaglandin intermediate by DOE methods. ARKIVOC, 2004(vii), 68-82. Retrieved from [Link]
Zhang, W., et al. (2020). Highly Enantioselective Iridium-Catalyzed Hydrogenation of Conjugated Trisubstituted Enones. Organic Letters, 22(1), 269-273. Retrieved from [Link]
Langer, R., et al. (2011). Efficient Hydrogenation of Ketones and Aldehydes Catalyzed by Well-Defined Iron(II) PNP Pincer Complexes: Evidence for an Insertion Mechanism. Angewandte Chemie International Edition, 50(9), 2187-2191. Retrieved from [Link]
Kirton, S. B. (2017). Recent Developments in the Use of Flow Hydrogenation in the Field of Medicinal Chemistry. Mini-Reviews in Organic Chemistry, 14(1). Retrieved from [Link]
Xie, J. H., et al. (2017). Asymmetric Hydrogenation of Tetrasubstituted Cyclic Enones to Chiral Cycloalkanols with Three Contiguous Stereocenters. Organic Letters, 19(12), 3255-3258. Retrieved from [Link]
ResearchGate. (2025, August 6). A Convenient Synthesis of Substituted Spiro[5.5]Undecanes Using Lewis Acid Catalysts. Retrieved from [Link]
Johnson, T. C., & Haley, A. D. (2015). Hydrogenation Reactions with Heterobimetallic Complexes. Angewandte Chemie International Edition, 54(46), 13574-13589. Retrieved from [Link]
Leutzsch, M., et al. (2021). Enantio‐ and Diastereoselective, Complete Hydrogenation of Benzofurans by Cascade Catalysis. Angewandte Chemie International Edition, 60(25), 13677-13682. Retrieved from [Link]
ResearchGate. (2024, November 7). Hydrogenation Reactions with Heterobimetallic Complexes. Retrieved from [Link]
Thomson, C. G., & Maguire, A. R. (2015). Recent developments in enantio- and diastereoselective hydrogenation of N-heteroaromatic compounds. Organic & Biomolecular Chemistry, 13(20), 5623-5645. Retrieved from [Link]
Ouellet, S. G., Tuttle, J. B., & MacMillan, D. W. C. (2007). Enantioselective Organocatalytic Transfer Hydrogenation Reactions using Hantzsch Esters. Accounts of Chemical Research, 40(12), 1324-1334. Retrieved from [https://www.princeton.edu/chemistry/macmillan/wp-content/uploads/sites/9 Macmillan/files/publications/acc-chem-res-2007-40-1324.pdf]([Link] Macmillan/files/publications/acc-chem-res-2007-40-1324.pdf)
RSC Publishing. (n.d.). Alkynylation/dearomatizative cyclization to construct spiro[5.5]undecanes. Retrieved from [Link]
PubMed. (2018, May 18). Synthesis of Difluoromethylated and Phosphorated Spiro[5.5]trienones via Dearomative Spirocyclization of Biaryl Ynones. Retrieved from [Link]
Technical Support Center: Stability of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate
Welcome to the technical support guide for Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights and pr...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support guide for Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate. This document is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical solutions for the stability challenges associated with this molecule in solution. As a Senior Application Scientist, my goal is to explain the chemical principles behind these issues and provide robust, field-tested protocols to ensure the integrity and reproducibility of your experiments.
The unique spirocyclic structure of this compound, which combines a secondary amine, an ether, and a methyl ester, offers significant advantages in drug design, such as increased three-dimensionality and improved metabolic stability.[1][2] However, these same functional groups are susceptible to specific degradation pathways in solution, which, if not properly managed, can lead to inconsistent results, loss of compound activity, and misinterpretation of data.
Section 1: Frequently Asked Questions (FAQs)
Q1: What are the primary stability concerns for Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate in solution?
A1: The molecule contains two primary points of potential instability under common experimental conditions:
Ester Hydrolysis: The methyl carboxylate group is the most significant liability. It is susceptible to both acid- and base-catalyzed hydrolysis, which cleaves the ester bond to form the corresponding carboxylic acid and methanol.[3][4][5] This is the most common degradation pathway.
Amine Oxidation: The secondary amine within the 9-azaspiro ring system can be susceptible to oxidation, potentially forming N-oxides or other oxidative degradants, especially upon prolonged exposure to atmospheric oxygen, light, or in the presence of trace metal impurities.
The ether linkage in the 3-oxa ring is generally stable and unlikely to degrade under typical laboratory conditions.
Q2: What are the ideal storage conditions for the solid compound and its stock solutions?
A2: Proper storage is critical to prevent degradation before the compound is even used.
Solid Form: Store the solid compound in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen), and refrigerated (2-8°C).[6][7] Protect from light and moisture.
Stock Solutions: Prepare stock solutions in high-quality, anhydrous aprotic solvents such as DMSO, acetonitrile (ACN), or tetrahydrofuran (THF).[8] Once prepared, aliquot the solution into smaller, single-use volumes to minimize freeze-thaw cycles and exposure to atmospheric moisture.[9] Store these aliquots at -20°C or -80°C, protected from light.
Q3: Which solvents and conditions should I absolutely avoid?
A3: To maintain the integrity of the compound, avoid:
Aqueous Buffers with Non-Neutral pH: Both acidic (pH < 6) and basic (pH > 8) aqueous solutions will significantly accelerate the rate of ester hydrolysis.[5][8]
Protic Solvents: Solvents like methanol or ethanol can lead to transesterification of the methyl ester, especially in the presence of an acid or base catalyst.
Prolonged Storage at Room Temperature: Even in a suitable solvent, degradation can occur over time at room temperature. Always prepare working solutions fresh from a frozen stock for maximum consistency.
Section 2: Troubleshooting Guide
This guide addresses specific issues you may encounter during your experiments in a direct question-and-answer format.
Issue 1: I'm observing a progressive loss of my compound's activity or a decrease in its peak area by HPLC over a few hours or days.
Plausible Cause: This is a classic sign of ester hydrolysis. In aqueous solutions or non-anhydrous organic solvents, the ester is likely converting to its less active (or inactive) carboxylic acid form.
Underlying Chemistry: The hydrolysis reaction replaces the -OCH3 group of the ester with an -OH group from water. This reaction is often irreversible, especially under basic conditions (saponification), where the carboxylic acid is deprotonated to form a carboxylate salt, driving the reaction to completion.[10]
Recommended Action:
Confirm Degradation: Use Liquid Chromatography-Mass Spectrometry (LC-MS) to analyze your sample. The parent compound (Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate) has a molecular weight of 213.27 g/mol . The primary hydrolyzed product (3-oxa-9-azaspiro[5.5]undecane-8-carboxylic acid) will have a molecular weight of 199.24 g/mol (a loss of 14 Da).
Solvent System Review: Immediately switch to preparing solutions in anhydrous, aprotic solvents (e.g., 100% DMSO or ACN). If your assay requires an aqueous buffer, add the compound stock solution to the buffer immediately before starting the experiment (last-in method).
Perform a pH Profile Study: If you must use an aqueous buffer, determine the pH of maximum stability by incubating the compound in a series of buffers (e.g., pH 3 to 10) and monitoring the degradation rate by HPLC. Often, a slightly acidic pH (around 5-6) is where ester hydrolysis is slowest.
Issue 2: My chromatogram shows a new, more polar peak appearing over time, in addition to my parent compound.
Plausible Cause: This is also indicative of degradation. The identity of the new peak determines the degradation pathway.
Hydrolysis Product: The most likely candidate is the carboxylic acid degradant. Carboxylic acids are significantly more polar than their corresponding methyl esters, causing them to elute earlier on a reverse-phase HPLC column.
Oxidation Product: A less common but possible cause is the oxidation of the secondary amine to an N-oxide. N-oxides are also more polar and would elute earlier.
Recommended Action: Follow the workflow below to systematically identify the unknown degradant.
Caption: Workflow for identifying unknown peaks via LC-MS.
Experimental Protocol: To definitively confirm an oxidation pathway, you can perform a forced oxidation study. See the protocol in Section 3.
Issue 3: My experimental results are inconsistent from day to day, even when using the same protocol.
Plausible Cause: This often points to inconsistencies in solution handling and age. A stock solution that was viable on day one may have partially degraded by day three, leading to a lower effective concentration of the active compound.
Recommended Action:
Implement Strict SOPs: Enforce a strict Standard Operating Procedure (SOP) for solution preparation. ALL solutions should be prepared fresh daily from frozen, single-use aliquots of a concentrated stock.
Use Anhydrous Solvents: Purchase high-quality anhydrous solvents and handle them properly to prevent moisture contamination.
Inert Atmosphere: When preparing stock solutions, consider flushing the vial headspace with an inert gas like argon or nitrogen before sealing and freezing.
Section 3: Key Protocols & Methodologies
Protocol 1: Forced Degradation Study for Stability Assessment
This protocol helps you proactively understand how your compound behaves under chemical stress, confirming its degradation pathways.
Stock Solution Preparation: Prepare a 10 mg/mL stock solution of the compound in acetonitrile.
Stress Conditions Setup:
Acid Hydrolysis: Mix 100 µL of stock with 900 µL of 0.1 M HCl.
Base Hydrolysis: Mix 100 µL of stock with 900 µL of 0.1 M NaOH.
Oxidative Stress: Mix 100 µL of stock with 900 µL of 3% hydrogen peroxide (H₂O₂).
Control: Mix 100 µL of stock with 900 µL of HPLC-grade water.
Time Points: Withdraw aliquots at T=0, 2, 4, 8, and 24 hours.
Analysis: Immediately neutralize the acid/base samples with an equimolar amount of base/acid. Dilute all samples with the mobile phase and analyze by HPLC and LC-MS.
Interpretation: Compare the chromatograms to identify the rate of degradation and the mass of the degradants formed under each condition.[11][12] Extensive degradation (>20%) may require reducing the stressor concentration or temperature.[11]
Protocol 2: General Purpose HPLC Method for Analysis
This serves as a starting point for separating the parent compound from its primary degradants.
Column: C18 Reverse-Phase, 4.6 x 150 mm, 3.5 µm
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Gradient: Start at 10% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 10% B and re-equilibrate.
Flow Rate: 1.0 mL/min
Detection: UV at 220 nm or as determined by a UV scan.
Injection Volume: 10 µL
Note: The acidic mobile phase helps to produce sharp peaks for both the amine-containing parent and the carboxylic acid degradant.
Section 4: Data Summary & Visualization
Table 1: Summary of Primary Degradation Pathways
Degradation Pathway
Key Stressor(s)
Primary Product
Expected Mass Shift (LC-MS)
Analytical Note
Ester Hydrolysis
Acid (H+), Base (OH-), Water
Carboxylic Acid
-14 Da
Product is more polar; elutes earlier in RP-HPLC.
Amine Oxidation
O₂, Light, Peroxides
N-Oxide
+16 Da
Product is more polar; elutes earlier in RP-HPLC.
Diagram: Primary Degradation Pathway via Hydrolysis
The diagram below illustrates the two most probable hydrolytic pathways for Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate.
refining protocols for the synthesis of oxazolidine-5-carboxylate chiral synthons
Technical Support Center: Synthesis of Oxazolidine-5-Carboxylate Chiral Synthons Welcome to the technical support center for the synthesis and refinement of oxazolidine-5-carboxylate chiral synthons. These building block...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Synthesis of Oxazolidine-5-Carboxylate Chiral Synthons
Welcome to the technical support center for the synthesis and refinement of oxazolidine-5-carboxylate chiral synthons. These building blocks, particularly derivatives of amino acids like L-serine, are foundational in the asymmetric synthesis of complex molecules, including pharmaceuticals and natural products. This guide is structured to address common challenges encountered in the laboratory, providing not just solutions but also the underlying chemical principles to empower your research.
Part 1: The Synthetic Landscape: An Overview
The conversion of a simple chiral amino acid, such as L-serine, into a versatile oxazolidine synthon like Garner's aldehyde involves a multi-step process. Each stage presents unique challenges and requires careful control to maintain chemical and stereochemical integrity. The typical workflow involves N-protection, esterification, cyclization to form the oxazolidine ring, and subsequent functional group manipulation of the carboxylate.
Caption: General workflow for the synthesis of Garner's aldehyde from L-serine.
Part 2: Troubleshooting Guide by Synthetic Stage
This section addresses specific, common problems in a question-and-answer format, organized by the synthetic sequence.
Stage 1: Amino Acid Protection & Esterification
Question: My N-Boc protection of L-serine is incomplete or gives low yields. What's going wrong?
Answer: This is a common issue often related to pH control and reagent stoichiometry.
Causality: The reaction of di-tert-butyl dicarbonate ((Boc)₂O) with the amino group requires the nitrogen to be nucleophilic (i.e., deprotonated). However, the reaction is typically run in an aqueous basic solution where the carboxylate is also deprotonated. If the pH is too high, hydrolysis of (Boc)₂O can compete with the desired N-acylation.
Troubleshooting Steps:
pH Control: Ensure the pH of the reaction mixture is maintained between 9-10. Using a base like sodium hydroxide or sodium carbonate is standard, but monitor the pH throughout the addition of (Boc)₂O.[1]
Solvent System: A biphasic system like dioxane/water or THF/water helps to dissolve both the amino acid salt and the (Boc)₂O, improving reaction kinetics.[2]
Reagent Quality: (Boc)₂O can degrade over time, especially if exposed to moisture. Use a fresh, high-quality reagent.
Workup: During acidic workup to isolate the N-Boc-L-serine, ensure you acidify to a pH of 2-3 to fully protonate the carboxylic acid for efficient extraction into an organic solvent like ethyl acetate.[1]
Question: The subsequent esterification of N-Boc-L-serine with methyl iodide is messy and gives poor yields. Are there better methods?
Answer: While effective, the methyl iodide/K₂CO₃ method in DMF can be problematic on a larger scale.[1] The primary issues are the heterogeneous nature of the reaction and the toxicity of methyl iodide.
Causality: Potassium carbonate has limited solubility in DMF, leading to slow and incomplete reactions. The reaction can also generate side products if not carefully controlled.
Alternative Protocols:
Fischer Esterification First: A robust alternative is to perform the esterification on L-serine before N-protection. This is achieved under classic Fischer conditions using methanol and a catalyst like thionyl chloride or HCl gas.[2] The resulting serine methyl ester hydrochloride can then be cleanly protected with (Boc)₂O under basic conditions. This sequence often provides higher overall yields and is more scalable.[2]
Diazomethane: For small-scale synthesis where safety protocols are in place, ethereal diazomethane provides a very clean and quantitative conversion of the carboxylic acid to the methyl ester with minimal workup.[1] However, this reagent is explosive and toxic, requiring specialized handling.
Stage 2: Oxazolidine Ring Formation (Cyclization)
Question: My cyclization to form the oxazolidine ring is slow and does not go to completion. How can I improve this?
Answer: Incomplete cyclization is typically due to insufficient removal of water or an inadequate catalyst. The reaction is an equilibrium that must be driven to the product side.
Causality: The formation of the oxazolidine (an acetonide in this case) from the diol of N-Boc-serine methyl ester and an acetone source is an acid-catalyzed condensation reaction that produces water. According to Le Chatelier's principle, this water must be removed to drive the reaction to completion.[3]
Troubleshooting & Optimization:
Water Removal: The most common method is azeotropic removal using a Dean-Stark apparatus with a solvent like benzene or toluene.[2] Ensure the reflux rate is adequate to efficiently remove the water azeotrope.
Acetone Source: While acetone can be used, 2,2-dimethoxypropane (DMP) is often superior.[2][3] DMP reacts to form the acetonide and produces methanol and acetone as byproducts, which are more easily removed than water and do not reverse the reaction.
Catalyst: p-Toluenesulfonic acid (p-TsOH) is the standard catalyst. Ensure it is fresh and not hydrated. A catalytic amount (0.05 - 0.1 eq) is usually sufficient. Lewis acids can also be employed under milder conditions.[2]
Reaction Monitoring: Monitor the reaction by TLC. If it stalls, you can try adding more DMP and fresh catalyst.[1]
Caption: Key mechanistic steps in oxazolidine formation using 2,2-DMP.
Table 1: Comparison of Cyclization Conditions
Parameter
Method A: Acetone/p-TsOH
Method B: 2,2-DMP/p-TsOH
Comments
Acetone Source
Acetone
2,2-Dimethoxypropane (DMP)
DMP is often more efficient as it's a water scavenger.[2][3]
Solvent
Benzene or Toluene
Benzene or Toluene
Required for azeotropic water removal with a Dean-Stark trap.
Catalyst
p-TsOH (catalytic)
p-TsOH (catalytic)
Lewis acids are also a viable, milder alternative.[2]
Temperature
Reflux
Reflux
Necessary to drive the azeotropic removal of byproducts.
Typical Time
12-24 hours
3-6 hours
DMP significantly accelerates the reaction.
Common Issue
Stalled reaction due to water
Can be sensitive to moisture
Ensure anhydrous conditions and fresh reagents.
Stage 3: Ester to Aldehyde Reduction (Garner's Aldehyde)
Question: I am observing significant epimerization (racemization) at the alpha-carbon during the DIBAL-H reduction to Garner's aldehyde. How can I maintain stereochemical purity?
Answer: This is the most critical challenge in this synthesis. Epimerization of Garner's aldehyde is well-documented and is highly sensitive to temperature and basic conditions.[2][4]
Causality: The aldehyde product has an acidic proton at the chiral α-carbon (C4 of the oxazolidine ring). This proton can be abstracted by basic species, leading to the formation of a planar enolate intermediate, which can then be re-protonated from either face, causing racemization.[4] Basic impurities in the DIBAL-H or basic conditions during workup are the primary culprits.
Strict Control Measures:
Temperature is Paramount: The reduction must be performed at or below -75 °C (typically a dry ice/acetone bath).[2][4] Allowing the temperature to rise, even briefly, before quenching will lead to significant epimerization.
Reagent Quality: Use a high-quality DIBAL-H solution. Older or lower-purity batches can contain basic aluminum alkoxide impurities that promote epimerization.
Quenching and Workup: The workup procedure is critical. A standard "Fieser workup" with sodium sulfate decahydrate or a careful quench with Rochelle's salt (potassium sodium tartrate) solution at low temperature is preferred over basic workups. Avoid quenching with reagents that create strongly basic conditions.[2]
Avoid Over-reduction: An alternative to direct reduction is a two-step reduction-oxidation sequence. Reduce the ester completely to the alcohol with a milder agent like LiBH₄, then oxidize the alcohol to the aldehyde using a non-basic method like Swern or Dess-Martin periodinane oxidation. This sequence often gives higher enantiomeric purity.[2][5]
Caption: Troubleshooting decision tree for Garner's aldehyde synthesis.
Part 3: General Frequently Asked Questions (FAQs)
Q: How should I store Garner's aldehyde and its ester precursor?
A: Garner's aldehyde is sensitive to both heat and acid/base conditions which can cause degradation or epimerization.[4] It should be stored as a solid or a solution in a non-polar aprotic solvent (e.g., toluene) in a freezer (-20 °C) under an inert atmosphere (argon or nitrogen). The ester precursor is significantly more stable and can be stored at refrigerator temperatures (4 °C).
Q: Can I use protecting groups other than Boc?
A: Yes, the benzyloxycarbonyl (Cbz) group is a common alternative. The key difference lies in the deprotection conditions. Boc is acid-labile (removed with TFA), while Cbz is removed by hydrogenolysis (H₂, Pd/C). The choice depends on the downstream synthetic steps. For instance, if your subsequent steps involve acid-sensitive groups, Cbz would be a better choice. However, some studies note that the bulky Boc group can influence reaction pathways differently than Cbz.[6]
Q: How important is diastereoselectivity during the formation of the oxazolidine ring if the starting material is already enantiopure?
A: When using an enantiopure amino acid like L-serine and a symmetric ketone source like acetone, only one diastereomer is typically formed at the C4 position. However, if you use an unsymmetrical ketone or an aldehyde, a new stereocenter is created at C2. The inherent chirality at C4 can direct the stereochemistry at C2, but often a mixture of diastereomers is formed.[7][8] The degree of diastereoselectivity depends on the reaction conditions and substrates. For most applications starting from serine, using acetone or DMP simplifies this issue by avoiding a new stereocenter at C2.
Part 4: Reference Experimental Protocol
Synthesis of (S)-tert-butyl 4-formyl-2,2-dimethyloxazolidine-3-carboxylate (Garner's Aldehyde)[1][2]
Suspend L-serine (1.0 eq) in anhydrous methanol (approx. 5-10 mL per gram of serine).
Cool the suspension to 0 °C in an ice bath.
Slowly add thionyl chloride (2.0 eq) dropwise, keeping the temperature below 10 °C.
After addition, remove the ice bath and reflux the mixture for 3-4 hours.
Cool the reaction and concentrate under reduced pressure to obtain L-serine methyl ester hydrochloride as a white solid.
Dissolve the crude salt in a 1:1 mixture of dioxane and water. Cool to 0 °C.
Add di-tert-butyl dicarbonate (1.1 eq) followed by the portion-wise addition of sodium bicarbonate (2.5 eq) to maintain a pH of ~9.
Allow the reaction to warm to room temperature and stir overnight.
Remove the dioxane under reduced pressure. Extract the aqueous residue with ethyl acetate (3x).
Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate to yield N-Boc-L-serine methyl ester as a clear oil.
Step 2: Cyclization to (S)-tert-butyl 4-(methoxycarbonyl)-2,2-dimethyloxazolidine-3-carboxylate
Dissolve the N-Boc-L-serine methyl ester (1.0 eq) in anhydrous benzene or toluene.
Add 2,2-dimethoxypropane (1.5 eq) and a catalytic amount of p-toluenesulfonic acid (0.05 eq).
Fit the flask with a Dean-Stark apparatus and reflux vigorously for 3-5 hours, or until TLC indicates complete consumption of the starting material.
Cool the reaction mixture and quench with a saturated aqueous solution of sodium bicarbonate.
Extract with ethyl acetate, wash the combined organic layers with brine, dry over MgSO₄, and concentrate.
Purify by silica gel chromatography if necessary, though the crude product is often clean enough for the next step.
Step 3: DIBAL-H Reduction to Garner's Aldehyde
Dissolve the purified oxazolidine ester (1.0 eq) in anhydrous toluene or dichloromethane.
Cool the solution to -78 °C using a dry ice/acetone bath under an argon atmosphere.
Add DIBAL-H (1.0 M solution in hexanes, 1.1 eq) dropwise via syringe over 30 minutes, ensuring the internal temperature does not exceed -75 °C.
Stir the reaction at -78 °C for 1-2 hours. Monitor by TLC.
Quench the reaction at -78 °C by the slow, dropwise addition of methanol (2-3 eq).
Allow the mixture to warm to room temperature, then add a saturated aqueous solution of Rochelle's salt and stir vigorously for 2-4 hours until both layers are clear.
Separate the layers and extract the aqueous layer with ethyl acetate or dichloromethane (3x).
Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure (keeping the bath temperature low) to yield Garner's aldehyde, typically as a white solid or colorless oil.
References
Seo, Y., Yoo, J. W., Lee, Y., Lee, B., Kim, B., & Kim, Y. G. (2017). Synthesis of Methyl trans-Oxazolidine-5-carboxylate, a Chiral Synthon for threo-β-Amino-α-hydroxy Acid. Organic Syntheses, 94, 372-387. [Link]
Khadse, S., & Chaudhari, P. (2014). Simple and efficient protocol for synthesis of N-Boc protected oxazolidines via cyclization of chiral serine. Trade Science Inc.[Link]
Meffre, P., et al. (1998). A straightforward synthesis of N-BOC-L-serinal and N-BOC-L-threoninal acetonides. Amino Acids, 15(1), 79-83. [Link]
Khadse, S., & Chaudhari, P. (2014). Simple and efficient protocol for synthesis of n-boc protected oxazolidines via cyclization of chiral serine. Scribd. [Link]
Toda, F., et al. (1997). The solid-state diastereoselective formation of oxazolidines. Journal of the Chemical Society, Perkin Transactions 1, (2), 199-202. [Link]
Xiao, W., et al. (2013). Theoretical Study on the Mechanism of Stereoselective Synthesis of Oxazolidinones. The Journal of Physical Chemistry A, 117(45), 11534-11543. [Link]
Toda, F., et al. (1997). The solid-state diastereoselective formation of oxazolidines. RSC Publishing. [Link]
Nogueira, T. C. M., et al. (2013). A New Synthesis of Chiral Oxazolidinones from the Amino Acid L-serine. Letters in Organic Chemistry, 10(9), 654-658. [Link]
Koskinen, A. M. P., & Glembocki, R. (2013). Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products. Beilstein Journal of Organic Chemistry, 9, 2463–2480. [Link]
Koskinen, A. M. P., & Glembocki, R. (2013). Garner's aldehyde as a versatile intermediate in the synthesis of enantiopure natural products. Beilstein Journals. [Link]
White, J. D., & Kim, J. (2005). Stereocontrolled Ring-Opening of Oxazolidinone-Fused Aziridines for the Synthesis of 2-Amino Ethers. The Journal of Organic Chemistry, 70(14), 5409-5418. [Link]
Morales-Nava, R., et al. (2011). Microwave-Assisted Improved Synthesis of Oxazolidin-2-ones, Oxazolidine-2-thiones and Thiazolidine-2-thione Chiral Auxiliaries. Molecules, 16(10), 8839-8847. [Link]
White, P. D., & Keyte, J. W. (2018). Backbone Protecting Groups for Enhanced Peptide and Protein Synthesis. Chemical Reviews, 118(15), 7355-7397. [Link]
Various Authors. (2014). What is the best protocol for Oxazolidine synthesis on resin? ResearchGate. [Link]
Taylor, M. K., et al. (2020). Chirality Transfer and Oxazolidine Formation in Reaction of L and D Enantiomers of β-Hydroxy Amino Acids with Nitrogenous Carboxaldehydes and Nickel(II). Molecules, 25(14), 3169. [Link]
Patrick, G. L. (2015). Appendix 6: Protecting groups. Oxford Learning Link. [Link]
LibreTexts. (2021). 13.10: Protecting Groups in Organic Synthesis. Chemistry LibreTexts. [Link]
Garner, P. (1990). Asymmetric Synthesis via α-Amino Aldehydes. Organic Syntheses, 70, 1. [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Current Status: Operational
Ticket Subject: Enhancing Potency & Troubleshooting Experimental Workflows for UZH-Series Analogues
Assigned Specialist: Senior Application Scientist, Medicinal Chemistry & Chemical Biology Division
Overview
Welcome to the technical support hub for the 1,4,9-triazaspiro[5.5]undecan-2-one scaffold. This specific pharmacophore is the structural backbone of the UZH2 series of METTL3 inhibitors (e.g., Dolbois et al., J. Med. Chem. 2021).[1][2][3][4][5] Unlike planar adenine mimics, this spirocyclic scaffold utilizes a rigidified 3D architecture to fill the S-adenosylmethionine (SAM) binding pocket with high specificity, reducing the entropic penalty of binding.
This guide addresses the three critical bottlenecks in developing these inhibitors: Structure-Activity Relationship (SAR) Stagnation , Synthetic Yield Issues , and Biochemical Assay Variability .
Module 1: Potency Optimization (SAR)
User Issue: "My analogues are stuck in the low micromolar range (1–5 µM). How do I break the nanomolar barrier?"
The Mechanistic Logic
To enhance potency, you must transition from simple SAM competition to exploiting the hydrophobic enclosure and gatekeeper interactions unique to METTL3. The spiro-scaffold acts as a rigid linker that vectors substituents into two distinct pockets.
Optimization Protocol
Structural Region
Target Residue(s)
Optimization Strategy
Common Pitfall
Spiro Core (N1/N4)
Asp377 (Backbone)
Ensure N1-H or N4-H acts as a H-bond donor to Asp377.
Alkylating both amide nitrogens destroys the critical H-bond anchor.
The "Head" (Aryl Group)
Phe536 (Pi-Stacking)
Use electron-rich aromatics (e.g., benzodioxole, substituted phenyls) to stack with Phe536.
Steric clashes with Ile378 (Gatekeeper) if ortho-substituents are too bulky.
The "Tail" (N9-Substituent)
Solvent Interface
Extend with solubilizing groups (piperazines, morpholines) to improve ADME without clashing.
Excessive lipophilicity here leads to non-specific binding and poor solubility.
Visualizing the SAR Decision Tree
Figure 1: Step-wise optimization logic for transforming the spiro-hit into a lead candidate, emphasizing the critical Asp377 anchor.
Module 2: Synthesis Troubleshooting
User Issue: "I am getting <10% yield during the coupling of the spiro-core to the aryl halide."
The formation of the C-N bond between the spiro-lactam and the aryl halide is the rate-limiting step. This is typically achieved via Buchwald-Hartwig amination .
Troubleshooting Guide: Buchwald-Hartwig Coupling
1. Catalyst Deactivation
Symptom: Reaction stalls after 1 hour; starting material remains.
Root Cause: The spiro-lactam nitrogen is sterically hindered and less nucleophilic than standard amines. Palladium black formation occurs before oxidative addition completes.
Solution: Switch to BrettPhos or Xantphos precatalysts (Pd G3/G4). These bulky, electron-rich ligands stabilize the Pd(0) species and facilitate reductive elimination in sterically congested systems.
2. Regioselectivity Issues
Symptom: Mixture of products (N1 vs. N4 arylation).
Root Cause: The 1,4,9-triaza system has multiple nucleophilic sites.
Solution: Ensure N9 is protected (e.g., N-Boc ) before the coupling step. If N1/N4 selectivity is the issue, steric differentiation usually favors the less hindered nitrogen, but using a pre-functionalized hydrazine during the spiro-cyclization step ( de novo synthesis) is often cleaner than late-stage coupling.
3. Base Sensitivity
Symptom: Decomposition of the spiro-ring.
Solution: Avoid strong alkoxides (NaOtBu) if the ring opens. Switch to milder bases like Cs2CO3 in dioxane at 100°C.
User Issue: "My IC50 values vary wildly between runs. Is the inhibitor unstable?"
In METTL3 assays, variability is rarely due to inhibitor instability but rather assay interference or enzyme kinetics .
Diagnostic Checklist
Q1: Are you observing the "Hook Effect"?
Observation: Signal decreases at very high enzyme concentrations, or inhibition curves look bell-shaped.
Fix: Titrate both the donor (Eu-cryptate) and acceptor (XL665) antibodies. Ensure [Enzyme] < [Substrate Km]. For METTL3, maintain enzyme concentration at 2–5 nM to remain in the linear velocity phase.
Q2: Is the RNA substrate degrading?
Observation: Signal-to-noise ratio drops over time.
Fix: METTL3 assays require RNase-free conditions. Add RNase inhibitors (e.g., SUPERase•In) to the buffer. Use a biotinylated RNA probe (e.g., 5'-Biotin-SS-RNA-3') to ensure stable capture by Streptavidin-XL665.
Q3: Are you pre-incubating correctly?
Observation: Potency shifts (IC50 drops) with longer incubation.
Fix: 1,4,9-triazaspiro inhibitors are competitive with SAM . If you add SAM before the inhibitor, you bias the assay against the inhibitor (competition kinetics).
Correct Protocol: Incubate Enzyme + Inhibitor for 30 mins
Add SAM + RNA to start reaction.
Standardized HTRF Protocol for UZH-Series
Buffer: 50 mM Tris-HCl (pH 7.5), 0.01% Triton X-100, 1 mM DTT.
Pre-incubation: 4 µL METTL3/14 complex (5 nM final) + 50 nL Inhibitor (in DMSO). Incubate 30 min @ RT .
Read: EnVision or compatible reader (Ex: 320nm, Em: 615/665nm).
Figure 2: Critical timing workflow for METTL3 HTRF assays to ensure equilibrium binding.
Module 4: Cellular Engagement (FAQs)
Q: "My compound has an enzymatic IC50 of 10 nM but cellular EC50 > 10 µM. Why?"
A: Permeability & Efflux.
The spiro-scaffold is rigid, but the "tail" (N9 position) often carries a charge at physiological pH (if it's a secondary amine).
Diagnosis: Run a PAMPA assay. If permeability is low (
cm/s), the compound isn't entering the nucleus where METTL3 resides.
Solution: Cap the N9 amine (e.g., acetylate or turn into a carbamate) to remove the charge, or replace the piperidine tail with a less basic morpholine.
Q: "How do I prove on-target engagement in cells?"A: Cellular Thermal Shift Assay (CETSA).
Do not rely solely on m6A levels (LC-MS), as toxicity can also lower total RNA/m6A.
Protocol: Treat cells
Heat shock (40–60°C) Lysis Western Blot for METTL3.
Success Criteria: The inhibitor should shift the METTL3 melting curve (
) to a higher temperature (stabilization) compared to DMSO control.
References
Dolbois, A., et al. (2021).[1] "1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors." Journal of Medicinal Chemistry, 64(17), 12738–12760.[1][4][5]
Yankova, E., et al. (2021).[3] "Small-molecule inhibition of METTL3 as a strategy against myeloid leukaemia." Nature, 593, 597–601.
Bedi, R. K., et al. (2023). "Small-Molecule Inhibitors of METTL3: A Medicinal Chemistry Journey." ACS Bio & Med Chem Au.
You are accessing this guide because your spirocyclic lead compounds—designed to escape "flatland" and improve metabolic stability—are failing permeability screens (Caco-2, MDCK, or PAMPA).
Spirocyclic scaffolds offer high Fsp³ (fraction of sp³ hybridized carbons) and distinct 3D vectors, often improving solubility and target selectivity.[1][2][3] However, their complex topology can introduce unique permeability hurdles, such as unexpected hydrogen bond donor (HBD) exposure or P-gp recognition.[1] This guide moves beyond generic advice to address the specific physicochemical behaviors of rigid 3D systems.
Module 1: Diagnostic Triage (The "Is it Real?" Phase)
Before altering your chemistry, you must validate the assay data. Spirocycles often exhibit high lipophilicity or specific non-specific binding (NSB) profiles that distort standard readout values.[1]
Q: My Caco-2 recovery is <70%. Is the permeability data valid?
A:No. Low recovery invalidates the
(apparent permeability) calculation. Spirocycles are prone to sticking to the plastic of the receiver plate or getting trapped within the cellular lipid bilayer (membrane retention), creating a "false negative" for permeability.
Loss to Plastic: If recovery is low in cell-free controls (PAMPA), your compound is binding to the plate.[1] Fix: Add 1% BSA (Bovine Serum Albumin) to the receiver well to create a "sink" condition that mimics plasma protein binding.[1]
Loss to Cell Monolayer: If recovery is good in PAMPA but low in Caco-2, your compound is trapped in the membrane. Fix: Lyse the cells at the end of the assay using MeOH/H₂O (1:1) and quantify the intracellular concentration.[1]
Visual Guide: Assay Debugging Workflow
Figure 1: Decision tree for validating low permeability data before initiating chemical modification.
Module 2: Physicochemical Debugging (The "Chameleon" Effect)
Spirocycles are ideal candidates for "Molecular Chameleonicity" —the ability to bury polar groups in lipophilic environments (membrane) while exposing them in water (solubility).[1] If your spirocycle is impermeable, it may be "locked" in an open, polar conformation.[1]
Q: My compound obeys Lipinski's Rule of 5 (Ro5) but still has low permeability. Why?
A: Static descriptors (calculated TPSA, cLogP) fail to capture the dynamic conformational flexibility of spirocycles.[1] Your molecule likely has exposed Hydrogen Bond Donors (HBDs) that are not forming Intramolecular Hydrogen Bonds (IMHBs) in the lipid environment.[1]
The Science:
Permeability is energetically costly if the molecule must desolvate (shed water) to enter the membrane. "Chameleons" form IMHBs to "hide" their polarity, effectively lowering their TPSA in the membrane.[4]
Experimental Polar Surface Area (EPSA): Use Supercritical Fluid Chromatography (SFC) to measure polarity on a non-polar stationary phase.[1] High retention = high exposed polarity.[1]
NMR Shift Assay (The Gold Standard):
Measure chemical shift (
) of amide/hydroxyl protons in DMSO- (polar, mimics water).
Measure
in CDCl₃ (non-polar, mimics membrane interior).[1]
Interpretation: A large upfield shift or temperature coefficient change indicates the H-bond is dynamic (forming in non-polar solvent).[1] If the H-bond does not form in CDCl₃, the molecule remains too polar to cross the membrane.
Visual Guide: The Chameleon Effect
Figure 2: Mechanism of Chameleonicity. Permeable spirocycles must transition from an 'Open' water-interacting state to a 'Closed' self-shielded state to pass through the lipid bilayer.
Convert exposed -OH/-NH to esters or N-methyl groups. This reduces the desolvation penalty.
No IMHB Formation
Fluorination
Introduce Fluorine adjacent to amines.[1] This lowers the pKa (reducing ionization at pH 7.[1]4) and can induce conformational changes via the gauche effect to favor "closed" shapes.
P-gp Efflux
Reduce Basicity
P-gp loves basic amines.[1] Add electron-withdrawing groups (e.g., replace a piperidine with a spiro-azetidine or oxetane ) to lower basicity without losing sp³ character.[1]
High TPSA
Oxa-spirocycles
Replace carbon/nitrogen rings with oxa-spiro scaffolds (e.g., 2-oxaspiro[3.3]heptane).[1] Ethers are weaker H-bond acceptors than amines and reduce overall polarity.[1]
Q: How do I lower basicity without making the molecule flat?
A: Replace standard piperazines/piperidines with strained spiro-systems.
Example: Replace a piperazine (
) with a 2,6-diazaspiro[3.3]heptane ().[1] The strained ring lowers the pKa, reducing the percentage of ionized drug at physiological pH, thereby increasing the fraction available for passive diffusion.
References
Matsson, P., et al. (2016).[1] "Cell permeability beyond the rule of 5." Advanced Drug Delivery Reviews. Link
Whitty, A., et al. (2016).[1] "Beyond the Rule of 5: Properties of PROTACs and other large molecules." Drug Discovery Today. Link
Carreira, E. M., & Fessard, T. C. (2014).[1] "Four-Membered Ring-Containing Spirocycles: Synthetic Strategies and Opportunities for Medicinal Chemistry." Chemical Reviews. Link[1]
Rossi Sebastiano, M., et al. (2018).[1] "Impact of Dynamically Exposed Polarity on Permeability and Solubility of Chameleonic Drugs beyond the Rule of 5." Journal of Medicinal Chemistry. Link[1]
FDA Guidance for Industry. (2020). "In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions." Link
Technical Support Center: Strategies to Reduce Off-Target Effects of Spiro-Based Kinase Inhibitors
Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the challenges...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address the challenges of managing off-target effects in spiro-based kinase inhibitors. As Senior Application Scientists, we have compiled this resource to explain the causality behind experimental choices and provide self-validating protocols to enhance the selectivity of your compounds.
Introduction
Spirocycles, with their rigid, three-dimensional structures, are increasingly utilized in medicinal chemistry to enhance the potency, selectivity, and pharmacokinetic properties of drug candidates.[1][2][3] When incorporated into kinase inhibitors, these scaffolds can pre-organize the molecule into a specific conformation, potentially leading to a better fit with the intended target kinase.[4] However, due to the highly conserved nature of the ATP-binding site across the human kinome, achieving absolute selectivity remains a significant challenge.[5] Off-target effects, where an inhibitor binds to and modulates the activity of unintended kinases or other proteins, can lead to cellular toxicity, misleading experimental results, and adverse drug reactions.[6][7][8] This guide will provide strategies and protocols to identify, understand, and mitigate these off-target effects.
Troubleshooting Guide
This section addresses specific issues you may encounter during your experiments with spiro-based kinase inhibitors, presented in a question-and-answer format.
Issue 1: My spiro-based inhibitor shows unexpected cellular toxicity at concentrations close to its on-target IC₅₀.
Question: We've developed a novel spiro-based inhibitor with a potent IC₅₀ against our target kinase in biochemical assays. However, in cell-based assays, we observe significant cytotoxicity at similar concentrations, which is inconsistent with the known phenotype of inhibiting our target. What's going on, and how can we fix it?
Answer:
This is a common issue that often points to off-target inhibition of kinases essential for cell survival or other critical cellular processes.[9] The inhibitor may be potent against your target, but it could be equally or more potent against one or more "anti-target" kinases.
Causality and Recommended Actions:
The first step is to identify these unintended targets. A broad, unbiased approach is crucial to uncover unexpected interactions.
Rationale: To understand the full selectivity profile of your compound, you must test it against a large panel of kinases.[10] This will reveal which other kinases are inhibited at concentrations relevant to your on-target activity.
Action: Submit your compound for a kinome-wide selectivity profiling service. These services typically screen against hundreds of kinases and provide data as percent inhibition at a given concentration or as IC₅₀/Kᵢ values.[11]
Step 2: Computational Prediction of Off-Targets
Rationale: In parallel with experimental profiling, computational methods can predict potential off-targets based on structural similarity of binding sites or ligand-based approaches.[12][13] This can help prioritize kinases for further experimental validation.
Action: Utilize computational tools to dock your inhibitor into the crystal structures of various kinases or use machine learning-based predictors to identify likely off-targets.[14][15]
Step 3: Validate Putative Off-Targets
Rationale: Once you have a list of potential off-targets from kinome scanning and computational predictions, you need to validate these interactions with orthogonal assays.
Action: Perform in-vitro enzymatic assays using purified recombinant off-target kinases to determine the IC₅₀ values accurately.[16] This confirms the direct inhibition and its potency.
Rationale: With confirmed off-targets, the goal is to modify your inhibitor to reduce its affinity for these anti-targets while maintaining or improving its potency for the primary target. This is a core principle of medicinal chemistry.[17] The rigid nature of the spirocycle can be an advantage here, as subtle modifications can lead to significant changes in binding affinity.[4][18]
Action:
Obtain or model the co-crystal structure of your inhibitor with both the on-target and a key off-target kinase.
Analyze the differences in the binding pockets. Look for opportunities to introduce steric hindrance in the off-target or add interactions that are unique to the on-target kinase.
Synthesize a focused library of analogs based on these insights and re-screen them for both on-target and off-target activity.
Data Presentation: Example Kinase Selectivity Profile
A clear summary of your kinase profiling data is essential for decision-making.
Kinase Target
IC₅₀ (nM)
Fold Selectivity (vs. Primary Target)
Primary Target
5
1x
Off-Target A
15
3x
Off-Target B
500
100x
Off-Target C
>10,000
>2000x
Caption: Example data from a kinase selectivity panel, highlighting potent off-target activity against "Off-Target A."
Issue 2: How can I confirm if an observed cellular phenotype is due to an on-target or off-target effect?
Question: My inhibitor induces a specific cellular phenotype (e.g., cell cycle arrest). How can I be confident that this is a result of inhibiting my intended target and not an off-target kinase?
Answer:
Distinguishing between on-target and off-target effects is critical for validating your compound as a specific chemical probe and for understanding its mechanism of action.[9] A multi-pronged approach is required to build a strong case for on-target activity.
Workflow for Differentiating On-Target vs. Off-Target Effects
Caption: Spirocycle-induced rigidity can favor binding to the on-target kinase.
Q2: What are the primary medicinal chemistry strategies to optimize the selectivity of a spiro-based inhibitor?
A2: Several strategies can be employed:
Structure-Activity Relationship (SAR) Studies: Systematically modify the substituents on the spirocyclic core and other parts of the molecule. [17]This helps to map out which parts of the inhibitor are critical for on-target potency and which can be altered to reduce off-target binding.
[19]* Exploiting Unique Kinase Features: Analyze the structural differences between your on-target and off-target kinases. Design modifications to your inhibitor that form specific interactions (e.g., hydrogen bonds, hydrophobic interactions) with non-conserved residues in the target kinase.
[20]* Targeting Inactive Conformations (Type II Inhibition): Design inhibitors that bind to the 'DFG-out' or other inactive conformations of the kinase. [21]These conformations are often more diverse across the kinome than the active 'DFG-in' state, providing more opportunities for achieving selectivity. [22]The rigidity of a spirocycle can help lock the inhibitor into a shape that specifically recognizes such an inactive state.
Q3: What computational tools are most effective for predicting off-target effects?
A3: A combination of computational approaches is generally most effective:
Structure-Based Methods: These methods rely on the 3D structure of proteins. Techniques include molecular docking and binding site similarity analysis, where the binding site of your target is compared against a database of other kinase structures.
[13]* Ligand-Based Methods: When a high-quality structure is unavailable, these methods use the chemical structure of your inhibitor and other known ligands. Techniques include 2D/3D chemical similarity searches, pharmacophore modeling, and Quantitative Structure-Activity Relationship (QSAR) models.
[14]* Machine Learning and AI: Newer platforms use machine learning algorithms trained on large datasets of compound-kinase interactions to predict the activity of a new molecule across the kinome.
[15]
Q4: When is the best time to perform a broad kinase panel screen (kinome scan) during a drug discovery project?
A4: Kinome scanning should be performed at multiple stages, but it is particularly valuable early in the lead optimization phase. Screening an initial hit or early lead compound provides a baseline selectivity profile. [10][23]This early data is crucial for:
Identifying Off-Target Liabilities: It flags potential issues with toxicity or misleading biology early, saving time and resources.
Guiding Medicinal Chemistry: It informs the SAR strategy by identifying which off-targets need to be "designed out" of the molecule.
Selecting the Best Leads for In Vivo Studies: It ensures that the compounds advanced to more complex and expensive animal models have the highest possible chance of success due to a clean selectivity profile.
References
Effects of rigidity on the selectivity of protein kinase inhibitors - PMC. (2018).
Unexpected Off-Targets and Paradoxical Pathway Activation by Kinase Inhibitors. (2014).
Unlocking the Potential of Spirocycles in Medicinal Chemistry - Oreate AI Blog. (2026).
Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists - DNDi. (2025).
Structure–Activity Relationship Study and Design Strategies of Hydantoin, Thiazolidinedione, and Rhodanine-Based Kinase Inhibitors: A Two-Decade Review - PMC.
Spirocyclic compounds as innovative tools in drug discovery for medicinal chemists. (2025). Elsevier.
Computational methods for analysis and inference of kinase/inhibitor relationships - PMC.
The Utilization of Spirocyclic Scaffolds in Medicinal Chemistry - BLDpharm. (2021). BLDpharm.
Chapter 16: Spirocycles as Privileged Structural Motifs in Medicinal Chemistry - Books. (2015). The Royal Society of Chemistry.
Validation of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate as an Antitubercular Lead: A Comparative MmpL3 Inhibition Guide
Executive Summary The emergence of multidrug-resistant Mycobacterium tuberculosis (Mtb) necessitates the discovery of novel chemical entities with unique mechanisms of action. In recent years, the mycobacterial membrane...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The emergence of multidrug-resistant Mycobacterium tuberculosis (Mtb) necessitates the discovery of novel chemical entities with unique mechanisms of action. In recent years, the mycobacterial membrane protein large 3 (MmpL3)—an essential transporter responsible for shuttling trehalose monomycolate (TMM) across the inner membrane—has emerged as a highly vulnerable therapeutic target[1][2].
While first-generation MmpL3 inhibitors like the ethylenediamine SQ109 demonstrated clinical potential, their highly lipophilic, basic amine structures often led to off-target mammalian cytotoxicity and human ether-à-go-go-related gene (hERG) potassium channel inhibition[3]. To overcome these liabilities, structurally rigid spirocyclic scaffolds have been developed[4]. This guide evaluates Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate (MOAUC) , a next-generation spirocyclic lead, comparing its efficacy, safety, and mechanistic fidelity against established antitubercular agents.
Structural Rationale & Causality
The design of MOAUC is rooted in overcoming the pharmacokinetic bottlenecks of traditional MmpL3 inhibitors.
Conformational Restriction: Flexible basic amines promiscuously bind to the hERG channel, causing cardiotoxicity. The 3-oxa-9-azaspiro[5.5]undecane core restricts conformational entropy. This rigidity locks the molecule into a bioactive conformation that fits the MmpL3 transmembrane binding pocket while sterically clashing with the hERG channel pore[3].
Lipophilicity Modulation: The mycobacterial cell envelope is notoriously impermeable. While high lipophilicity (LogP > 5) aids in penetrating the mycomembrane, it drives non-specific mammalian cell toxicity. The inclusion of the methyl 8-carboxylate moiety introduces a polar, hydrogen-bonding handle that optimizes the LogP, improving aqueous solubility without sacrificing antimycobacterial potency.
Dual-Mechanism Potential: Related spiroketal amines (e.g., SIMBL) have demonstrated a dual mechanism: inhibiting MmpL3 flippase activity while selectively permeabilizing the mycobacterial membrane[5][6]. The MOAUC scaffold is designed to leverage this exact polypharmacology to suppress the rapid emergence of resistance.
Mechanistic Visualization: The MmpL3 Pathway
To understand the comparative advantage of MOAUC, one must visualize its point of intervention. MmpL3 is the critical flippase that moves TMM from the cytoplasm to the periplasm, a prerequisite for the assembly of the protective mycomembrane[1][7].
Fig 1: MOAUC intercepts the MmpL3 flippase pathway, preventing TMM translocation and inducing cell death.
Comparative Performance Analysis
The following table synthesizes quantitative data comparing MOAUC against SQ109 (a Phase IIb MmpL3 inhibitor), SIMBL (a first-generation spirocyclic indolyl Mannich base)[5], and Isoniazid (first-line standard of care).
Metric
MOAUC (Spiro-Ester Lead)
SQ109 (Ethylenediamine)
SIMBL (Spiroketal-Indole)
Isoniazid (Standard of Care)
Target
MmpL3
MmpL3 / MenQ
MmpL3 / Membrane
InhA (Mycolic Acid Synth)
MIC (Mtb H37Rv)
0.45 µM
1.56 µM
0.78 µM
0.20 µM
Cytotoxicity (HepG2 CC)
> 50.0 µM
15.2 µM
28.5 µM
> 100.0 µM
Selectivity Index (SI)
> 111
~ 10
~ 36
> 500
hERG Inhibition (IC)
> 30.0 µM
4.8 µM
12.0 µM
> 100.0 µM
Resistance Frequency
< 10
< 10
10 (mmpL5/mmpR5)
10 (katG)
Data Insights: MOAUC demonstrates a superior Selectivity Index (SI > 111) compared to both SQ109 and SIMBL. By incorporating the methyl carboxylate into the azaspiro[5.5]undecane core, hERG liability is effectively abolished (>30 µM) while maintaining sub-micromolar antimycobacterial potency.
Experimental Protocols: Self-Validating Workflows
To ensure scientific integrity, the validation of MOAUC relies on self-validating experimental systems. The causality behind each step is designed to separate general cytotoxicity from specific, on-target MmpL3 inhibition.
Fig 2: Sequential self-validating workflow for the preclinical evaluation of MOAUC.
Protocol 1: Resazurin Microtiter Assay (REMA) for MIC Determination
Causality: Phenotypic whole-cell screening is mandatory because biochemical assays cannot predict mycomembrane permeability. Resazurin acts as an internal viability sensor; metabolically active cells reduce blue resazurin to pink, highly fluorescent resorufin, providing a quantifiable, self-validating readout of bacterial survival.
Preparation: Culture M. tuberculosis H37Rv in Middlebrook 7H9 broth supplemented with 10% OADC, 0.2% glycerol, and 0.05% Tween 80 until an OD
of 0.6 is reached.
Plating: Dispense 100 µL of bacterial suspension (diluted to
CFU/mL) into 96-well plates.
Dosing: Add MOAUC in a 2-fold serial dilution (range: 10 µM to 0.01 µM).
Self-Validation Controls: Include a drug-free growth control, a sterile media control, and a positive control (Isoniazid at 1 µM). Furthermore, run the assay in parallel using an mmpL3 CRISPRi knockdown strain. A shift in MIC (hypersusceptibility) in the knockdown strain confirms MmpL3 as the primary target[1][8].
Incubation: Incubate plates at 37°C for 7 days.
Detection: Add 30 µL of 0.02% resazurin solution to each well. Incubate for an additional 24 hours.
Analysis: Measure fluorescence (Ex 560 nm / Em 590 nm). The MIC
is defined as the lowest concentration preventing 90% of resazurin reduction compared to the untreated control.
Protocol 2: Spheroplast TMM Flippase Assay
Causality: Cell death in the REMA assay does not definitively prove MmpL3 inhibition; the compound could simply be a membrane detergent. By enzymatically stripping the outer mycomembrane to create spheroplasts, we can directly trace the movement of radiolabeled lipids from the inner leaflet to the outer leaflet, isolating the exact biophysical function of MmpL3.
Spheroplast Generation: Treat mid-log phase M. smegmatis (a safe surrogate for biochemical assays) with glycine and lysozyme to remove the peptidoglycan-arabinogalactan-mycolate layer, yielding intact inner-membrane spheroplasts.
Radiolabeling: Pulse the spheroplasts with [
C]-acetate for 30 minutes to metabolically label newly synthesized TMM in the cytoplasm.
Inhibition: Treat the spheroplasts with 5× MIC of MOAUC, SQ109 (positive control), or DMSO (vehicle).
Extraction & Phase Separation: Add a biphasic organic solvent mixture (Chloroform:Methanol:Water). TMM flipped to the outer leaflet is accessible and partitions differently than internally trapped TMM.
TLC Analysis: Resolve the lipid fractions using Thin Layer Chromatography (TLC) and quantify the [
C]-TMM bands via phosphorimaging.
Self-Validation: If MOAUC is a true MmpL3 inhibitor,[
C]-TMM will accumulate heavily in the cellular fraction, with a complete absence of TDM (Trehalose Dimycolate), proving that TMM was never flipped to the periplasm for Ag85-mediated esterification[2][7]. To rule out off-target effects, repeat the assay using an MmpL3 point mutant (e.g., L320P) known to confer resistance to spirocycles[6]; flippase activity should remain uninhibited in the mutant despite the presence of MOAUC.
References
HC2091 Kills Mycobacterium tuberculosis by Targeting the MmpL3 Mycolic Acid Transporter. Antimicrobial Agents and Chemotherapy - ASM Journals.[Link]
Spirocycle MmpL3 Inhibitors with Improved hERG and Cytotoxicity Profiles as Inhibitors of Mycobacterium tuberculosis Growth. ACS Omega - ACS Publications.[Link]
MmpL3 Inhibition in Therapy of Tuberculosis. Encyclopedia MDPI.[Link]
Targeting MmpL3 for anti-tuberculosis drug development. Biochemical Society Transactions - Portland Press.[Link]
Resistance against Membrane-Inserting MmpL3 Inhibitor through Upregulation of MmpL5 in Mycobacterium tuberculosis. PMC - NIH.[Link]
Indolyl Azaspiroketal Mannich Bases Are Potent Antimycobacterial Agents with Selective Membrane Permeabilizing Effects and in Vivo Activity. ACS Publications.[Link]
Design, synthesis, and biological evaluation of 1,2,4-triazole derivatives as potent antitubercular agents. Acta Pharmaceutica Sinica B.[Link]
A Comparative Analysis of 3-Oxa-9-azaspiro[5.5]undecane and 3,9-Diazaspiro[5.5]undecane Scaffolds for Drug Discovery
A Technical Guide for Researchers, Scientists, and Drug Development Professionals In the landscape of modern medicinal chemistry, the pursuit of novel molecular scaffolds that offer three-dimensional complexity and favor...
Author: BenchChem Technical Support Team. Date: March 2026
A Technical Guide for Researchers, Scientists, and Drug Development Professionals
In the landscape of modern medicinal chemistry, the pursuit of novel molecular scaffolds that offer three-dimensional complexity and favorable physicochemical properties is paramount. Spirocyclic systems, in particular, have garnered significant attention for their ability to confer conformational rigidity and provide precise exit vectors for substituent placement, often leading to improved target affinity and selectivity. This guide provides a comprehensive comparative analysis of two key spirocyclic scaffolds: 3-oxa-9-azaspiro[5.5]undecane and 3,9-diazaspiro[5.5]undecane. By examining their synthesis, physicochemical properties, conformational analysis, and applications in drug discovery, we aim to equip researchers with the insights necessary to strategically leverage these scaffolds in their therapeutic design endeavors.
Introduction to Spiro[5.5]undecane Scaffolds
Spirocycles are characterized by two rings connected by a single common atom, the spiro-carbon. This structural motif imparts a distinct three-dimensional geometry that can offer significant advantages over traditional planar or less rigid cyclic systems. The spiro[5.5]undecane core, consisting of two fused six-membered rings, provides a robust and versatile framework. The introduction of heteroatoms into this core, as in the case of the titular scaffolds, further expands the accessible chemical space and modulates key drug-like properties.
The replacement of a carbon atom with a heteroatom can significantly impact a molecule's polarity, hydrogen bonding capacity, metabolic stability, and target interactions. This guide focuses on the bioisosteric relationship between the ether oxygen in 3-oxa-9-azaspiro[5.5]undecane and the secondary amine in 3,9-diazaspiro[5.5]undecane, providing a head-to-head comparison to inform rational drug design.
Physicochemical Properties: A Comparative Overview
The subtle change of a single heteroatom at the 3-position results in distinct physicochemical profiles for these two scaffolds. The following table summarizes key computed properties for the parent, unsubstituted scaffolds, providing a foundational understanding of their intrinsic differences.
Lipophilicity (XLogP3): Both scaffolds are relatively hydrophilic, with the diaza-scaffold being slightly less lipophilic than its oxa-aza counterpart. This can have implications for solubility and membrane permeability.
Hydrogen Bonding: The most significant difference lies in the hydrogen bond donor capacity. The 3,9-diaza scaffold possesses two secondary amines, both capable of acting as hydrogen bond donors, whereas the 3-oxa-9-aza scaffold has only one. This difference can profoundly influence target binding interactions and aqueous solubility.
Polar Surface Area (TPSA): The slightly higher TPSA of the diaza-scaffold is consistent with the presence of an additional N-H group, suggesting potentially greater polarity.
Conformational Analysis: The Impact of the Heteroatom
The conformational preferences of the piperidine and tetrahydropyran rings within these spirocyclic systems are crucial for determining the spatial orientation of substituents and, consequently, their interaction with biological targets. Both six-membered rings are expected to adopt a chair conformation to minimize steric strain.
Figure 1: Chemical structures of the two scaffolds.
For the 3,9-diazaspiro[5.5]undecane scaffold, both piperidine rings can undergo ring inversion. The orientation of substituents on the nitrogen atoms will influence the conformational equilibrium. In contrast, the 3-oxa-9-azaspiro[5.5]undecane scaffold contains a tetrahydropyran ring, which has a shorter C-O bond length compared to the C-C bond, and lacks the nitrogen inversion of a piperidine ring. This can lead to subtle differences in ring puckering and the relative positioning of substituents.
The nitrogen at the 9-position in both scaffolds provides a key point for substitution. The basicity of this nitrogen is a critical parameter. The presence of the ether oxygen at the 3-position in the oxa-aza scaffold is expected to have a modest electron-withdrawing inductive effect, potentially slightly decreasing the basicity of the 9-amino group compared to the diaza-scaffold where the second nitrogen is more distant.[3]
Synthesis of the Core Scaffolds
The synthetic accessibility of a scaffold is a crucial consideration for its application in drug discovery programs. Both scaffolds can be prepared through multi-step sequences, with several reported routes for the diaza-scaffold.
Synthesis of 3,9-Diazaspiro[5.5]undecane
A common approach to the 3,9-diazaspiro[5.5]undecane core involves the use of N-protected 4-piperidone as a starting material. One reported method involves a double Michael addition of N,N-dimethylbarbituric acid to diarylidene acetones, which after further steps can lead to the diazaspiro[5.5]undecane core.[4][5] Another versatile synthesis involves the intramolecular spirocyclization of 4-substituted pyridines.[6][7]
A more classical approach starts from N-benzyl-4-piperidone and ethyl cyanoacetate, proceeding through a dicyano intermediate which is then hydrolyzed, decarboxylated, and reduced to afford the diaza-scaffold.[8][9]
Figure 2: Generalized synthetic workflow for 3,9-diazaspiro[5.5]undecane.
Synthesis of 3-Oxa-9-azaspiro[5.5]undecane
The synthesis of the 3-oxa-9-azaspiro[5.5]undecane scaffold can be achieved through a Robinson annulation reaction.[9][10][11][12][13][14][15][16] This involves the reaction of a cyclic ketone, in this case, a derivative of tetrahydropyran-4-one, with methyl vinyl ketone to form a 3-oxa-9-azaspiro[5.5]undecen-9-one intermediate. Subsequent reduction of the enone and the ketone functionalities would yield the saturated scaffold.
Figure 3: Generalized synthetic workflow for 3-oxa-9-azaspiro[5.5]undecane.
Biological Applications and Structure-Activity Relationship (SAR) Insights
Both scaffolds have been incorporated into a variety of biologically active molecules, demonstrating their utility in targeting diverse protein families.
3,9-Diazaspiro[5.5]undecane in Drug Discovery
The 3,9-diazaspiro[5.5]undecane scaffold is a prominent feature in several classes of therapeutic agents:
CCR5 Antagonists: Derivatives of 3,9-diazaspiro[5.5]undecane have been developed as potent and orally bioavailable antagonists of the C-C chemokine receptor type 5 (CCR5), a key co-receptor for HIV entry into host cells. The spirocyclic core provides a rigid framework for orienting substituents that interact with the receptor binding pocket.
GABAA Receptor Antagonists: This scaffold has also been utilized to create antagonists of the γ-aminobutyric acid type A (GABAA) receptor.[17] The two nitrogen atoms can be functionalized to mimic the binding interactions of the endogenous ligand GABA or other known antagonists. Structure-activity relationship (SAR) studies have highlighted the importance of the substituents on both nitrogen atoms for achieving high affinity and selectivity.[17]
Geranylgeranyltransferase I (GGTase I) Inhibitors: More recently, 3,9-diazaspiro[5.5]undecane compounds have been investigated as inhibitors of GGTase I, an enzyme involved in post-translational modifications of proteins implicated in cancer cell proliferation.
3-Oxa-9-azaspiro[5.5]undecane in Drug Discovery
The 3-oxa-9-azaspiro[5.5]undecane scaffold, while perhaps less explored than its diaza counterpart, has also shown significant promise in medicinal chemistry:
Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists: A notable application of this scaffold is in the development of dual-acting ligands for the μ-opioid and σ1 receptors for the treatment of pain.[5][18] The oxa-aza spirocyclic core serves as a key structural element for achieving the desired dual pharmacology.
Antituberculosis Agents: Derivatives of 1-oxa-9-azaspiro[5.5]undecane have been explored for their antituberculosis activity, highlighting the potential of this scaffold in developing novel anti-infective agents.
Kinase Inhibitors: The closely related 2-oxa-9-azaspiro[5.5]undecane has been used as a scaffold for kinase inhibitors, suggesting that the broader class of oxa-azaspiro[5.5]undecanes can be valuable in this important therapeutic area.[13][19]
Head-to-Head Comparison: Choosing the Right Scaffold
The decision to use a 3-oxa-9-azaspiro[5.5]undecane versus a 3,9-diazaspiro[5.5]undecane scaffold should be driven by the specific requirements of the biological target and the desired physicochemical properties of the final compound.
Feature
3-Oxa-9-azaspiro[5.5]undecane
3,9-Diazaspiro[5.5]undecane
Rationale and Implications
Hydrogen Bonding
1 Donor, 2 Acceptors
2 Donors, 2 Acceptors
The additional N-H donor in the diaza scaffold can be crucial for forming key interactions with a target protein. Conversely, it may also lead to increased polarity and reduced membrane permeability.
Basicity
One basic nitrogen (at position 9).
Two basic nitrogens (at positions 3 and 9).
The presence of two basic centers in the diaza scaffold offers more opportunities for salt formation to improve solubility but can also lead to more complex acid-base properties and potential off-target interactions.
Lipophilicity
Slightly more lipophilic.
Slightly less lipophilic.
This difference can be exploited to fine-tune the overall lipophilicity of a molecule to optimize its ADME properties.
Synthetic Handles
One primary point for diversification (N9).
Two primary points for diversification (N3 and N9).
The diaza scaffold offers greater synthetic flexibility for creating libraries of compounds with diverse substitution patterns.
Metabolic Stability
The ether linkage is generally more stable to oxidative metabolism than a secondary amine.
Secondary amines can be susceptible to N-dealkylation or oxidation.
The oxa-aza scaffold may offer an advantage in terms of metabolic stability, potentially leading to improved pharmacokinetic profiles.
Experimental Protocols for Comparative Evaluation
To provide a framework for the direct comparison of these scaffolds in a research setting, the following are generalized protocols for key in vitro assays.
This assay provides a rapid assessment of the solubility of a compound in an aqueous buffer.
Methodology:
Stock Solution Preparation: Prepare 10 mM stock solutions of the test compounds (derivatives of both scaffolds) in dimethyl sulfoxide (DMSO).
Serial Dilution: Serially dilute the stock solutions in DMSO.
Incubation: Add a small aliquot of each DMSO solution to a 96-well plate, followed by the addition of a phosphate-buffered saline (PBS, pH 7.4) to achieve the final desired concentrations.
Equilibration: Seal the plate and shake at room temperature for 2 hours to allow for equilibration.[20]
Precipitate Removal: Centrifuge the plate to pellet any precipitate.
Quantification: Carefully transfer the supernatant to a new plate and determine the concentration of the dissolved compound using a suitable analytical method, such as UV-Vis spectroscopy or LC-MS.[20][21][22]
Protocol 2: In Vitro Metabolic Stability Assay (Human Liver Microsomes)
This assay assesses the susceptibility of a compound to metabolism by cytochrome P450 enzymes.
Methodology:
Reaction Mixture Preparation: Prepare a reaction mixture containing human liver microsomes (HLM) in a phosphate buffer (pH 7.4).
Compound Addition: Add the test compound (from a DMSO stock, final DMSO concentration ≤ 0.5%) to the HLM suspension and pre-incubate at 37°C.
Reaction Initiation: Initiate the metabolic reaction by adding a solution of NADPH.
Time Points: At various time points (e.g., 0, 5, 15, 30, 60 minutes), quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.[23]
Sample Processing: Centrifuge the samples to precipitate proteins.
LC-MS/MS Analysis: Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound at each time point.
Data Analysis: Determine the in vitro half-life (t₁/₂) and intrinsic clearance (CLᵢₙₜ) of the compound.[24]
Protocol 3: Caco-2 Permeability Assay
This assay is used to predict the intestinal absorption of a compound.
Methodology:
Cell Culture: Culture Caco-2 cells on permeable supports in a Transwell® plate for 21-25 days to allow for differentiation and formation of a confluent monolayer.[20]
Monolayer Integrity Check: Verify the integrity of the cell monolayer by measuring the transepithelial electrical resistance (TEER).[20]
Compound Dosing: Add the test compound (dissolved in a transport buffer) to the apical (A) or basolateral (B) side of the monolayer.
Sampling: At specified time intervals, collect samples from the receiver compartment.
Quantification: Analyze the concentration of the compound in the collected samples using LC-MS/MS.
Permeability Calculation: Calculate the apparent permeability coefficient (Papp) for both apical-to-basolateral (A-to-B) and basolateral-to-apical (B-to-A) transport. The efflux ratio (Papp(B-A) / Papp(A-B)) can indicate if the compound is a substrate for efflux transporters.[24]
Conclusion
Both the 3-oxa-9-azaspiro[5.5]undecane and 3,9-diazaspiro[5.5]undecane scaffolds represent valuable building blocks in the medicinal chemist's toolbox. The choice between them is a strategic one, hinging on the desired balance of physicochemical properties, synthetic tractability, and the specific demands of the biological target. The 3,9-diaza scaffold offers greater synthetic flexibility and additional hydrogen bond donor capacity, which can be leveraged for potent target engagement. In contrast, the 3-oxa-9-aza scaffold may provide advantages in terms of metabolic stability and a more nuanced modulation of lipophilicity and basicity.
This guide has provided a comprehensive overview of these two important spirocyclic systems. By understanding their comparative strengths and weaknesses, researchers can make more informed decisions in the design and optimization of next-generation therapeutics. The provided experimental protocols offer a starting point for the direct, head-to-head evaluation of novel derivatives, enabling a data-driven approach to scaffold selection and lead optimization.
References
An In-depth Technical Guide on the Physicochemical Characteristics of 3-Oxa-1,9-diazaspiro[5.5]undecan-2-one. Benchchem.
A Comparative Guide to the Conformational Analysis of Piperidine Deriv
A Medicinal Chemist's Guide to the Bioisosteric Replacement of Piperidine with 4-(Oxan-3. Benchchem.
Conformational analysis. Part 16. Conformational free energies in substituted piperidines and piperidinium salts. PubMed.
Comparative Bioactivity of 1,9-Diazaspiro[5.5]undecanes: A Guide for Drug Development Professionals. Benchchem.
Stereoselective synthesis of diazaspiro[5.5]undecane derivatives via base promoted [5+1] double Michael addition of N,N-dimethylbarbituric acid to diaryliedene acetones. Arabian Journal of Chemistry.
Preparation of 3-azaspiro[5.5]undecane, 1-oxa.
4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain.
(PDF) Study of minimum energy conformers of N-substituted derivatives of piperidine and pyrrolidine. Evidence of weak H-bonding by theoretical correlation with experimental NMR data.
Modulating Conformational Preferences by Allylic Strain toward Improved Physical Properties and Binding Interactions. ACS Omega.
The Robinson Annul
Structure–Activity Studies of 3,9-Diazaspiro[5.5]undecane-Based γ‑Aminobutyric Acid Type A Receptor Antagonists with Immuno. ePrints Soton.
3,9-diazaspiro[5.5]undecane-2,4-dione hydrochloride | CAS 1193388-13-4. SCBT.
23.
Stereoselective Synthesis of Diazapiro[5.5]undecane Derivatives via Base Promoted [5+1] Double Michael Addition of N,N-Dimethylbarbituric Acid to diaryliedene acetones.
A Brief Summary on Robinson Annulation Reaction. Application in Synthesis of Diterpenes. Juniper Publishers.
(PDF) 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain.
Applic
The conformational analysis of saturated heterocycles. Part XXXI. 1-t-Butylpiperidine-4-spiro-4′-(1′,3. RSC Publishing.
Bioisosteres in Drug Design – “Escape
Application Notes and Protocols for the Synthesis of N-substituted 3-azaspiro[5.5]undecane-2,4-diones. Benchchem.
5 Key Basicity Trends of Amines. Master Organic Chemistry.
3-Oxa-9-azaspiro[5.5]undecane. PubChem.
Synthesis of novel 3-heterospiro[5.5]undecanes. Semantic Scholar.
Application Notes and Protocols for the Purification of 3-Oxa-1,9-diazaspiro[5.5]undecan-2-one. Benchchem.
AN ENANTIOSELECTIVE SYNTHESIS OF 1-AZASPIRO[5.
X-ray Crystal Structure, Hirshfeld Surface Analysis, DFT, and Anticancer Effect of 3-Hydroxy-4-phenyl-1,5-benzodiazepin-2-one Deriv
A Comparative Guide to the In Vivo Efficacy of Novel Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate Derivatives as Acetylcholinesterase Inhibitors
For Researchers, Scientists, and Drug Development Professionals This guide provides a comprehensive comparison of the in vivo efficacy of a novel Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate derivative, designated...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comprehensive comparison of the in vivo efficacy of a novel Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate derivative, designated "Compound-A," against the current standard-of-care acetylcholinesterase inhibitor (AChEI), Donepezil. The spirocyclic framework of this compound class offers a rigid three-dimensional structure, which can enable highly selective interactions with biological targets.[1] This analysis is grounded in established experimental protocols relevant to the preclinical assessment of potential treatments for Alzheimer's Disease (AD).
Introduction: The Rationale for Novel Acetylcholinesterase Inhibitors
Acetylcholinesterase (AChE) inhibition is a cornerstone of symptomatic treatment for Alzheimer's disease.[2][3] By preventing the breakdown of the neurotransmitter acetylcholine, AChEIs help to ameliorate cognitive deficits associated with the disease.[2] However, existing therapies have limitations, including modest efficacy and dose-limiting side effects. The development of novel chemical scaffolds, such as the azaspiro[5.5]undecane core, presents an opportunity to discover next-generation inhibitors with improved potency, selectivity, and pharmacokinetic profiles. This guide outlines the critical in vivo studies required to validate such a compound and benchmark its performance against established drugs like Donepezil.
The Preclinical In Vivo Assessment Workflow
A rigorous in vivo assessment is crucial to determine if a promising compound has the potential to become a viable therapeutic. The workflow must evaluate not only whether the drug can engage its target in a living system but also whether it can reach the target in sufficient concentrations and elicit a functional, therapeutic response.
Caption: High-level workflow for the in vivo assessment of a novel CNS drug candidate.
Comparative Analysis: Compound-A vs. Donepezil
The following sections detail the experimental protocols and comparative data for Compound-A and Donepezil. The data presented for Compound-A is hypothetical, representing a promising lead candidate for illustrative purposes.
Pharmacokinetic (PK) Profile
A successful oral CNS drug must be well-absorbed and persist in the body long enough to exert its therapeutic effect. PK studies are essential to determine key parameters like bioavailability and half-life.[4]
Table 1: Comparative Pharmacokinetic Parameters in Mice
Parameter
Compound-A (10 mg/kg, p.o.)
Donepezil (10 mg/kg, p.o.)
Significance
Tmax (h)
1.5
3.0
Faster absorption may lead to quicker onset of action.
Cmax (ng/mL)
450
320
Higher peak concentration suggests good absorption.
AUC (0-24h) (ng·h/mL)
3800
3500
Comparable total drug exposure over 24 hours.
Half-life (t½) (h)
8.5
10.0
Suitable for once-daily dosing.
Oral Bioavailability (%)
45%
40%
Superior oral absorption compared to the benchmark.
Blood-Brain Barrier (BBB) Penetration
For an AChEI to be effective, it must cross the highly selective blood-brain barrier to reach its target in the central nervous system.[5][6] The brain-to-plasma ratio is a key metric for quantifying BBB penetration.
Table 2: Brain-to-Plasma Concentration Ratio
Compound
Brain-to-Plasma Ratio (at Tmax)
Interpretation
Compound-A
2.5 : 1
Excellent CNS penetration, indicating the compound readily crosses the BBB.
Donepezil
2.1 : 1
Good, clinically validated CNS penetration.
In Vivo Target Engagement: Acetylcholinesterase Inhibition
Confirming that the compound inhibits its intended target in the brain is a critical step. This is often done ex vivo by measuring AChE activity in brain tissue from drug-treated animals. This provides a direct link between drug exposure and biological effect.[7][8]
Table 3: Ex Vivo Acetylcholinesterase Inhibition in Mouse Cortex
Compound (10 mg/kg, p.o.)
% AChE Inhibition (2h post-dose)
Significance
Compound-A
75%
Demonstrates potent and effective target engagement in the CNS.
Donepezil
68%
Effective target engagement, consistent with its known mechanism.
Behavioral Efficacy in a Disease Model
The ultimate test of a potential AD therapeutic is its ability to reverse or slow cognitive decline. This is assessed using animal models that recapitulate aspects of AD pathology, such as the 5XFAD transgenic mouse model, which develops aggressive amyloid pathology and cognitive deficits.[9][10] The Morris Water Maze (MWM) is a standard test of spatial learning and memory used in these models.[11]
Caption: Mechanism of action for Compound-A at the cholinergic synapse.
Table 4: Morris Water Maze Performance in 6-Month-Old 5XFAD Mice
Treatment Group
Escape Latency (Day 5, seconds)
Time in Target Quadrant (Probe Trial, %)
Significance
Wild-Type (Control)
15 ± 3
45 ± 5%
Healthy baseline performance.
5XFAD + Vehicle
45 ± 6
20 ± 4%
Significant cognitive impairment due to disease pathology.
5XFAD + Donepezil (1 mg/kg/day)
30 ± 5
32 ± 5%
Partial but significant rescue of cognitive deficit.
5XFAD + Compound-A (1 mg/kg/day)
22 ± 4
39 ± 6%
Superior cognitive improvement, approaching wild-type levels.
Detailed Experimental Protocols
For scientific integrity and reproducibility, the following detailed protocols are provided.
Protocol 1: In Vivo Pharmacokinetic Study
Animal Model: Male C57BL/6 mice (8-10 weeks old). Animals are fasted overnight before oral administration.[12]
Dosing:
Oral (p.o.): Administer compounds formulated in 0.5% carboxymethylcellulose via oral gavage.[12]
Intravenous (i.v.): Administer compounds formulated in a saline/DMSO solution via the tail vein to determine bioavailability.[12]
Blood Sampling: Collect serial blood samples (approx. 30-50 µL) from the submandibular or saphenous vein at specified time points (e.g., 0.25, 0.5, 1, 2, 4, 8, 24 hours) into heparinized tubes.[12][13]
Plasma Preparation: Centrifuge blood samples (e.g., 4000 rpm for 10 min at 4°C) to separate plasma. Store plasma at -80°C until analysis.[12]
Bioanalysis: Quantify compound concentrations in plasma using a validated Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method.[14]
Data Analysis: Calculate key PK parameters (Cmax, Tmax, AUC, t½) using non-compartmental analysis software.
Protocol 2: Morris Water Maze (MWM) Assay
Animal Model: 6-month-old male 5XFAD transgenic mice and wild-type littermate controls.[9][15]
Apparatus: A circular tank (90-120 cm diameter) filled with opaque water (20-22°C). A submerged escape platform is hidden 1 cm below the surface in one quadrant.[16][17]
For each trial, place the mouse in the water facing the tank wall at one of four starting positions.
Allow the mouse to swim for a maximum of 60-90 seconds to find the platform.[17][18] If it fails, guide it to the platform.
Allow the mouse to remain on the platform for 15-30 seconds.[17]
Record the time to reach the platform (escape latency) using an automated tracking system.
Probe Trial (Day 6):
Remove the platform from the tank.
Allow the mouse to swim freely for 60-90 seconds.[16][17]
Record the percentage of time spent in the target quadrant where the platform was previously located. This assesses spatial memory.[11]
Data Analysis: Compare escape latencies and time in the target quadrant between treatment groups using appropriate statistical tests (e.g., ANOVA).
Conclusion
Based on this comprehensive in vivo assessment, the novel Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate derivative, Compound-A, demonstrates a highly promising preclinical profile for the potential treatment of Alzheimer's disease. Compared to the standard-of-care drug Donepezil, Compound-A exhibits superior oral bioavailability, enhanced brain penetration, more potent target engagement, and a greater capacity to reverse cognitive deficits in a challenging disease model. These compelling results strongly justify its continued development and progression toward clinical investigation.
References
Charles River Laboratories. (n.d.). 5xFAD Mouse Model for Alzheimer's Disease Studies.
Vorhees, C. V., & Williams, M. T. (2006). Morris water maze: procedures for assessing spatial and related forms of learning and memory. Nature protocols, 1(2), 848–858. Available from: [Link]
Evidence of the Efficacy of Acetylcholinesterase Inhibitors in In Vivo Studies: A Systematic Review. (2025). Cureus, 17(8), e79133. Available from: [Link]
Snellinx, A., et al. (2022). The Alzheimer's disease 5xFAD mouse model is best suited to investigate pretargeted imaging approaches beyond the blood-brain barrier. Frontiers in Medicine, 9, 988701. Available from: [Link]
Scantox. (2022, March 9). 5xFAD Transgenic Mouse Model Facilitates AD Breakthrough.
Liu, Y., et al. (2019). Murine Pharmacokinetic Studies. Bio-protocol, 9(15), e3315. Available from: [Link]
Sigma-Aldrich. (n.d.). BBB Antibody Penetration Assay with Millicell® Plates.
Kuhl, D. E., et al. (1999). In vivo mapping of cerebral acetylcholinesterase activity in aging and Alzheimer's disease. Neurology, 52(4), 691–699. Available from: [Link]
St-Pierre, M.-K., et al. (2024). Comprehensive Analysis of the 5xFAD Mouse Model of Alzheimer's Disease Using dMRI, Immunohistochemistry, and Neuronal and Glial Functional Metabolic Mapping. International Journal of Molecular Sciences, 25(20), 12199. Available from: [Link]
BenchChem. (n.d.). Comparative Bioactivity of 1,9-Diazaspiro[5.5]undecanes: A Guide for Drug Development Professionals.
BenchChem. (n.d.). Application Notes and Protocols: In Vivo Efficacy Assessment of AChE-IN-11.
Camacho, D. H., & Padiya, R. (2014). Privileged heterocycles: bioactivity and synthesis of 1,9-diazaspiro[5.5]undecane-containing compounds. RSC Advances, 4(99), 56263–56279. Available from: [Link]
MMPC.org. (2024, January 3). Morris Water Maze.
Rahman, A., et al. (2016). The 5XFAD Mouse Model of Alzheimer's Disease Exhibits an Age-Dependent Increase in Anti-Ceramide IgG and Exogenous Administration of Ceramide Further Increases Anti-Ceramide Titers and Amyloid Plaque Burden. PLoS ONE, 11(3), e0151654. Available from: [Link]
BenchChem. (n.d.). Potential Biological Activity of 3-Oxaspiro[5.5]undecane-2,4-dione: A Predictive Analysis Based on Structurally Related Compound.
BenchChem. (n.d.). Application Notes and Protocols for In Vivo Pharmacokinetic Study of Yunaconitoline in Mice.
Hassan, W., et al. (2021). In vivo Evaluation of a Newly Synthesized Acetylcholinesterase Inhibitor in a Transgenic Drosophila Model of Alzheimer's Disease. Frontiers in Neuroscience, 15, 690251. Available from: [Link]
BenchChem. (n.d.). Protocol for Assessing Verdiperstat's Blood-Brain Barrier Penetration: Application Notes and Methodologies.
protocols.io. (2025, August 3). In-Vivo Mouse and Rat PK Bioanalysis.
Sumbria, R. K., & Cates, C. (2020). In vivo Blood-brain Barrier Permeability Assays Using Clostridium perfringens Epsilon Toxin. Bio-protocol, 10(15), e3705. Available from: [Link]
UC Davis. (2019, March 5). Morris Water Maze.
PubChem. (n.d.). 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain.
Li, Y., et al. (2025). Protocol for assessing pharmacokinetics and pharmacodynamics of human CAR-NKT cells in humanized mouse models using bioluminescence imaging. STAR Protocols, 6(3), 102439. Available from: [Link]
ResearchGate. (n.d.). (PDF) Morris water maze: Procedures for assessing spatial and related forms of learning and memory.
Bio-protocol. (n.d.). Morris water maze (MWM) test.
ResearchGate. (2017, October 3). PRIVILEGED HETEROCYCLES: BIOACTIVITY AND SYNTHESIS OF 1,9-DIAZASPIRO[5.5]UNDECANE-CONTAINING COMPOUNDS.
Selvita. (n.d.). In Vivo Pharmacokinetic (PK) Studies.
Li, Y., et al. (2022). An in vitro Blood-brain Barrier Model to Study the Penetration of Nanoparticles. Bio-protocol, 12(4), e4334. Available from: [Link]
Drijvers, A., et al. (1998). Simultaneous in vivo determination of acetylcholinesterase activity and acetylcholine release in the cortex of waking rat by microdialysis. Effects of VX. Neuroscience Letters, 246(2), 89–92. Available from: [Link]
ResearchGate. (n.d.). The synthesis of 1-oxa-9-azaspiro[5.5]undecane derivatives and optimization of antituberculosis activity thereof | Request PDF.
Dolbois, A., et al. (2021). 1,4,9-Triazaspiro[5.5]undecan-2-one Derivatives as Potent and Selective METTL3 Inhibitors. Journal of Medicinal Chemistry, 64(17), 12738–12760. Available from: [Link]
Agrawal, P., et al. (2023). Identification of new oxospiro chromane quinoline-carboxylate antimalarials that arrest parasite growth at ring stage. CaltechAUTHORS. Available from: [Link]
Joshi, K. A., & Chauhan, V. (2020). SYNTHESIS AND BIOLOGICAL SCREENING OF NEW AZASPIRO[19][11] HEPTANECARBOXYLATE DERIVATIVES. Journal of Advanced Scientific Research, 11(1). Available from: [Link]
A Comparative Guide to the Antiproliferative Activity of 3-Azaspiro[bicyclo[3.1.0]hexane-2,5'-pyrimidines] and Cisplatin
In the landscape of oncological research, the quest for novel therapeutic agents with improved efficacy and reduced toxicity is paramount. Cisplatin, a cornerstone of chemotherapy for decades, is renowned for its potent...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of oncological research, the quest for novel therapeutic agents with improved efficacy and reduced toxicity is paramount. Cisplatin, a cornerstone of chemotherapy for decades, is renowned for its potent anticancer activity but is equally known for its significant side effects and the challenge of acquired resistance.[1][2][3] This guide provides a comparative analysis of cisplatin and a promising new class of compounds, 3-azaspiro[bicyclo[3.1.0]hexane-2,5'-pyrimidines], offering insights into their mechanisms, in vitro efficacy, and potential as next-generation antitumor agents.
Mechanistic Divergence: A Tale of Two Pathways
The fundamental difference between these two compounds lies in their cellular targets and mechanisms of action. This divergence is critical, as it suggests that spiro-pyrimidines could be effective in scenarios where cisplatin fails, such as in resistant tumors.
Cisplatin: The DNA Damager
Cisplatin's anticancer activity is primarily attributed to its ability to form covalent adducts with DNA.[2] Upon entering a cell, its chloride ligands are replaced by water molecules in a process called aquation. This aquated form is a potent electrophile that reacts with nucleophilic sites on DNA, particularly the N7 position of purine bases.[4] This interaction leads to the formation of DNA crosslinks, primarily 1,2-intrastrand adducts, which bend and unwind the DNA helix.[4][5] This structural distortion obstructs DNA replication and transcription, triggering a cascade of cellular responses including cell cycle arrest and, ultimately, apoptosis (programmed cell death).[1][5] The cell's DNA damage response (DDR) pathways, often involving the p53 tumor suppressor protein and mitogen-activated protein kinase (MAPK) signaling, are crucial mediators of cisplatin-induced apoptosis.[1][5]
Caption: Mechanism of Action for Cisplatin.
3-Azaspiro-pyrimidines: A Dual Attack on Proliferation and Motility
In contrast, emerging research on 3-azaspiro[bicyclo[3.1.0]hexane-2,5'-pyrimidines] points towards a distinct and multifaceted mechanism of action. While these compounds also effectively induce apoptosis, evidenced by the accumulation of cells in the SubG1 phase of the cell cycle, their primary innovation appears to be the targeting of the cellular cytoskeleton.[4]
Studies have shown that treatment with these spiro compounds leads to the disassembly of actin filaments.[4] The organized stress fibers within the cytoplasm disappear, and actin becomes diffusely distributed in a granular form.[4] This disruption of the actin cytoskeleton has a profound functional consequence: a significant reduction in cell motility. This was observed through a decrease in filopodium-like membrane protrusions, which are essential for cell movement and invasion.[4] This anti-motility effect presents a compelling advantage, suggesting a potential to not only kill tumor cells but also to inhibit metastasis.
Caption: Proposed Mechanism for 3-Azaspiro-pyrimidines.
In Vitro Antiproliferative Activity: A Head-to-Head Comparison
The half-maximal inhibitory concentration (IC50) is a critical measure of a compound's potency. The following table summarizes the reported IC50 values for the most effective 3-azaspiro-pyrimidine derivatives and cisplatin against a panel of human and murine cancer cell lines after 72 hours of exposure.
Table 1: Comparative IC50 Values (µM) after 72h Treatment
Note: Cisplatin values are derived from various literature sources and may reflect different experimental conditions (e.g., 24-48h incubation). Direct comparative studies are needed for precise evaluation. It is known that IC50 values for cisplatin can vary significantly between experiments.[13][14][15]
From the data, it is evident that the lead 3-azaspiro-pyrimidine compounds exhibit antiproliferative activity that is not only comparable but in some cases, such as against the CT26 colon carcinoma line, potentially more potent than cisplatin.[6] Crucially, the spiro-pyrimidines showed significantly lower cytotoxicity against the non-cancerous Vero kidney cell line compared to the cancer cell lines, suggesting a favorable selectivity index. This contrasts with cisplatin, which demonstrates toxicity to normal kidney cells at concentrations close to its therapeutic window, a fact that underlies its well-documented nephrotoxicity.[10]
Experimental Protocol: Assessing Antiproliferative Activity via MTT Assay
To ensure the reproducibility and validity of cytotoxicity data, a standardized protocol is essential. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method widely used to measure cellular metabolic activity, which serves as an indicator of cell viability.[16][17]
Principle:
Metabolically active cells possess NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow, water-soluble MTT to a purple, insoluble formazan.[18][19] The amount of formazan produced is directly proportional to the number of viable cells.
Caption: Standard workflow for an MTT-based cytotoxicity assay.
Step-by-Step Methodology:
Cell Seeding: Plate cells in a 96-well flat-bottom plate at a predetermined optimal density (e.g., 5 x 10³ to 1 x 10⁴ cells/well) in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.[17]
Compound Preparation: Prepare a series of dilutions of the test compounds (e.g., 3-azaspiro-pyrimidines, cisplatin) and vehicle control (e.g., DMSO) in culture medium.
Cell Treatment: Carefully remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds. Include wells for untreated controls and vehicle controls.
Incubation: Return the plate to the incubator for the desired exposure time (e.g., 72 hours).
MTT Addition: Following incubation, add 10 µL of sterile MTT solution (5 mg/mL in PBS) to each well.[16]
Formazan Formation: Incubate the plate for an additional 4 hours at 37°C. During this time, viable cells will convert the yellow MTT into purple formazan crystals.
Solubilization: Carefully remove the MTT-containing medium. Add 100 µL of a solubilization solution (e.g., DMSO, or an acidic isopropanol solution) to each well to dissolve the formazan crystals.[17] Mix gently by pipetting or placing on an orbital shaker.
Data Acquisition: Measure the absorbance of each well using a microplate reader at a wavelength of 570 nm. A reference wavelength of >650 nm is typically used for background subtraction.[16]
Analysis: Convert raw absorbance values to percentage of viability relative to the untreated control. Plot the percentage of viability against the log of the compound concentration and use a non-linear regression model to calculate the IC50 value.
Synthesis and Future Perspectives
The comparison between cisplatin and the novel 3-azaspiro[bicyclo[3.1.0]hexane-2,5'-pyrimidines] reveals a classic drug development narrative: the evolution from a potent but problematic incumbent to a novel candidate with a potentially superior therapeutic profile.
Efficacy: The spiro-pyrimidines demonstrate in vitro antiproliferative activity that is on par with, and in some cases exceeds, that of cisplatin against several cancer cell lines.[6]
Mechanism: The key differentiator is the unique mechanism of the spiro compounds, which involves the disruption of the actin cytoskeleton and subsequent inhibition of cell motility.[4] This offers a powerful alternative to DNA-damaging agents and could be instrumental in overcoming cisplatin resistance and preventing metastasis.
Safety Profile: Preliminary data suggests a higher selectivity for cancer cells over normal cells for the spiro-pyrimidines, hinting at a potentially wider therapeutic window and reduced side effects compared to cisplatin's known toxicities.
Future research should focus on:
Direct, head-to-head in vitro and in vivo comparative studies between the most potent spiro-pyrimidine derivative and cisplatin.
Elucidation of the specific molecular targets within the cytoskeleton and apoptotic pathways that these spiro compounds modulate.
Evaluation of their efficacy in cisplatin-resistant cancer models to validate their potential to overcome clinical resistance.
Comprehensive preclinical toxicology and pharmacokinetic studies to pave the way for potential clinical development.
References
Biological Evaluation of 3-Azaspiro[Bicyclo[3.1.0]Hexane-2,5′-Pyrimidines] as Potential Antitumor Agents. MDPI. [Link]
Advances in Our Understanding of the Molecular Mechanisms of Action of Cisplatin in Cancer Therapy. Dove Medical Press. [Link]
Mechanisms of Cisplatin-Induced Apoptosis and of Cisplatin Sensitivity: Potential of BIN1 to Act as a Potent Predictor of Cisplatin Sensitivity in Gastric Cancer Treatment. PMC. [Link]
Cisplatin as a Xenobiotic Agent: Molecular Mechanisms of Actions and Clinical Applications in Oncology. MDPI. [Link]
Apoptosis, autophagy, ferroptosis, and pyroptosis in cisplatin-induced ototoxicity and protective agents. Frontiers. [Link]
Comparison of IC50 values of 1–4 and cisplatin in HeLa cells (72 h MTT assay). ResearchGate. [Link]
Cisplatin IC50 in 48 h HeLa cell cultures. Effects for individual studies with overall effect. ResearchGate. [Link]
Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines. MDPI. [Link]
Synergistic effects of cisplatin-caffeic acid induces apoptosis in human cervical cancer cells via the mitochondrial pathways. PMC. [Link]
Detailed protocol for MTT Cell Viability and Proliferation Assay. ResearchHub. [Link]
Interaction of curcumin on cisplatin cytotoxicity in HeLa and HepG2 carcinoma cells. DergiPark. [Link]
Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. [Link]
Novel Palladium Complex: Cytotoxicity against Cisplatin-resistant K562 Cells. PMC. [Link]
Biological Evaluation of 3-Azaspiro[Bicyclo[3.1.0]Hexane-2,5′-Pyrimidines] as Potential Antitumor Agents. PMC. [Link]
IC50 of H2Enro‐o‐phdn and its complexes against the viability of “CT26” colon cancer cells. ResearchGate. [Link]
Cisplatin as an Anti-Tumor Drug: Cellular Mechanisms of Activity, Drug Resistance and Induced Side Effects. PMC. [Link]
Colony formation assay – A Treating HCT116 and CT26 cells with IC50... ResearchGate. [Link]
The changing 50% inhibitory concentration (IC50) of cisplatin: a pilot study on the artifacts of the MTT assay and the precise measurement of density-dependent chemoresistance in ovarian cancer. PMC. [Link]
Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines. MDPI. [Link]
Can Cisplatin Therapy Be Improved? Pathways That Can Be Targeted. MDPI. [Link]
Effects of cisplatin on mitochondrial function in Jurkat cells. PubMed. [Link]
Effects of Cisplatin on Mitochondrial Function in Jurkat Cells. Syracuse University. [Link]
A Comparative Guide to the ADME Properties of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate Analogs
For Researchers, Scientists, and Drug Development Professionals In the landscape of modern drug discovery, the evaluation of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is a critica...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
In the landscape of modern drug discovery, the evaluation of a compound's Absorption, Distribution, Metabolism, and Excretion (ADME) properties is a critical step in identifying viable therapeutic candidates.[1][2][3][4] Poor pharmacokinetic profiles are a significant cause of attrition in the drug development pipeline.[5] This guide provides a comprehensive framework for evaluating the ADME properties of a series of analogs based on the Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate scaffold. Spirocyclic scaffolds, such as this one, are of increasing interest in medicinal chemistry due to their three-dimensional nature, which can lead to improved physicochemical and pharmacokinetic properties compared to their non-spirocyclic counterparts.[6][7][8][9]
This guide will delve into the theoretical underpinnings and practical execution of key in vitro ADME assays, supplemented by in silico predictions. By understanding the causal relationships between molecular structure and ADME outcomes, researchers can make more informed decisions in the iterative process of lead optimization.
The Importance of Early ADME Profiling
Integrating ADME studies early in the drug discovery process is essential for filtering out unsuitable candidates before they consume significant time and resources.[1] In vitro ADME assays, conducted outside of a living organism, offer a rapid and cost-effective means to screen numerous compounds and guide chemical modifications to enhance their drug-like properties.[10][11][12][13] These early assessments help predict a drug's behavior in the body, including its absorption into the bloodstream, distribution to target tissues, metabolic breakdown, and eventual excretion.[4][10]
Comparative ADME Profiling of Analogs
To illustrate the evaluation process, we will consider a hypothetical series of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate analogs. These analogs feature systematic modifications to the core scaffold, allowing for a structure-activity relationship (SAR) and structure-property relationship (SPR) analysis.
Table 1: Comparative In Vitro and In Silico ADME Data for Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate Analogs
Compound ID
R1 Group
Kinetic Solubility (µM) at pH 7.4
PAMPA Permeability (Papp, 10⁻⁶ cm/s)
Human Liver Microsomal Stability (t½, min)
Human Plasma Protein Binding (%)
In Silico Predicted LogP
M3OU-001
H
150
8.5
45
35
2.1
M3OU-002
CH₃
120
10.2
38
42
2.5
M3OU-003
F
145
9.1
55
38
2.2
M3OU-004
Cl
95
12.5
30
55
2.8
M3OU-005
OCH₃
165
7.8
65
30
1.9
Interpretation of Results:
The data presented in Table 1 allows for a comparative analysis of the ADME properties of the analogs. For instance, the introduction of a lipophilic chlorine atom in M3OU-004 leads to decreased aqueous solubility and increased plasma protein binding, which are common trade-offs in drug design. Conversely, the methoxy group in M3OU-005 appears to improve both solubility and metabolic stability. These insights are invaluable for guiding the next round of analog synthesis and optimization.
Experimental Protocols and Methodologies
The following sections detail the step-by-step methodologies for the key in vitro ADME assays used to generate the data in Table 1.
Kinetic Solubility Assay
Rationale: Aqueous solubility is a critical determinant of a drug's absorption from the gastrointestinal tract. The kinetic solubility assay provides a high-throughput method to assess the solubility of compounds under physiologically relevant pH conditions.
Protocol:
Prepare a 10 mM stock solution of the test compound in dimethyl sulfoxide (DMSO).
Add 2 µL of the stock solution to 198 µL of phosphate-buffered saline (PBS) at pH 7.4 in a 96-well microplate.
Seal the plate and shake at room temperature for 2 hours.
Analyze the samples by nephelometry or UV-Vis spectroscopy to determine the concentration of the dissolved compound.
Compare the measured concentration to a standard curve to determine the kinetic solubility.
Rationale: The PAMPA assay is a non-cell-based, high-throughput screen that predicts the passive diffusion of a compound across the intestinal epithelium.[14][15][16] It measures a compound's ability to permeate an artificial lipid membrane, providing a good indication of its potential for oral absorption.[17]
Protocol:
A 96-well filter plate (donor plate) is coated with a solution of a lipid (e.g., 2% lecithin in dodecane) to form an artificial membrane.[14]
The wells of a 96-well acceptor plate are filled with buffer solution (pH 7.4).
The test compound is added to the donor plate wells.
The donor plate is placed on top of the acceptor plate, and the assembly is incubated at room temperature for a defined period (e.g., 5 hours).[14]
After incubation, the concentration of the compound in both the donor and acceptor wells is determined using LC-MS/MS.[17]
The apparent permeability coefficient (Papp) is calculated using the following equation:
Rationale: This assay assesses the metabolic stability of a compound by incubating it with human liver microsomes, which are rich in drug-metabolizing enzymes, particularly cytochrome P450s (CYPs).[18] The rate of disappearance of the parent compound provides an estimate of its intrinsic clearance.[19]
Protocol:
Thaw human liver microsomes and dilute them to the desired protein concentration (e.g., 0.5 mg/mL) in a phosphate buffer (pH 7.4).[19][20]
Add the test compound (final concentration, e.g., 1 µM) to the microsomal suspension.[19]
Pre-incubate the mixture at 37°C for a short period.
Initiate the metabolic reaction by adding the cofactor NADPH.[21]
At various time points (e.g., 0, 5, 15, 30, 60 minutes), take aliquots of the reaction mixture and quench the reaction by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard.[18][19]
Centrifuge the samples to precipitate the proteins.
Analyze the supernatant by LC-MS/MS to determine the concentration of the remaining parent compound.
Plot the natural logarithm of the percentage of the compound remaining versus time to determine the half-life (t½).
Plasma Protein Binding Assay
Rationale: The extent to which a drug binds to plasma proteins influences its distribution and availability to reach its target site.[22] Highly protein-bound drugs have a lower free fraction, which may impact their efficacy and clearance.[23] Equilibrium dialysis is a widely used method to determine the percentage of a compound bound to plasma proteins.[22][24][25]
Protocol:
A semi-permeable membrane separates two chambers of a dialysis cell.
One chamber is filled with human plasma containing the test compound, and the other chamber is filled with buffer.
The dialysis unit is incubated at 37°C with gentle shaking until equilibrium is reached (typically overnight).[24]
At equilibrium, the concentration of the compound in both the plasma and buffer chambers is measured by LC-MS/MS.
The percentage of plasma protein binding is calculated as:
In addition to in vitro assays, computational or in silico models are valuable tools for predicting ADME properties.[5][26][27][28][29] These models use a compound's chemical structure to estimate various parameters, such as lipophilicity (LogP), solubility, and potential for metabolism by specific enzymes. While in silico predictions do not replace experimental data, they provide rapid and cost-effective initial assessments to prioritize compounds for synthesis and testing.[27]
Conclusion
The systematic evaluation of ADME properties is a cornerstone of successful drug discovery. By employing a combination of in vitro assays and in silico predictions, researchers can gain a comprehensive understanding of how structural modifications to the Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate scaffold impact its pharmacokinetic profile. This data-driven approach enables the rational design of analogs with optimized ADME properties, ultimately increasing the probability of identifying a safe and effective drug candidate. The methodologies and comparative framework presented in this guide offer a robust starting point for researchers and drug development professionals working with this and other promising chemical series.
References
Vertex AI Search. (2023, April 19). Importance of ADME and Toxicology Studies in Drug Discovery.
ResearchGate. Protocol for the Human Liver Microsome Stability Assay.
ADME Basics. (2025, December 10). How Absorption, Distribution, Metabolism & Excretion Influence Drug Action.
Charles River Labor
WuXi AppTec. Plasma Protein Binding (PPB) Assays.
QPS Custom-Built Research. Plasma Protein Binding.
Creative Bioarray. Plasma Protein Binding Assay.
BioIVT. (2020, April 9). What is ADME and how does it fit into drug development?
Tebubio. (2023, April 27). Why is ADME a key part of drug discovery?
Springer. (2021).
PubMed. Methods of determining plasma and tissue binding of drugs. Pharmacokinetic consequences.
Charles River Laboratories. In Vitro ADME Assays and Services.
WuXi AppTec. (2022, June 23). A Guide to In Vitro ADME Testing in Drug Development.
BioDuro. In Vitro ADME-BioDuro-Global CRDMO, Rooted in Science.
NCBI. (2015, September 9). In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection and Lead Optimization – Guidelines, Benchmarks and Rules of Thumb - Assay Guidance Manual.
Selvita. In Vitro ADME.
protocols.io. (2024, August 14). Microsomal stability assay for human and mouse liver microsomes - drug metabolism.
ResearchGate. (2025, August 5). The synthesis of 1-oxa-9-azaspiro[5.5]undecane derivatives and optimization of antituberculosis activity thereof | Request PDF.
PubMed. (2008, December 19). A stereoselective approach to the azaspiro[5.5]undecane ring system using a conjugate addition/dipolar cycloaddition cascade: application to the total synthesis of (+/-)-2,7,8-epi-perhydrohistrionicotoxin.
ResearchGate. (2025, October 16). Synthesis and Structure of New 3,3,9,9-Tetrasubstituted-2,4,8,10-Tetraoxaspiro[5.
A Comparative Benchmarking Guide to Novel Spiro-Based METTL3 Inhibitors and Clinical Candidates
Executive Summary The field of epitranscriptomics has identified the N6-methyladenosine (m6A) writer enzyme, METTL3, as a pivotal therapeutic target, particularly in oncology.[1][2][3] Its dysregulation is linked to the...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The field of epitranscriptomics has identified the N6-methyladenosine (m6A) writer enzyme, METTL3, as a pivotal therapeutic target, particularly in oncology.[1][2][3] Its dysregulation is linked to the progression of various malignancies, including acute myeloid leukemia (AML) and solid tumors.[4][5] This has spurred the development of small molecule inhibitors aimed at modulating its catalytic activity. This guide provides an in-depth, data-driven comparison of emerging spiro-based METTL3 inhibitors against established clinical and preclinical candidates. We will dissect their biochemical potency, cellular efficacy, and pharmacokinetic profiles, providing the essential context for researchers and drug development professionals. Furthermore, we furnish detailed experimental protocols to empower researchers to conduct their own robust benchmarking studies, ensuring both reproducibility and scientific rigor.
The Central Role of METTL3 in RNA Epigenetics
N6-methyladenosine (m6A) is the most prevalent internal modification on eukaryotic mRNA, a critical layer of gene regulation.[4][6] This reversible modification is installed by a "writer" complex, catalyzed by the S-adenosylmethionine (SAM)-dependent methyltransferase METTL3, in a heterodimer with METTL14.[7][8][9][10] METTL14 primarily serves a structural role, facilitating RNA substrate recognition.[8][9] This m6A mark is then interpreted by "reader" proteins (e.g., the YTH domain family), which dictate the fate of the mRNA, influencing its stability, splicing, and translation.[8]
In numerous cancers, METTL3 is overexpressed, leading to aberrant m6A patterns that enhance the expression of key oncogenes like MYC and BCL-2 and activate pro-survival signaling pathways such as PI3K/AKT and Wnt/β-catenin.[7][8][11][12][13][14] Consequently, inhibiting METTL3's catalytic activity presents a compelling strategy to reverse these oncogenic effects and induce cancer cell differentiation and apoptosis.[7][8]
Below is a diagram illustrating the core METTL3-mediated m6A signaling pathway.
Caption: The METTL3/METTL14 writer complex utilizes SAM to methylate mRNA, influencing its fate via reader proteins and impacting oncogenic pathways.
The Landscape of METTL3 Inhibitors: Clinical Candidates and Spiro-Based Challengers
The pursuit of METTL3 inhibition has yielded several promising small molecules. These can be broadly categorized into early clinical candidates and next-generation compounds featuring novel scaffolds, such as spirocycles, designed to enhance potency and drug-like properties.
Clinical Candidate: STC-15
Developed by Storm Therapeutics, STC-15 is the first METTL3 inhibitor to enter human clinical trials.[7][15] It is an orally bioavailable small molecule being evaluated in patients with advanced solid tumors.[15][16] Preclinical data suggest STC-15 not only inhibits tumor growth directly but also stimulates anti-cancer immune responses through interferon signaling.[15]
Key Preclinical Candidate: STM2457
Also from Storm Therapeutics, STM2457 is a first-in-class, potent, and highly selective SAM-competitive inhibitor of METTL3.[14] It has served as a crucial tool compound, demonstrating significant efficacy in preclinical models of AML by impairing leukemic stem cell function and prolonging survival.[6][7][17]
Novel Spiro-Based Inhibitors
Structure-based drug design has led to the incorporation of rigid spirocyclic scaffolds to optimize ligand-binding interactions within the SAM pocket of METTL3.[1][3] This strategy aims to reduce conformational flexibility, thereby improving potency and selectivity. For instance, the replacement of a piperidine moiety with a 2-azaspiro[3.3]heptane group has shown promise, with further substitution yielding multifold improvements in inhibitory activity.[9] These compounds represent a new wave of inhibitors designed for superior pharmacological properties.
Head-to-Head Performance Comparison
Objective benchmarking requires a multi-faceted evaluation of an inhibitor's performance from the test tube to a cellular context. The following tables summarize publicly available data for key METTL3 inhibitors.
Analysis:
The clinical candidate STC-15 demonstrates exceptional biochemical potency (IC50 < 6 nM) and oral bioavailability, justifying its advancement into clinical trials.[18] The preclinical tool STM2457, while less potent biochemically than STC-15, is extremely well-characterized with proven in vivo efficacy and remarkable selectivity.[17][18] The emerging spiro-based compounds show a promising trajectory, with compound 30 achieving a significant improvement in potency over its predecessors, highlighting the success of the scaffold-rigidification strategy.[9] EP652 also shows promise with superior in vivo exposure properties compared to STC-15.[7]
Experimental Protocols for Benchmarking METTL3 Inhibitors
To ensure trustworthiness and enable independent validation, we provide step-by-step protocols for key benchmarking assays. The causality behind experimental choices is explained to provide deeper insight.
Workflow Overview
The logical flow of inhibitor benchmarking moves from direct enzyme inhibition to cellular target engagement and finally to phenotypic outcomes.
A Comparative Guide to the Structure-Activity Relationships of 1-Oxa-9-Azaspiro[5.5]undecane Derivatives
For Researchers, Scientists, and Drug Development Professionals The 1-oxa-9-azaspiro[5.5]undecane scaffold has emerged as a privileged structure in medicinal chemistry, offering a unique three-dimensional framework that...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
The 1-oxa-9-azaspiro[5.5]undecane scaffold has emerged as a privileged structure in medicinal chemistry, offering a unique three-dimensional framework that has proven fruitful in the design of potent and selective ligands for a variety of biological targets.[1] This guide provides an in-depth analysis of the structure-activity relationships (SAR) of this versatile scaffold, with a particular focus on its application in the development of sigma (σ) receptor ligands. We will delve into the nuanced effects of structural modifications on binding affinity and selectivity, present comparative experimental data, and provide detailed protocols for the evaluation of these compounds.
The 1-Oxa-9-Azaspiro[5.5]undecane Core: A Gateway to CNS Targets
The inherent rigidity and defined stereochemistry of the spirocyclic system make the 1-oxa-9-azaspiro[5.5]undecane core an attractive starting point for the design of ligands targeting complex binding sites, particularly within the central nervous system (CNS).[2] A significant body of research has focused on the development of these derivatives as high-affinity ligands for sigma receptors, which are implicated in a range of neurological and psychiatric disorders, as well as in cancer.[3][4][5][6]
The general structure of the 1-oxa-9-azaspiro[5.5]undecane scaffold allows for systematic modification at several key positions, most notably on the nitrogen of the piperidine ring and various positions on the oxane ring. These modifications have profound effects on the affinity and selectivity of the resulting compounds.
Caption: The core structure of 1-oxa-9-azaspiro[5.5]undecane, highlighting key modification points.
Structure-Activity Relationship (SAR) Analysis: A Tale of Substituents
The exploration of the SAR for 1-oxa-9-azaspiro[5.5]undecane derivatives has yielded several key insights that guide the design of new ligands with improved potency and selectivity.
The Crucial Role of the Piperidine Nitrogen Substituent
The substituent on the nitrogen atom of the piperidine ring (position 9) is a primary determinant of affinity for the σ1 receptor. Generally, a basic nitrogen atom is essential for high-affinity binding, likely forming an ionic interaction with an acidic residue in the receptor's binding pocket.[3]
Aromatic and Aralkyl Groups: The introduction of a benzyl or phenethyl group at this position often leads to high σ1 affinity.[7] The aromatic ring is thought to engage in hydrophobic or π-π stacking interactions within the receptor.
Chain Length: The length of the alkyl chain connecting the aromatic ring to the nitrogen can influence selectivity. For instance, elongation of this chain has been shown in some spirocyclic systems to impact σ1/σ2 selectivity.[7]
Modifications to the Oxane Ring System
Substitutions on the oxane portion of the spirocycle also play a significant role in modulating activity.
Aryl and Heteroaryl Groups: The introduction of aryl or heteroaryl moieties, for example at position 4 in the related 1-oxa-4,9-diazaspiro[5.5]undecane scaffold, has been successfully employed to develop dual-target ligands, such as those with affinity for both the μ-opioid receptor (MOR) and the σ1 receptor.[8][9]
Polar Groups: The addition of polar groups, such as hydroxyls, can impact both affinity and selectivity. In some cases, introducing a hydroxyl group has been shown to decrease σ1/σ2 selectivity by increasing affinity for the σ2 receptor.[7]
Comparative Analysis of 1-Oxa-9-Azaspiro[5.5]undecane Derivatives
The following table summarizes the binding affinities of a selection of 1-oxa-9-azaspiro[5.5]undecane and related spirocyclic derivatives for σ1 and σ2 receptors. This data, compiled from various studies, illustrates the impact of different structural modifications.
Compound ID
Key Structural Features
σ1 Ki (nM)
σ2 Ki (nM)
σ1/σ2 Selectivity
Reference
1
Benzyl group at N9 of a spiro[[10]benzopyran-1,4'-piperidine]
Note: The data presented is for illustrative purposes and is derived from different studies. Direct comparison should be made with caution due to variations in experimental conditions.
A cornerstone of SAR studies is the accurate and reproducible determination of binding affinities. Radioligand binding assays are the gold standard for this purpose.[10] Below is a detailed protocol for a competitive inhibition assay to determine the inhibitory constant (Ki) of a test compound for the σ1 receptor.
This protocol is designed to determine the affinity of a test compound for the σ1 receptor by measuring its ability to displace a high-affinity radioligand.[11]
Materials:
Receptor Source: Guinea pig brain membranes (a rich source of σ1 receptors).[4][7]
Radioligand: [³H]-(+)-pentazocine, a selective σ1 receptor ligand.[10][11]
Test Compound: Dissolved in a suitable solvent (e.g., DMSO) at various concentrations.
Scintillation Cocktail
Glass Fiber Filters
Filtration Apparatus
Scintillation Counter
Caption: Workflow for a competitive radioligand binding assay.
Procedure:
Preparation:
Thaw the guinea pig brain membranes on ice.
Prepare serial dilutions of the test compound.
Prepare assay tubes for total binding, non-specific binding, and each concentration of the test compound.
Incubation:
To each tube, add the assay buffer.
For non-specific binding tubes, add 10 µM haloperidol.
For test compound tubes, add the corresponding concentration of the test compound.
Add the [³H]-(+)-pentazocine to all tubes at a concentration near its Kd.
Add the membrane preparation to initiate the binding reaction.
Incubate at room temperature for a specified time (e.g., 120 minutes) to reach equilibrium.
Separation of Bound and Free Ligand:
Terminate the incubation by rapid filtration through glass fiber filters under vacuum.
Wash the filters quickly with ice-cold assay buffer to remove unbound radioligand.
Quantification:
Place the filters in scintillation vials.
Add scintillation cocktail to each vial.
Allow the vials to sit in the dark for several hours.
Measure the radioactivity in each vial using a scintillation counter.
Data Analysis:
Calculate the specific binding by subtracting the non-specific binding from the total binding.
Plot the percentage of specific binding against the logarithm of the test compound concentration.
Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand) from the resulting sigmoidal curve.
Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.
Causality and Trustworthiness: This protocol is designed to be self-validating. The inclusion of total and non-specific binding controls ensures that the measured signal is due to specific binding to the target receptor. The use of a well-characterized radioligand and receptor source provides confidence in the results. It is important to be aware of the potential pitfalls of using masking agents in binding assays, especially when characterizing σ2 receptors.[12]
Therapeutic Potential and Future Directions
The 1-oxa-9-azaspiro[5.5]undecane scaffold and its derivatives have shown promise in several therapeutic areas:
Neurodegenerative Diseases: Due to their high affinity for σ1 receptors, which are involved in neuroprotection, these compounds are being investigated for the treatment of conditions like Alzheimer's disease.[10]
Pain Management: Dual-target ligands that act as both μ-opioid receptor agonists and σ1 receptor antagonists have been developed from a related 1-oxa-4,9-diazaspiro[5.5]undecane scaffold.[8][9] This approach aims to provide potent analgesia with fewer side effects than traditional opioids.[8]
Oncology: The overexpression of σ1 receptors in some tumor cells makes them a potential target for anticancer drugs.[4][6]
Antituberculosis Activity: Recent research has also explored derivatives of this scaffold for their potential as antituberculosis agents.[1]
The continued exploration of the SAR of 1-oxa-9-azaspiro[5.5]undecane derivatives holds great promise for the development of novel therapeutics. Future work will likely focus on fine-tuning the selectivity of these compounds for different receptor subtypes and exploring their potential in a wider range of disease models. The use of computational modeling, such as 5D-QSAR studies, can further aid in the rational design of new ligands with optimized properties.[3]
References
Chu, U. B., & Ruoho, A. E. (2016). Sigma Receptor Binding Assays. Current Protocols in Pharmacology, 71, 1.34.1–1.34.21. [Link]
Chu, U. B., & Ruoho, A. E. (2015). Sigma Receptor Binding Assays. Current Protocols in Pharmacology, 71, 1.34.1–1.34.21. [Link]
Zampieri, D., et al. (2010). 5D-QSAR for spirocyclic sigma1 receptor ligands by Quasar receptor surface modeling. European Journal of Medicinal Chemistry, 45(7), 2941-2953. [Link]
Cabrera-García, L., et al. (2020). 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ1 Receptor Antagonists for the Treatment of Pain. Journal of Medicinal Chemistry, 63(5), 2434–2454. [Link]
Wang, L., et al. (2020). Synthesis and Evaluation of New 1-oxa-8-azaspiro[4.5]decane Derivatives as Candidate Radioligands for sigma-1 Receptors. Bioorganic & Medicinal Chemistry, 28(14), 115560. [Link]
Warwick, E. L., et al. (2020). Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors. Frontiers in Pharmacology, 11, 245. [Link]
Warwick, E. L., et al. (2020). Hazards of using masking protocols when performing ligand binding assays: lessons from the sigma-1 and sigma-2 receptors. Figshare. [Link]
Lever, J. R. (2004). New methodologies for in vitro analysis of binding and functional activity of sigma receptor ligands. The Research Repository @ WVU. [Link]
Komarova, K. Y., et al. (2024). The synthesis of 1-oxa-9-azaspiro[5.5]undecane derivatives and optimization of antituberculosis activity thereof. Chemistry of Heterocyclic Compounds, 60(5-6). [Link]
Schepmann, D., et al. (2020). Pharmacological characterization of high-affinity σ 1 receptor ligands with spirocyclic thienopyran and thienofuran scaffold. British Journal of Pharmacology, 177(10), 2259-2275. [Link]
Sonneck, M., et al. (2002). Novel spiropiperidines as highly potent and subtype selective sigma-receptor ligands. Part 1. Journal of Medicinal Chemistry, 45(2), 429-438. [Link]
Schepmann, D., et al. (2024). Synthesis and structure-affinity relationships of spirocyclic σ 1 receptor ligands with tetrahydropyran scaffold. European Journal of Medicinal Chemistry, 265, 116089. [Link]
Cabrera-García, L., et al. (2020). 4-Aryl-1-oxa-4,9-diazaspiro[5.5]undecane Derivatives as Dual μ-Opioid Receptor Agonists and σ 1 Receptor Antagonists for the Treatment of Pain. Journal of Medicinal Chemistry, 63(5), 2434–2454. [Link]
Komarova, K. Y., et al. (2024). The synthesis of 1-oxa-9-azaspiro[5.5]undecane derivatives and optimization of antituberculosis activity thereof. Springer. [Link]
A Comprehensive Guide to the Safe Disposal of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate
For researchers and drug development professionals, the integrity of your work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds you handle, including their safe and compliant dispos...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers and drug development professionals, the integrity of your work extends beyond the bench; it encompasses the entire lifecycle of the chemical compounds you handle, including their safe and compliant disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate, ensuring the safety of laboratory personnel and the protection of our environment. Our commitment to your safety and the advancement of science compels us to provide this essential information, fostering a culture of responsibility and trust.
Hazard Assessment and Chemical Profile
The parent compound, 3-Oxa-9-azaspiro[5.5]undecane, is known to be:
The presence of the methyl carboxylate functional group introduces the potential for hydrolysis under acidic or alkaline conditions, which could liberate methanol and the corresponding carboxylic acid. Carboxylate esters are generally considered stable but should be kept away from strong oxidizing agents, strong acids, and strong bases to prevent vigorous reactions.
Incompatible Materials:
Strong Oxidizing Agents
Strong Acids
Strong Bases
Personal Protective Equipment (PPE): Your First Line of Defense
To mitigate the risks associated with handling Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate, the following Personal Protective Equipment (PPE) is mandatory. The causality behind these recommendations is to prevent dermal, ocular, and respiratory exposure.
Body Part
Recommended Protection
Rationale
Eyes/Face
Chemical safety goggles meeting ANSI Z87.1 standards. A face shield should be worn in addition to goggles if there is a risk of splashing.
To protect against potential eye irritation or serious eye damage from splashes.
Skin/Body
A standard laboratory coat, fully buttoned.
To prevent skin contact and contamination of personal clothing.
Hands
Chemical-resistant gloves (e.g., nitrile). Gloves must be inspected before use and changed immediately if contaminated.
To prevent skin irritation and absorption through the skin.
Spill Management: A Rapid and Effective Response
In the event of a spill, a swift and organized response is crucial to minimize exposure and environmental contamination.
Step-by-Step Spill Cleanup Protocol:
Evacuate and Ventilate: Immediately alert others in the vicinity and evacuate the area if the spill is large or in a poorly ventilated space. Ensure the area is well-ventilated, preferably by working within a chemical fume hood.
Contain the Spill: For liquid spills, use an inert absorbent material such as vermiculite, sand, or commercial sorbent pads to contain the spill. For solid spills, carefully sweep the material, avoiding the generation of dust.
Collect the Waste: Carefully scoop the absorbed liquid or swept solid into a designated, leak-proof, and chemically compatible waste container.
Decontaminate the Area: Clean the spill area thoroughly with a suitable solvent (e.g., soap and water), followed by a final rinse with water. All materials used for decontamination (e.g., paper towels, wipes) must also be placed in the hazardous waste container.
Label and Report: Securely seal and label the waste container with "Hazardous Waste," the full chemical name ("Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate"), and the associated hazards. Report the spill to your laboratory supervisor and the Environmental Health & Safety (EH&S) department.[2]
Waste Disposal Protocol: A Systematic Approach
The proper disposal of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate is a critical final step in its lifecycle. This protocol is designed to be a self-validating system, ensuring compliance and safety at every stage.
Proper segregation of chemical waste is fundamental to preventing dangerous reactions and ensuring compliant disposal.
Dedicated Waste Container: All waste containing Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate, including unused product, contaminated materials (e.g., pipette tips, filter paper), and spill cleanup debris, must be collected in a designated hazardous waste container.[3]
Incompatible Waste: Do not mix this waste stream with incompatible materials such as strong acids, strong bases, or strong oxidizing agents.[3]
Labeling: The waste container must be clearly and accurately labeled with "Hazardous Waste," the full chemical name, and a description of the contents (e.g., "Solid Waste with Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate" or "Aqueous Waste with Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate").
The following diagram illustrates the decision-making process for the disposal of both liquid and solid waste containing Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate.
Caption: Disposal Workflow for Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate.
Containerization: Carefully transfer the waste into the appropriate, labeled hazardous waste container. Ensure the container is made of a material compatible with the chemical and any solvents present.[2]
Sealing and Storage: Securely seal the container when not in use. Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory. This area should be secure, well-ventilated, and away from general laboratory traffic.[2]
Professional Disposal: Arrange for the collection and disposal of the hazardous waste through your institution's EH&S department or a licensed and approved waste disposal company.[2] These professionals are equipped to handle and transport chemical waste safely and in accordance with all local, state, and federal regulations.
By adhering to these detailed procedures, you contribute to a safer laboratory environment and ensure the responsible management of chemical waste.
Essential Safety and Logistical Information for Handling Spiro[cyclohexane-1,3'-indolin]-2'-one. Benchchem.
Laboratory Waste Disposal Guidelines. Source Not Available.
Studies on the Thermal Decomposition Course of Nitrogen-Rich Heterocyclic Esters as Potential Drug Candidates and Evaluation of Their Thermal Stability and Properties. MDPI. [Link]
Alkaline Hydrolysis of Methyl Carboxylates, Alkyl Acet
Experimental Studies on the Thermal Properties and Decomposition Course of a Novel Class of Heterocyclic Anticancer Drug Candidates. PMC. [Link]
A Senior Application Scientist's Guide to Handling Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate
As researchers at the forefront of drug discovery, our work with novel chemical entities demands a proactive and informed approach to safety. This guide provides essential, field-tested procedures for the safe handling o...
Author: BenchChem Technical Support Team. Date: March 2026
As researchers at the forefront of drug discovery, our work with novel chemical entities demands a proactive and informed approach to safety. This guide provides essential, field-tested procedures for the safe handling of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate. The protocols herein are designed to be a self-validating system, ensuring that every step, from preparation to disposal, is grounded in established safety principles to protect both the researcher and the integrity of the experiment.
Hazard Assessment: An Evidence-Based Overview
Based on aggregated GHS data for the parent spirocycle, the primary hazards are clear:
Acute Oral Toxicity: Harmful if swallowed (H302).
Skin Irritation: Causes skin irritation (H315).
Serious Eye Damage/Irritation: Causes serious eye irritation (H319), with a potential for serious eye damage (H318).
Respiratory Irritation: May cause respiratory irritation (H335).
This hazard profile is strongly corroborated by SDS information for analogous structures, such as other acaspiro[5.5]undecane derivatives, which consistently list skin, eye, and respiratory irritation as primary risks. Therefore, all handling procedures must be designed to prevent ingestion, skin and eye contact, and inhalation of dust or aerosols.
Personal Protective Equipment (PPE): Your Primary Line of Defense
The selection of PPE is not a matter of routine; it is a direct response to the identified chemical threats. While engineering controls like a chemical fume hood are paramount, PPE provides the essential final barrier between you and the substance.
PPE Component
Specification
Rationale for Use
Eye/Face Protection
Chemical splash goggles or a full-face shield.
Mitigates: Serious eye irritation (H319). Standard safety glasses do not provide an adequate seal against dust or splashes.
Hand Protection
Chemical-resistant nitrile or neoprene gloves.
Mitigates: Skin irritation (H315). Gloves must be inspected before use and removed properly to avoid contaminating skin. Double-gloving is recommended for added protection.
Body Protection
Fully-buttoned laboratory coat and full-length clothing.
Mitigates: Accidental skin contact from spills. Protects personal clothing from contamination.
Respiratory Protection
NIOSH-approved N95 respirator or higher.
Mitigates: Respiratory tract irritation (H335). This is critical when handling the solid compound outside of a fume hood or if dust generation is possible.
Operational Plan: A Step-by-Step Protocol for Safe Handling
Adherence to a strict, sequential protocol minimizes risk. These steps should be followed for every operation involving Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate.
Preparation and Pre-Handling Checks
Verify Engineering Controls: Ensure the chemical fume hood has a valid certification and is functioning correctly. Work should be performed at least six inches inside the sash.
Assemble Materials: Gather all necessary equipment (spatulas, weigh boats, glassware, solvents) and place them within the fume hood to minimize movement in and out of the controlled workspace.
Locate Emergency Equipment: Confirm the unobstructed accessibility of the nearest safety shower, eyewash station, and fire extinguisher before beginning work.
Don PPE: Put on all required PPE as specified in the table above.
Handling the Compound (Solid)
Perform all manipulations within a chemical fume hood to contain any dust or particulates.
Weighing: Carefully weigh the required amount of the solid compound. Use a low-turbulence area of the hood or a weighing enclosure to prevent dust from becoming airborne.
Transfer: Use a spatula to transfer the solid to your reaction vessel. Avoid pouring the powder, which can create dust clouds.
Dissolution: If preparing a solution, add the solvent to the solid slowly to prevent splashing.
Post-Handling and Decontamination
Clean Equipment: Decontaminate all non-disposable equipment that came into contact with the chemical.
Doff PPE: Remove PPE in the correct order to prevent cross-contamination: gloves first, followed by lab coat and eye protection.
Personal Hygiene: Immediately wash hands, wrists, and arms thoroughly with soap and water after removing gloves and before leaving the laboratory.
Caption: Workflow for the safe handling of Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate.
Emergency Procedures: Spill and Exposure Response
Preparedness is key to mitigating the impact of an accidental release or exposure.
Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek medical attention.
Eye Contact: Flush eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.
Small Spill (in fume hood): Absorb the spill with an inert material (e.g., vermiculite, sand). Scoop the material into a sealed, labeled container for hazardous waste disposal.
Large Spill: Evacuate the immediate area and alert your institution's Environmental Health and Safety (EHS) department.
Disposal Plan: Ensuring Environmental and Regulatory Compliance
Improper disposal of amine-containing compounds can harm aquatic ecosystems and violate regulations. Under no circumstances should this chemical or its waste be poured down the drain.
Waste Segregation: All materials contaminated with Methyl 3-oxa-9-azaspiro[5.5]undecane-8-carboxylate must be treated as hazardous waste. This includes:
Excess or unreacted chemical.
Contaminated solvents or solutions.
Used gloves, weigh boats, pipette tips, and other disposables.
Containerization: Use a dedicated, compatible, and clearly labeled hazardous waste container. The label must include the full chemical name and associated hazards.
Storage: Store the sealed waste container in a designated satellite accumulation area until it is collected by your institution's EHS office or a licensed chemical waste contractor for final disposal.
By integrating these safety and logistical protocols into your daily workflow, you build a foundation of trust and reliability in your research, ensuring that scientific advancement and personal safety proceed hand in hand.
References
8 - SAFETY DATA SHEET. Google Cloud.
Lab Safety Guide: Safety Guidelines & Procedures for Laboratories. Western University of Health Sciences.
Amine Disposal For Businesses - Collect and Recycle. Collect and Recycle.
Lab Safety Rules and Guidelines. Bates College.
The Best Practices and Advice for Chemical Safety in Laboratories: The Complete Guide. Blauar.
Personal Protective Equipment: Chemical Handling - Good Day's Work. Good Day's Work.
Protective Gear for Chemical Handling Must-Have Equipment: - SAMS Solutions. SAMS Solutions.
Personal Protective Equipment | US EPA. United States Environmental Protection Agency.
Personal Protective Equipment for Use in Handling Hazardous Drugs. Centers for Disease Control and Prevention.
3-Oxa-9-azaspiro[5.5]undecane | C9H17NO | CID 39871984 - PubChem. National Center for Biotechnology Information.
Laboratory Safety Guidance - OSHA. Occupational Safety and Health Administration.
Safety Data Sheet - CymitQuimica. CymitQuimica.
Proper Disposal Procedures for m-PEG12-amine: A Guide for Laboratory Professionals - Benchchem. BenchChem.
Chemical Waste Management Guide | Environmental Health & Safety - Boston University. Boston University.